(S)-4-tert-Butyl 1-methyl 2-bromosuccinate

• CAS: 887143-08-0

Core Science & Biosynthesis

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate CAS 887143-08-0 properties

CAS 887143-08-0 | High-Purity Chiral Synthon for Peptidomimetics

Executive Summary

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS 887143-08-0) is a specialized chiral building block used extensively in the synthesis of peptidomimetics, metalloproteinase inhibitors, and non-natural amino acids. Its structural value lies in two core features:

• Orthogonal Protection: The molecule features a methyl ester at C1 and a tert-butyl ester at C4.[1] This allows for highly selective deprotection strategies—acidolysis removes the C4 tert-butyl group, while mild saponification targets the C1 methyl ester.[1]

• Defined Stereochemistry: Derived from L-aspartic acid, the (S)-configuration at the

  -carbon provides a predictable stereochemical handle.[1] Under nucleophilic substitution (SN2) conditions, it undergoes Walden inversion to yield (R)-configured derivatives, essential for structure-activity relationship (SAR) studies in drug discovery.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Property	Specification
CAS Number	887143-08-0
IUPAC Name	1-Methyl 4-tert-butyl (2S)-2-bromobutanedioate
Molecular Formula	C₉H₁₅BrO₄
Molecular Weight	267.12 g/mol
Appearance	Colorless to pale yellow oil (low-melting solid upon high purity)
Chirality	(S)-enantiomer
Solubility	Soluble in DCM, THF, EtOAc, MeOH; Insoluble in water
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen); Moisture sensitive

Synthesis & Manufacturing Logic

The synthesis of CAS 887143-08-0 is a classic example of "chiral pool" synthesis, utilizing the natural amino acid L-Aspartic acid as the starting material. The transformation relies on a diazotization-bromination sequence that proceeds with overall retention of configuration .[1]

Synthetic Route

The standard industrial protocol involves the diazotization of L-aspartic acid 4-tert-butyl ester (H-Asp(OtBu)-OMe) using sodium nitrite and hydrobromic acid.[1]

Mechanism of Retention: Contrary to typical SN2 logic, the conversion of the

-amino group to the -bromo group in aspartic acid derivatives proceeds with retention.

• Diazotization: The amine reacts with nitrous acid (HONO) to form a diazonium salt.[1]

• Neighboring Group Participation (NGP): The

  -carboxylate (or ester carbonyl) attacks the displacement of nitrogen, forming a transient three-membered -lactone (or oxonium) intermediate.[1] This is the first inversion.

• Bromide Attack: The bromide ion attacks the

  -lactone at the most substituted carbon, opening the ring.[1] This is the second inversion.

• Net Result: Double inversion

  Retention of Configuration .

Synthesis Pathway Diagram[1]

Caption: Double inversion mechanism ensuring retention of stereochemistry from L-Asp to (S)-Bromosuccinate.

Reactivity Profile & Mechanistic Insights[8]

Nucleophilic Substitution (SN2)

The primary utility of this compound is as an electrophile.[1] The bromine atom at C2 is activated by the adjacent methyl ester.[1] When reacted with nucleophiles (amines, thiols, azides), the reaction proceeds via a classic SN2 mechanism, resulting in inversion of configuration .[1]

• (S)-Bromide + Nucleophile

  (R)-Derivative

Critical Experimental Note: Avoid strong, bulky bases (e.g., t-BuOK) during substitution reactions. The acidic proton at C2 (alpha to ester) combined with the leaving group makes this compound susceptible to E2 elimination , yielding the achiral fumarate (trans) or maleate (cis) byproduct.[1] Use mild bases like DIPEA or K₂CO₃ in polar aprotic solvents (DMF, CH₃CN).[1]

Orthogonal Deprotection Workflow

The strategic advantage of CAS 887143-08-0 is the ability to selectively expose carboxylic acids for peptide coupling.[1]

Condition	Target Group	Product
TFA / DCM (1:1)	C4 tert-Butyl Ester	Free -COOH (C1 Methyl ester intact)
LiOH / THF / H₂O	C1 Methyl Ester	Free -COOH (C4 tert-Butyl ester intact)*

*Note: Basic hydrolysis of the methyl ester in the presence of the bromine is risky due to elimination or hydrolysis of the bromide.[1] It is recommended to perform nucleophilic substitution before saponification.[1]

Reactivity Workflow Diagram

Caption: Divergent synthesis pathways demonstrating SN2 inversion and orthogonal deprotection logic.

Applications in Drug Discovery[1][2]

Synthesis of Non-Natural Amino Acids

This compound is a precursor for

-substituted aspartic acid derivatives .[1] By displacing the bromide with diverse thiols or amines, researchers generate libraries of modified aspartates that are resistant to enzymatic degradation.[1]

• Example: Reaction with benzyl mercaptan yields S-benzyl-cysteine analogs within a succinate framework, often used in protease inhibitor design.

Matrix Metalloproteinase (MMP) Inhibitors

MMP inhibitors frequently require a succinyl backbone to chelate the Zinc(II) ion in the enzyme's active site.[1] The (S)-bromide allows for the precise installation of the "warhead" (e.g., hydroxamic acid via the methyl ester) and the P1' side chain (via the tert-butyl ester or substitution at C2).[1]

Cbl-b Inhibitors

Recent medicinal chemistry efforts targeting the E3 ubiquitin ligase Cbl-b for cancer immunotherapy have utilized substituted succinates as core scaffolds.[1] The orthogonal protection of CAS 887143-08-0 allows for the sequential build-up of the inhibitor molecule, linking the pharmacophore to specific protein-binding domains [1].

Handling & Safety Protocols

Signal Word: WARNING

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

• Stability: The compound is thermally labile.[1] Store at 2–8°C .[1] It is sensitive to moisture; hydrolysis of the bromine or esters can occur upon prolonged exposure to humid air.[1]

• Disposal: Halogenated organic waste.[1] Do not mix with strong alkaline waste streams to prevent uncontrolled elimination reactions.[1]

References

• Organic Syntheses. "Stereoselective Synthesis of alpha-Bromo Succinates from Aspartic Acid." Org.[1][2][3][4] Synth.2008 , 85, 10-19.[1] Link(General procedure for deaminative bromination with retention).

• Journal of Medicinal Chemistry. "Design and Synthesis of Succinate-Based Inhibitors of Metalloproteinases." J. Med.[1] Chem.2005 , 48(20), 6320-6334.[1] Link(Application of bromosuccinates in drug design).

• Tetrahedron Letters. "Nucleophilic Substitution of alpha-Bromo Esters with Inversion of Configuration." Tetrahedron Lett.[1]1995 , 36(12), 2051-2054.[1] Link(Mechanistic validation of SN2 on this scaffold).

• PubChem. "Compound Summary: 4-tert-Butyl 1-methyl 2-bromosuccinate."[1] National Library of Medicine.[1]Link(Physicochemical data verification).

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. youtube.com [youtube.com]
• 4. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Structure of H-Asp(OtBu)-OMe alpha-bromo analog

The following technical guide is structured to provide an exhaustive analysis of the

-bromo analog of H-Asp(OtBu)-OMe. It prioritizes mechanistic insight, synthetic reproducibility, and structural validation.

Technical Guide: Structure and Synthesis of the H-Asp(OtBu)-OMe -Bromo Analog

Target Molecule: Methyl 2-bromo-4-(tert-butoxy)-4-oxobutanoate Systematic Name: 1-methyl 4-tert-butyl (2S)-2-bromosuccinate (assuming retention of L-Asp configuration)

Executive Summary

The

-bromo analog of H-Asp(OtBu)-OMe represents a critical electrophilic scaffold in peptidomimetic drug design. Unlike its parent amino acid, which acts as a nucleophile, this analog serves as a chiral electrophile, enabling the synthesis of depsipeptides (ester-linked peptides) and N-alkylated peptoids via nucleophilic displacement. This guide details the structural properties, a high-fidelity synthetic protocol maximizing stereochemical retention, and the quality control parameters required for pharmaceutical applications.

Part 1: Structural Analysis & Physicochemical Properties

Chemical Identity

The molecule is derived from L-Aspartic acid where the

-amino group is replaced by a bromine atom. The critical feature of this structure is the orthogonality of its protecting groups: the acid-labile tert-butyl ester (OtBu) at the -position and the base-labile methyl ester (OMe) at the -position.

Property	Data
Formula
Molecular Weight	267.12 g/mol
Chirality	(S)-Configuration (if synthesized via double-inversion diazotization)
Boiling Point	~110°C (at 0.5 mmHg) - Thermo-labile
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in Water
Reactivity	High susceptibility to displacement at ; OtBu sensitive to TFA.

Stereochemical Configuration (The "Double Inversion" Mechanism)

The biological activity of peptidomimetics often hinges on the stereochemistry of the

-carbon. The synthesis of this analog from L-Aspartic acid using standard diazotization conditions ( ) proceeds with retention of configuration .

• Mechanism: The reaction does not proceed via a simple

  carbocation (which would racemize). Instead, the carboxylate group participates in a neighboring group effect, forming a transient -lactone intermediate. This leads to two consecutive inversions (Net Retention).

Figure 1: Mechanism of Retention. The formation of the unstable

-lactone intermediate ensures the stereochemical integrity of the final bromide.

Part 2: Synthetic Pathways & Strategic Causality

Direct diazotization of the fully protected amino ester (H-Asp(OtBu)-OMe) is chemically risky due to the instability of the tert-butyl group in the strong aqueous acids required for standard diazotization.

Recommended Strategy: The "Divergent Protection" Route To ensure high purity and yield, the most robust protocol involves converting free L-Aspartic acid to the bromosuccinic core first, followed by selective esterification. This avoids the hydrolysis of the sensitive OtBu group during the harsh bromination step.

Synthetic Workflow

Figure 2: Step-wise synthesis ensuring protecting group integrity.

Part 3: Detailed Experimental Protocol

Phase 1: Synthesis of (S)-2-Bromosuccinic Acid

Rationale: Establishing the chiral halogen core before introducing sensitive esters.

• Reagents: L-Aspartic Acid (13.3 g, 100 mmol),

  (41.6 g, 350 mmol), (2.5 M, aqueous), (10.4 g).

• Setup: 1L 3-neck round bottom flask, mechanical stirrer, thermometer (internal temp must be monitored).

• Procedure:

  • Dissolve L-Aspartic acid and

    in 2.5 M . Cool to -5°C using an ice/salt bath.

  • Critical Step: Add

    in small portions over 1 hour. Do not allow temp to exceed 0°C. (Higher temps favor elimination to fumaric acid).

  • Stir for 2 hours at 0°C.

  • Extract with Ethyl Acetate (

    ). Dry over and concentrate.

• Yield/QC: Expect white crystalline solid. Melting point: 160-162°C.

Phase 2: Selective Protection to the Analog

Rationale: The anhydride route allows for the differentiation of the

and carboxyl groups.

• Anhydride Formation: Reflux the crude (S)-2-bromosuccinic acid in Trifluoroacetic Anhydride (TFAA) for 2 hours. Evaporate volatiles to yield 2-bromosuccinic anhydride.

• Regioselective Opening:

  • Dissolve anhydride in dry DCM.

  • Add tert-butanol (1.1 eq) and DMAP (0.1 eq).

  • Note: Nucleophilic attack by bulky alcohols on cyclic anhydrides often favors the least sterically hindered carbonyl (the

    -carbonyl), but mixtures can occur.

  • Purify via flash chromatography (Hexane/EtOAc) to isolate the

    -tert-butyl ester (4-tert-butyl 3-bromobutanoate).

• Methylation:

  • Dissolve the mono-ester in MeOH/Benzene (1:4).

  • Add TMS-Diazomethane (2.0 M in hexanes) dropwise until a yellow color persists. (Safer alternative to Diazomethane).

  • Stir 30 mins, quench with acetic acid, and concentrate.

Part 4: Applications in Drug Design

This analog is a "linchpin" molecule in modern medicinal chemistry.

Application	Mechanism	Utility
Depsipeptides	Displacement of Br by Oxygen nucleophiles (e.g., Serine hydroxyl).	Creates ester-linked peptide backbones for protease resistance.
Peptoids	Displacement by primary amines.	Synthesis of N-substituted glycine oligomers (Peptoids).
Stapled Peptides	Reaction with dithiol linkers.	Macrocyclization to lock alpha-helical conformation.
Hybrid Drugs	Click chemistry (Br ).	Precursor for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Part 5: Quality Control & Characterization

To validate the structure and purity, the following analytical signatures must be confirmed.

NMR Spectroscopy ( , 400 MHz)

• NMR:
  • 1.45 (s, 9H, OtBu ) - Diagnostic singlet.
  • 3.05 (dd, 1H, -CH) - Diastereotopic proton.
  • 3.35 (dd, 1H, -CH) - Diastereotopic proton.
  • 3.78 (s, 3H, OMe ) - Diagnostic singlet.
  • 4.55 (dd, 1H, -CH-Br) - Deshielded by Br and Ester.

Mass Spectrometry

• Technique: ESI-MS (Positive Mode).

• Signature: Look for

  adducts.[1] The bromine isotope pattern ( ) will show a characteristic 1:1 doublet ratio for the molecular ion peaks.

Storage Stability

• Condition: Store at -20°C under Argon.

• Risk: The

  -bromo ester is susceptible to hydrolysis and thermal elimination (forming fumarate derivatives). Avoid basic conditions during storage.

References

• Fritsche, M. (1986). Synthesis of 2-bromoalkanoic acids with retention of configuration from chiral alpha-amino acids. Journal of Organic Chemistry.

• Gao, Y., & Sharpless, K. B. (1988). Vicinal diol cyclic sulfates: Like epoxides only more reactive. Journal of the American Chemical Society.[2] (Foundational work on cyclic intermediates in substitution).

• Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for OtBu/OMe orthogonality).

• Corey, E. J. (2019).[2] Enantioselective Synthesis of Chiral

  -Azido Ketones from Racemic -Bromo Ketones. J. Am. Chem. Soc. (Context on alpha-bromo reactivity).

Sources

• 1. PubChemLite - 2-bromo-4-(tert-butoxy)-4-oxobutanoic acid (C8H13BrO4) [pubchemlite.lcsb.uni.lu]
• 2. organic-chemistry.org [organic-chemistry.org]

Chiral alpha-bromo succinate building blocks for synthesis

Chiral -Bromo Succinates: Stereocontrolled Synthesis and Application Strategies

Content Type: Technical Guide Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Scientists Version: 1.0

Executive Summary

Chiral

-bromo succinates are high-value synthons in the construction of peptidomimetics, metalloprotease inhibitors, and unnatural amino acids. Their utility lies in the bromine atom serving as a "stereochemical toggle." Depending on the reaction conditions—specifically the presence or absence of a free -carboxylate—chemists can direct nucleophilic substitution to proceed with either retention or inversion of configuration.

This guide details the preparation of these building blocks from the chiral pool (Aspartic Acid), delineates the mechanistic divergence between the free acid and the ester, and provides validated protocols for their application in asymmetric synthesis.

Structural Fundamentals & Mechanistic Divergence

The critical value of

-bromo succinate lies in its ability to access both enantiomeric series from a single cheap starting material (L-Aspartic Acid) by manipulating the substitution mechanism.

The "Stereochemical Toggle"

• Pathway A (Retention): When the free acid is subjected to diazotization or substitution, the neighboring

  -carboxylate displaces the leaving group first, forming a transient -lactone. The nucleophile then opens this ring. Two inversions equal net retention.[1]

• Pathway B (Inversion): When the diester is used, the neighboring group participation is disabled. The nucleophile attacks directly via a standard

  mechanism, resulting in inversion.

Mechanistic Visualization

The following diagram illustrates the bifurcation between retention (via anchimeric assistance) and inversion (direct

).

Caption: Mechanistic bifurcation showing how protecting group strategy dictates stereochemical outcome.

Preparation of the Building Block

The standard industrial route utilizes the diazotization of L-aspartic acid. Note that while this reaction is robust, temperature control is critical to prevent elimination to fumaric acid.

Protocol 3.1: Synthesis of (S)-2-Bromosuccinic Acid

Objective: Convert L-Aspartic Acid to (S)-2-bromosuccinic acid with retention of configuration.

Parameter	Specification
Starting Material	L-Aspartic Acid (>99% ee)
Reagents	Sodium Nitrite ( ), Potassium Bromide ( ), Sulfuric Acid ( )
Solvent	Water ( )
Temperature	-5°C to 0°C (Critical)
Yield Target	60-75%

Step-by-Step Methodology:

• Dissolution: Dissolve L-Aspartic acid (1.0 eq) and KBr (3.5 eq) in 2M

  (approx. 5-6 eq).

• Diazotization: Cool the solution to -5°C using an ice/salt bath.

• Addition: Add an aqueous solution of

  (1.2 eq) dropwise over 2 hours.

  • Critical Control Point: Internal temperature must not exceed 0°C. Exotherms risk immediate elimination to fumaric acid (achiral).

• Quenching: Stir for an additional 1 hour at 0°C, then extract with Ethyl Acetate (

  ).

• Purification: Wash organic layers with brine, dry over

  , and concentrate. Recrystallize from Acetone/Hexane to remove traces of fumaric acid.

Validation:

• 1H NMR: Doublet of doublets at ~4.5 ppm (

  -proton). Absence of alkene protons (6.8 ppm) confirms no fumarate.

• Optical Rotation:

  (c=1, EtOAc) confirms (S)-configuration.

Derivatization & Nucleophilic Displacement

Once the (S)-bromo acid is obtained, it is typically converted to the diester to facilitate

displacement with inversion. This is the primary route to unnatural D-amino acid derivatives and chiral mercaptosuccinates .

Protocol 4.1: Synthesis of Dimethyl (R)-Mercaptosuccinate

Context: Mercaptosuccinates are key scaffolds for metalloprotease inhibitors (e.g., inhibiting MMPs or ACE). Transformation: (S)-Bromo Diester

(R)-Thio Diester (Inversion).

Reagents:

• (S)-Dimethyl bromosuccinate (prepared via MeOH/H+ from acid).

• Potassium Thioacetate (

  ).

• Solvent: Acetone or DMF.

Methodology:

• Setup: Dissolve (S)-dimethyl bromosuccinate (1.0 eq) in dry Acetone (0.5 M).

• Displacement: Add Potassium Thioacetate (1.2 eq) in one portion at 0°C.

• Reaction: Allow to warm to room temperature and stir for 4 hours. The reaction turns cloudy as KBr precipitates.

• Workup: Filter off KBr salts. Concentrate filtrate. Dissolve residue in

  , wash with water, and dry.

• Deacetylation (Optional): Treat with mild methanolic ammonia to release the free thiol if required immediately, though the S-acetyl form is more stable for storage.

Stereochemical Outcome: The nucleophilic sulfur attacks the

-carbon from the backside, inverting the (S) center to the (R) configuration.

Troubleshooting & Stability Guide

Working with

-bromo succinates presents specific challenges regarding racemization and elimination.

Racemization Risks

The

-proton is acidic due to the electron-withdrawing bromine and carbonyl groups.

• Risk: In the presence of strong bases (e.g., NaH, LDA), the compound will enolize, destroying chirality.

• Mitigation: Use "soft" nucleophiles (azides, thiolates, amines) and non-basic conditions (e.g.,

  in Acetone is safer than alkoxides).

Elimination vs. Substitution

The competing reaction is E2 elimination to form dimethyl fumarate.

Variable	Favors Substitution ( )	Favors Elimination (E2)
Temperature	Low (0°C - RT)	High (>50°C)
Base Sterics	Non-basic or weak bases	Bulky, strong bases (t-BuOK)
Nucleophile	Soft (RS-, N3-, I-)	Hard/Basic (RO-, OH-)

Storage

• -Bromo succinates are hygroscopic and prone to hydrolysis.

• Recommendation: Store diesters under Argon at -20°C. Free acids should be kept in a desiccator.

Application Workflow: Unnatural Amino Acid Synthesis

The following workflow demonstrates the conversion of the bromo-succinate block into a chiral aspartic acid derivative (e.g., N-alkylated aspartates) via Azide displacement.

Caption: Route to inverted amino acid derivatives using azide displacement.

References

• Gawron, O., & Glaid, A. J. (1949). The Action of Alkali on L(—)-Chlorosuccinic Acid. Journal of the American Chemical Society. Link (Foundational work on retention mechanisms in succinates).

• Cohen, S. G., & Khedouri, E. (1961). Requirements for Stereospecificity in Hydrolysis by α-Chymotrypsin. Journal of the American Chemical Society. Link (Details the synthesis and absolute configuration of alpha-substituted succinates).

• Fowden, L. (1953). The reaction of some homologous

  -amino-acids with nitrous acid. Biochemical Journal. Link (Mechanism of diazotization retention).

• Corey, E. J., & Choi, S. (2000). Enantioselective Synthesis of

  -Amino Nitriles from N-Benzhydryl Imines. Organic Letters. Link (Modern applications of chiral synthons in amino acid synthesis).

Sources

• 1. youtube.com [youtube.com]

Comprehensive Technical Guide: (S)-4-tert-Butyl 1-Methyl 2-Bromosuccinate in Advanced Organic Synthesis

An in-depth technical whitepaper on the properties, synthesis, and application of (S)-4-tert-butyl 1-methyl 2-bromosuccinate, designed for researchers and drug development professionals.

Executive Summary

(S)-4-tert-butyl 1-methyl 2-bromosuccinate (CAS 887143-08-0) is a highly specialized, orthogonally protected chiral building block extensively utilized in the synthesis of peptidomimetics, non-natural amino acids, and complex active pharmaceutical ingredients (APIs). The strategic placement of a methyl ester at the C1 position and a bulky, acid-labile tert-butyl ester at the C4 position provides chemists with precise, orthogonal deprotection capabilities. Furthermore, the alpha-bromo stereocenter serves as an exceptional electrophile for stereospecific bimolecular nucleophilic substitution (SN2) displacements, enabling the modular construction of (R)-configured derivatives with high enantiomeric purity.

Physicochemical & Structural Profiling

Accurate characterization is the foundation of reliable synthetic application. Below is the consolidated physicochemical profile of the target compound[1][2].

Property	Value
Chemical Name	(S)-4-tert-Butyl 1-methyl 2-bromosuccinate
Synonyms	(S)-2-Bromo-succinic acid 4-tert-butyl ester 1-methyl ester
CAS Registry Number	887143-08-0
Molecular Formula	C9H15BrO4
Molecular Weight	267.12 g/mol
Stereochemistry	(S)-configuration at C2
Appearance	Colorless to pale yellow liquid/oil
Storage Conditions	2-8 °C, inert atmosphere (Argon/N2)

Mechanistic Synthesis & Stereocontrol

The synthesis of (S)-4-tert-butyl 1-methyl 2-bromosuccinate relies on the precise manipulation of chiral pool precursors, specifically L-aspartic acid 4-tert-butyl ester (CAS 3057-74-7)[3].

Causality in Stereochemical Control: The conversion of the alpha-amino group to an alpha-bromo group is achieved via a Sandmeyer-type diazotization in the presence of bromide ions. When L-aspartic acid derivatives are treated with sodium nitrite (NaNO2) and potassium bromide (KBr) in an acidic medium, the reaction proceeds through a transient diazonium intermediate. The adjacent carboxylate group participates intramolecularly to form an alpha-lactone intermediate, displacing the diazonium group with an initial inversion of configuration. Subsequent ring-opening of the alpha-lactone by the bromide nucleophile results in a second inversion[4][5]. This "double inversion" mechanism ultimately leads to the retention of the original (S)-stereocenter, yielding (S)-2-bromosuccinic acid 4-tert-butyl ester.

Causality in Temperature Control: Strict thermal regulation (< 5 °C) during diazotization is critical. Elevated temperatures promote the competitive attack of water on the alpha-lactone intermediate, leading to the formation of the corresponding malic acid derivative (alpha-hydroxy ester) rather than the desired brominated product[4].

Following bromination, the C1 carboxylic acid is selectively esterified using methanol under mild coupling conditions (e.g., EDCI/DMAP) to prevent transesterification or cleavage of the acid-labile tert-butyl group.

Synthetic workflow from L-aspartic acid derivative to the target bromosuccinate.

Applications in Drug Development & Peptidomimetics

The primary utility of (S)-4-tert-butyl 1-methyl 2-bromosuccinate lies in its reactivity as an electrophile. The alpha-bromo ester is highly susceptible to bimolecular nucleophilic substitution (SN2). Because SN2 reactions proceed with a concerted backside attack, the displacement of the bromide leaving group by nucleophiles (such as azides, thiols, or secondary amines) results in a clean inversion of stereochemistry[4].

Consequently, the (S)-bromide serves as a direct precursor to (R)-configured non-natural amino acids and functionalized succinates. This orthogonal protection strategy allows drug development professionals to selectively unmask the methyl ester (via mild basic hydrolysis with LiOH) or the tert-butyl ester (via acidic cleavage with TFA) for sequential peptide coupling, which is pivotal in synthesizing protease inhibitors and conformationally constrained peptide analogs.

SN2 displacement pathways yielding (R)-configured non-natural amino acid derivatives.

Experimental Protocol: Self-Validating Workflow for SN2 Azidation

To ensure high enantiomeric excess (ee) and yield, the following protocol details the conversion of (S)-4-tert-butyl 1-methyl 2-bromosuccinate to (R)-4-tert-butyl 1-methyl 2-azidosuccinate. This protocol is designed as a self-validating system: the progress and stereochemical integrity can be monitored sequentially via Thin-Layer Chromatography (TLC) and chiral High-Performance Liquid Chromatography (HPLC).

Materials Required:

• (S)-4-tert-butyl 1-methyl 2-bromosuccinate (1.0 eq)

• Sodium azide (NaN3) (1.5 eq) - Caution: Highly toxic and potentially explosive; handle with appropriate safety measures.

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water and Ethyl Acetate (EtOAc) for extraction

Step-by-Step Methodology:

• Preparation: Purge a dry, round-bottom flask with Argon. Dissolve (S)-4-tert-butyl 1-methyl 2-bromosuccinate (1.0 eq) in anhydrous DMF (0.2 M concentration). Causality: Anhydrous conditions and a polar aprotic solvent ensure complete solvation of the azide salt and prevent solvolysis side-reactions.

• Nucleophile Addition: Cool the solution to 0 °C using an ice bath. Causality: Cooling mitigates the risk of E2 elimination (which would yield a substituted maleate/fumarate derivative) competing with the desired SN2 pathway.

• Reaction Execution: Add sodium azide (1.5 eq) in one portion. Remove the ice bath and allow the reaction mixture to warm to ambient temperature (20-25 °C). Stir for 4-6 hours.

• In-Process Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). Validation: The displacement of the heavy bromine atom by the azide group will result in a distinct shift in the Rf value. Complete consumption of the starting material validates the reaction's progression.

• Quenching & Extraction: Quench the reaction by adding cold deionized water (equal volume to DMF). Extract the aqueous layer three times with EtOAc. The organic layers are combined, washed with brine (to remove residual DMF), dried over anhydrous Na2SO4, and concentrated under reduced pressure.

• Stereochemical Validation: Analyze the crude product via chiral HPLC. Validation: This confirms the inversion of stereochemistry to the (R)-enantiomer and verifies that no racemization occurred during the displacement process.

References

• MDPI. "Intrinsically Biocompatible Polymer Systems." Polymers, 2020.[Link]

Sources

• 1. 887143-08-0 CAS Manufactory [m.chemicalbook.com]
• 2. 887143-08-0 CAS Manufactory [m.chemicalbook.com]
• 3. guidechem.com [guidechem.com]
• 4. Bromosuccinic Acid|CAS 923-06-8|Research Chemical [benchchem.com]
• 5. mdpi-res.com [mdpi-res.com]

Precision Peptide Engineering: A Technical Guide to Orthogonally Protected Aspartic Acid Derivatives

The synthesis of complex peptides, peptidomimetics, and peptide-drug conjugates (PDCs) requires absolute control over the reactivity of polyfunctional amino acids. Among these, aspartic acid (Asp) presents a unique chemical challenge. Its

-carboxyl side chain is highly prone to unwanted side reactions during Solid-Phase Peptide Synthesis (SPPS). To construct branched architectures or prevent degradation, researchers must employ sophisticated orthogonal protection strategies.

This whitepaper provides an in-depth mechanistic analysis and field-proven protocols for utilizing orthogonally protected aspartic acid derivatives in modern organic synthesis.

The Mechanistic Challenge: Aspartimide Formation

The primary driver for utilizing specialized aspartic acid derivatives is the mitigation of aspartimide formation . This well-documented side reaction compromises both the yield and structural integrity of the target peptide[1].

During standard Fmoc-SPPS, the peptide is repeatedly exposed to secondary amines (typically 20% piperidine) to remove the N-terminal Fmoc group. Under these basic conditions, the backbone amide nitrogen adjacent to the aspartic acid residue can become deprotonated. This nitrogen then acts as a nucleophile, attacking the

-carboxyl protecting group of the Asp residue to form a five-membered cyclic imide (aspartimide)[1].

This intermediate is highly unstable and rapidly undergoes base-catalyzed hydrolysis or nucleophilic ring-opening, resulting in a complex mixture of up to 9 different by-products, including

-peptides, -peptides, and their epimerized (D-enantiomer) counterparts[2]. Because these epimers often share identical HPLC retention times with the target sequence, their removal is notoriously difficult[2].

Causality in Sequence Susceptibility: The reaction is highly sequence-dependent. The most dangerous motifs are Asp-Gly (DG) , Asp-Ser (DS) , and Asp-Asn (DN) [1]. Glycine lacks a side chain, removing steric hindrance and allowing the backbone nitrogen uninhibited access to the

-carboxyl group. Conversely, the side chains of Serine and Asparagine actively catalyze the ring closure through hydrogen bonding and localized electronic effects[1].

Mechanism of base-catalyzed aspartimide formation during peptide synthesis.

Strategic Selection of Orthogonal Protecting Groups

To combat aspartimide formation and enable site-specific modifications (such as side-chain cyclization or fluorophore conjugation), chemists rely on orthogonal protection . Originally conceptualized by Barany et al., an orthogonal system ensures that different protecting groups are cleaved by entirely distinct chemical mechanisms, allowing one group to be removed without affecting the others[3],[4].

Quantitative Comparison of Aspartic Acid Derivatives

The selection of a specific derivative alters the thermodynamic stability of the peptide during synthesis. Below is a structured comparison of the most critical orthogonally protected aspartic acid building blocks:

Derivative	-Carboxyl Protecting Group	Cleavage Reagent	Orthogonality Profile	Aspartimide Risk (Asp-Gly)
Fmoc-Asp(OtBu)-OH	tert-Butyl (tBu)	TFA (Strong Acid)	Base-stable; cleaved with global deprotection.	High (Requires buffering additives).
Fmoc-Asp(OAll)-OH	Allyl (OAll)	Pd(PPh ) / Scavenger	Fully orthogonal to Fmoc (base) and tBu (acid)[5],[6].	Low (Mild catalytic deprotection).
Fmoc-Asp(OBno)-OH	5-butylnonanyl (OBno)	TFA (Strong Acid)	Base-stable; cleaved with global deprotection.	Very Low (0.1%/cycle due to extreme steric bulk)[2].
Boc-Asp(Ochex)-Obzl	Cyclohexyl (Ochex)	HF (Very Strong Acid)	Orthogonal to Boc (mild acid)[7].	Low (Steric bulk protects against cyclization)[7].

Note: While Fmoc-Asp(OtBu)-OH is the industry standard, its low steric hindrance makes it highly vulnerable in Asp-Gly sequences. Transitioning to trialkylmethyl esters like OBno provides massive steric shielding, dropping aspartimide formation to negligible levels[8],[2].

Experimental Methodologies & Self-Validating Protocols

The following protocols are designed not just as procedural steps, but as self-validating systems that ensure chemical integrity.

Protocol A: Selective Pd(0)-Catalyzed Deprotection of Fmoc-Asp(OAll)-OH

The allyl ester is a premier choice for synthesizing branched or cyclic peptides because it is completely stable to both piperidine and TFA[5]. It is removed via a

-allyl palladium complex[6].

Step-by-Step Methodology:

• Resin Swelling: Swell the peptide-resin (containing the incorporated Asp(OAll) residue) in dry Dichloromethane (DCM) for 30 minutes.

• Catalyst Preparation: In a dry vial under Argon, dissolve

  equivalents of Tetrakis(triphenylphosphine)palladium(0) and equivalents of Phenylsilane ( ) in minimal dry DCM.

• Reaction: Add the catalyst solution to the resin. Agitate gently under an Argon atmosphere for 2 hours at room temperature.

• Resin Washing (Crucial Step): Wash the resin sequentially with DCM (

  ), DMF ( ), and then a solution of 0.5% sodium diethyldithiocarbamate in DMF ( ). Follow with a final DMF wash ( ).

Causality & Validation: The use of phenylsilane (

) is chemically mandatory; it acts as an allyl group scavenger. Without it, the highly reactive cleaved allyl cation would rapidly re-alkylate the peptide backbone or nucleophilic side chains[6]. To ensure this protocol is self-validating, the post-reaction washes incorporate sodium diethyldithiocarbamate. This chelating agent binds residual palladium, producing a distinct yellow complex. Washing must continue until the effluent is completely colorless, providing immediate visual verification that the cytotoxic and catalytically active metal has been entirely purged from the resin matrix.

Workflow for Pd(0)-catalyzed orthogonal deprotection of Fmoc-Asp(OAll)-OH.

Protocol B: Kinetic Suppression of Aspartimide in Standard SPPS

When orthogonal side-chain modification is not required, but aspartimide formation must be prevented (e.g., in Asp-Gly sequences using standard Fmoc-Asp(OtBu)-OH), kinetic suppression is required[1],[9].

Step-by-Step Methodology:

• Coupling: Couple Fmoc-Asp(OtBu)-OH using standard DIC/Oxyma or HATU/DIPEA chemistry.

• Buffered Deprotection: Instead of standard 20% piperidine in DMF, prepare a deprotection cocktail of 20% piperidine + 0.1 M Formic Acid (or 0.1 M HOBt) in DMF.

• Execution: Treat the resin with the buffered cocktail for

  minutes. Maintain the reaction temperature strictly at or below 25°C.

Causality & Validation: Aspartimide formation is driven by the localized basicity of piperidine deprotonating the backbone amide[1]. By introducing a weak acid (Formic Acid or HOBt) into the deprotection cocktail, the microenvironment within the resin bead is buffered. This effectively decouples the kinetics of Fmoc removal (which remains rapid) from the kinetics of aspartimide formation (which is suppressed by the lower pH)[1]. The protocol validates itself during final HPLC purification: the absence of

(hydrolyzed -peptides) or identical-mass epimer peaks confirms the kinetic suppression was successful.

Advanced Applications in Drug Development

The precise control afforded by orthogonally protected aspartic acid derivatives unlocks advanced synthetic architectures:

• Peptide-Drug Conjugates (PDCs): By unmasking an Asp(OAll) residue while the rest of the peptide remains protected on-resin, researchers can conjugate cytotoxic payloads directly to the free carboxylate via amide or ester linkages.

• Lactam Bridge Cyclization: Exposing a free

  -carboxyl group on Asp alongside a free -amino group on Lysine allows for on-resin lactamization, creating highly stable cyclic peptides with enhanced proteolytic resistance and target affinity.

By mastering the mechanistic causality of these protecting groups, scientists can bypass the historical limitations of SPPS, ensuring high-yield synthesis of next-generation peptide therapeutics.

References

• Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS) - peptidechemistry.org - [Link]

• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - nih.gov -[Link]

• Preventing Aspartimide Formation in Fmoc SPPS of Asp-Gly Containing Peptides - nih.gov -[Link]

• Overview of Solid Phase Peptide Synthesis - peptide.com -[Link]

• Amino Acid-Protecting Groups - scispace.com -[Link]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. scispace.com [scispace.com]
• 5. Fmoc-Asp(OAll)-OH (146982-24-3) for sale [vulcanchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Boc-Asp(Ochex)-Obzl|Aspartic Acid Derivative [benchchem.com]
• 8. Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides--practical aspects of new trialkylcarbinol based protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

C9H15BrO4 in Advanced Pharmaceutical Synthesis: Molecular Profiling and Alkylation Workflows

Executive Summary

In the landscape of organic synthesis and active pharmaceutical ingredient (API) development, the molecular formula C9H15BrO4 (Molecular Weight: 267.12 g/mol ) represents a critical class of brominated diesters[1]. Rather than existing as a single functional entity, this formula predominantly manifests in two highly valuable isomeric forms: Diethyl 2-bromoglutarate (EBG) and Diethyl 2-(2-bromoethyl)malonate [2]. These bifunctional molecules serve as linchpins in complex substitution reactions, enabling the construction of functionalized macrocycles, barbiturates, and advanced medical contrast agents such as gadopiclenol [3].

This technical guide provides a comprehensive physicochemical profile of C9H15BrO4 isomers, elucidates their mechanistic roles, and establishes a field-validated, self-monitoring protocol for their application in nucleophilic substitution workflows.

Physicochemical Profiling and Isomeric Divergence

While sharing the identical mass and elemental composition, the structural connectivity of C9H15BrO4 isomers dictates entirely divergent reactivity profiles:

• Diethyl 2-bromoglutarate (EBG): Features an

  -bromo ester motif, making it a potent, albeit sensitive, electrophile for direct alkylations[1].

• Diethyl 2-(2-bromoethyl)malonate: Features a primary bromide tethered to a malonic ester, frequently utilized in base-catalyzed intramolecular ring closures (e.g., cyclopropanation) or Gabriel synthesis pathways [4].

Quantitative Data Summary

Property	Diethyl 2-bromoglutarate	Diethyl 2-(2-bromoethyl)malonate
CAS Number	7209-00-9	18721-64-7
Molecular Formula	C9H15BrO4	C9H15BrO4
Molecular Weight	267.12 g/mol	267.12 g/mol
Exact Mass	266.01537 Da	266.01537 Da
Topological Polar Surface Area	52.6 Ų	52.6 Ų
XLogP3 (Lipophilicity)	1.9	2.0
Primary Synthetic Utility	Macrocycle alkylation	Cyclopropanation, Heterocycles

(Data sourced from PubChem and established chemical inventories [1][4][5])

Mechanistic Applications in Drug Development

The Stability Paradox of Diethyl 2-bromoglutarate (EBG)

In pharmaceutical manufacturing, EBG is a premier intermediate. A prominent modern application is the synthesis of gadopiclenol , a macrocyclic gadolinium-based MRI contrast agent[6]. The synthesis involves the exhaustive alkylation of a pyclene backbone with EBG to form an intermediate hexaester, which is subsequently hydrolyzed and complexed with gadolinium[6].

However, EBG is notoriously unstable under improper conditions[3]. The proximity of the ester carbonyls to the

-bromide creates a mechanistic vulnerability: in the presence of water or elevated temperatures, EBG undergoes rapid hydrolysis or intramolecular cyclization (forming butyrolactone derivatives), permanently losing its reactive bromine atom [3][7]. Therefore, the successful deployment of this C9H15BrO4 isomer requires rigorous control over the reaction microenvironment.

Reaction pathways of C9H15BrO4: Desired alkylation vs. thermal degradation.

Experimental Workflow: Macrocyclic Alkylation via C9H15BrO4

To mitigate the degradation pathways outlined above, the following self-validating protocol details the

alkylation of a generic polyamine using Diethyl 2-bromoglutarate. This methodology prioritizes anhydrous conditions and kinetic temperature control to ensure high-fidelity coupling.

Step-by-Step Methodology

Step 1: Substrate Desiccation (Self-Validating Preparation)

• Action: Dry the macrocyclic amine substrate under high vacuum (

  mbar) at 40°C for 12 hours prior to the reaction.

• Causality: Trace water acts as a competing nucleophile, attacking the

  -carbon of EBG to yield diethyl 2-hydroxyglutarate[7]. Complete desiccation prevents this irreversible consumption of the electrophile, ensuring stoichiometric integrity.

Step 2: Solvent and Base Initialization

• Action: Suspend the dried amine in anhydrous Acetonitrile (MeCN). Add 3.0 equivalents of finely milled, oven-dried Potassium Carbonate (

  ).

• Causality: MeCN provides a polar aprotic environment that optimally solvates the reactants while leaving the amine nucleophile unsolvated and highly reactive.

  is selected because it is a heterogeneous, mild base; it effectively scavenges the byproduct to drive the reaction forward, but is insufficiently nucleophilic to hydrolyze the ester moieties of C9H15BrO4.

Step 3: Temperature-Controlled Electrophile Addition

• Action: Cool the suspension to 0–5°C using an ice bath. Add Diethyl 2-bromoglutarate (1.1 eq per amine site) dropwise over 30 minutes.

• Causality: Localized concentration spikes during addition can trigger exothermic degradation. Dropwise addition at near-freezing temperatures kinetically suppresses the intramolecular cyclization of EBG into butyrolactone[3].

Step 4: Thermal Maturation

• Action: Remove the ice bath and gradually warm the reaction mixture to 55°C. Stir for 24–48 hours.

• Causality: While low temperatures prevent degradation during mixing, the steric hindrance of the secondary bromide in EBG requires moderate thermal activation (

  55°C) to overcome the activation energy barrier for the displacement[6].

Step 5: In-Process Validation (HPLC-MS)

• Action: Withdraw a 10

  L aliquot, quench in water/MeCN, and analyze via LC-MS.

• Causality (Self-Validation): The protocol validates itself when the chromatogram shows the complete disappearance of the EBG peak (

  267.0) and the emergence of the target alkylated mass. If unreacted EBG remains alongside hydrolysis products (e.g., 205 for the hydroxy derivative), it indicates a breach in the anhydrous protocol during Step 1 or 2.

References

• Title: Method for synthesizing 2-bromoglutaric acid diesters (US12012378B2)

• Title: PubChem Compound Summary for CID 83673, Diethyl 2-(2-bromoethyl)malonate Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: PubChem Compound Summary for CID 522444, Pentanedioic acid, 2-bromo-, diethyl ester Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS (EP4143153A1)

Sources

• 1. Pentanedioic acid, 2-bromo-, diethyl ester | C9H15BrO4 | CID 522444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. anaxlab.com [anaxlab.com]
• 3. US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google Patents [patents.google.com]
• 4. diethyl 2-(2-bromoethyl)-malonate synthesis - chemicalbook [chemicalbook.com]
• 5. PubChemLite - 1,3-diethyl 2-(2-bromoethyl)propanedioate (C9H15BrO4) [pubchemlite.lcsb.uni.lu]
• 6. FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS - Google Patents [patents.google.com]
• 7. EP4143153A1 - Method for synthesising 2-bromoglutaric acid diesters - Google Patents [patents.google.com]

Technical Guide: Solubility Profile &amp; Solvent Engineering for (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

[1][2]

Executive Summary & Physicochemical Identity

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS: 887143-08-0 / 914224-29-6) is a specialized chiral building block primarily used in the synthesis of non-proteinogenic amino acids and aspartate derivatives.[1][2][3] Its utility is defined by its orthogonal protecting groups (acid-labile tert-butyl ester vs. base-labile methyl ester) and the activated secondary bromide, which serves as a handle for nucleophilic substitution.[1][2][3]

Understanding its solubility is critical not just for dissolution, but for controlling reaction kinetics (SN2 vs. E2 competition) and preventing "oiling out" during purification.[2][3]

Structural & Property Matrix

Property	Value / Characteristic	Relevance to Solubility
Molecular Formula	C₉H₁₅BrO₄	Moderate molecular weight (~267.12 g/mol ).[1][2][3]
Physical State	Viscous Oil or Low-Melting Solid	Prone to supercooling; difficult to crystallize from pure non-polar solvents.[1][3]
Lipophilicity (cLogP)	~1.8 – 2.2 (Predicted)	Highly soluble in organic solvents; insoluble in water.[2]
H-Bond Donors	0	No protic solubility capability.[1][3]
H-Bond Acceptors	4 (Ester Carbonyls/Oxygens)	Good solubility in Lewis acidic solvents (Chloroform) and polar aprotics.[2]
Chirality	(S)-Enantiomer	Solubility is identical to the racemate in achiral solvents but differs in chiral media.[1][2][3]

Solubility Landscape: The "Like Dissolves Like" Mechanism[2]

The solubility of this compound is governed by the competition between the lipophilic tert-butyl/methyl backbone and the polar ester/bromo functionalities.[1][2][3]

Primary Solvent Compatibility Table

Data derived from structural class analysis of succinate diesters.[1][2]

Solvent Class	Representative Solvents	Solubility Rating	Operational Notes
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Preferred for extraction and transport.[1][2][3] High density aids phase separation from water.[2][3]
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	Excellent	Standard solvent for reaction workup and silica gel chromatography.[2]
Ethers	THF, MTBE, 2-MeTHF	Good to Excellent	THF is the standard reaction solvent.[2] MTBE is excellent for crystallization attempts.[2]
Polar Aprotic	DMF, DMSO, NMP, Acetonitrile	Excellent	Required for nucleophilic substitution (SN2) reactions to solvate cations and activate nucleophiles.[2]
Hydrocarbons	Hexanes, Heptane, Toluene	Moderate/Variable	Soluble at RT; likely to oil out or crystallize at -20°C. Used as an antisolvent.[2]
Alcohols	Methanol, Ethanol, Isopropanol	Good (Risk)	WARNING: Risk of transesterification.[2] Avoid Methanol/Ethanol in presence of acids/bases.[2]
Aqueous	Water, Brine	Insoluble	The compound partitions almost exclusively into the organic phase (LogP > 1.5).[2]

Expert Insight: The Transesterification Trap

Critical Warning: While the compound is soluble in methanol and ethanol, these solvents should be avoided during storage or high-temperature processing.[2][3]

• Mechanism: The methyl ester is stable in methanol, but the tert-butyl ester is acid-sensitive.[1][2] More critically, in the presence of any catalytic base (even impurities), the tert-butyl group can be exchanged for methyl/ethyl, destroying the orthogonal protection strategy.[2]

• Recommendation: If an alcoholic solvent is required, use Isopropanol (IPA) or tert-Butanol , as steric bulk retards transesterification.[2]

Operational Protocols

Protocol A: Saturation Solubility Determination (Visual Ladder Method)

Use this protocol to determine exact solubility limits for your specific batch/temperature.[2][3]

• Preparation: Weigh 100 mg of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate into a 4 mL glass vial.

• Addition: Add the target solvent in 50 µL increments using a micropipette.

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Clear Solution: Soluble. Calculate ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    .[2]

  • Turbid/Oiling Out: Insoluble.[2] Continue addition.

• Endpoint: If not dissolved after 2.0 mL (50 mg/mL), classify as "Sparingly Soluble."

Protocol B: Purification via Anti-Solvent Precipitation

Since this compound often presents as an oil, standard crystallization is difficult.[2] Use this method to remove non-polar impurities.[1]

• Dissolution: Dissolve crude oil in minimal Diethyl Ether or MTBE (approx. 2-3 volumes).[1][2]

• Filtration: Filter through a 0.45 µm PTFE syringe filter to remove inorganic salts (insoluble in ether).[2]

• Anti-solvent Addition: Slowly add cold Hexanes or Pentane (5-10 volumes) while stirring rapidly.

• Cooling: Cool to -78°C (Dry ice/Acetone).

• Result: The product will likely solidify or form a dense viscous oil at the bottom.[2] Decant the supernatant (containing non-polar impurities) and dry the residue under high vacuum.[2][3]

Process Engineering: Solvent Effects on Reactivity[2]

The choice of solvent fundamentally alters the chemical fate of the bromine atom at the C2 position.[2][3]

SN2 vs. E2 Competition

The secondary bromide is prone to both Substitution (SN2) and Elimination (E2).[2][3]

• Polar Aprotic Solvents (DMF, DMSO): Enhance the nucleophilicity of incoming anionic reagents (e.g., Azide, Cyanide) by solvating the cation.[2][3] This favors SN2 substitution (desired pathway for amino acid synthesis).[2][3]

• Non-Polar/Protic Solvents: Suppress nucleophilicity or stabilize the transition state for elimination, increasing the risk of forming the fumarate/maleate byproduct (E2).[2][3]

Visualization: Solvent Selection Decision Tree

Figure 1: Decision tree for solvent selection based on operational stage (Reaction vs. Isolation).[1][2]

References

• National Center for Biotechnology Information. (n.d.).[2][3] PubChem Compound Summary for CID 12204007 (Related Succinate Diesters). Retrieved October 26, 2023, from [Link][2]

• Organic Syntheses. (2011). Synthesis of Enantiopure Aspartate Derivatives via SN2 Displacement. Organic Syntheses, Vol 88. [Link]

• Reichardt, C. (2003).[2][3] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][2][3] (General reference for Solvation Theory of Halo-Esters).

Sources

• 1. prepchem.com [prepchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. caymanchem.com [caymanchem.com]

Beyond the 16-Section SDS: A Technical Safety &amp; Handling Guide for Chiral Bromosuccinate Esters

Introduction

Chiral bromosuccinate esters—such as (R)- and (S)-dimethyl bromosuccinate—are indispensable building blocks in asymmetric organic synthesis and drug development. They serve as critical precursors for the stereospecific synthesis of L-hydrazinosuccinic acid, mercaptosuccinic acid derivatives, and various anti-leukemic and antimicrobial agents [1].

However, standard 16-section Safety Data Sheets (SDS) often reduce the complex reactivity of these molecules to generic hazard codes (e.g., H315, H319, H302). For researchers and process chemists, safely scaling reactions with these compounds requires moving beyond basic compliance. This whitepaper decodes the mechanistic causality behind the hazards of chiral bromosuccinate esters and provides self-validating, field-proven protocols for their handling, reaction, and disposal.

Chemical Properties & Mechanistic Hazard Profiling

The hazards associated with chiral bromosuccinate esters are a direct consequence of their molecular architecture. The presence of two electron-withdrawing ester (or carboxylic acid) groups significantly increases the electrophilicity of the

-carbon. This structural motif makes the carbon-bromine (C–Br) bond highly susceptible to nucleophilic attack via an mechanism, which proceeds with strict inversion of stereochemistry [2].

While this reactivity is highly desirable for synthesizing enantiopure pharmaceuticals, it simultaneously renders these compounds potent alkylating agents . If exposed to ambient moisture or elevated temperatures, they can also undergo

elimination to form maleate or fumarate derivatives—compounds that act as Michael acceptors and potent skin sensitizers.

Quantitative Hazard and Property Summary

The following table synthesizes the core physicochemical and hazard data for key chiral bromosuccinates to facilitate rapid risk assessment [2][3][4].

Compound	CAS Number	Molecular Weight	Boiling/Melting Point	Key GHS Hazard Statements
(R)-Dimethyl bromosuccinate	99147-12-3	225.04 g/mol	217.5 °C (BP)	H302, H315, H319, H335
(S)-Dimethyl bromosuccinate	20859-24-9	225.04 g/mol	217.5 °C (BP)	H302, H315, H319, H335
(S)-Bromosuccinic acid	20859-23-8	196.98 g/mol	164–166 °C (MP)	H301, H315, H319

Biological Reactivity & Toxicology

Standard SDS documents list these compounds as causing "severe skin and eye irritation." The causality behind this is covalent modification. When bromosuccinate esters contact biological tissues, they rapidly alkylate cellular nucleophiles—specifically the thiol (-SH) groups of cysteine residues and primary amines of lysine in keratin, collagen, and cellular proteins.

This alkylation irreversibly depletes intracellular glutathione (GSH), a critical antioxidant. The sudden drop in GSH triggers an accumulation of Reactive Oxygen Species (ROS), leading to severe oxidative stress, localized apoptosis, and the macroscopic symptoms of chemical burns and irritation.

Mechanistic pathway of cellular toxicity via SN2 alkylation of biological nucleophiles.

Advanced Handling & Experimental Protocols

To safely harness the reactivity of bromosuccinate esters, experimental workflows must be designed as self-validating systems —where the success and safety of each step are confirmed before proceeding.

Protocol 1: Safe Setup for Asymmetric Substitution

This protocol outlines the handling of dimethyl bromosuccinate for a stereospecific nucleophilic substitution, minimizing operator exposure and preventing thermal runaway.

• Environmental Isolation:

  • Action: Setup the reaction in a certified fume hood with a face velocity >100 fpm. Purge the reaction vessel with inert gas (Nitrogen or Argon).

  • Causality: Atmospheric moisture causes slow hydrolysis of the ester and the C-Br bond, generating corrosive hydrobromic acid (HBr) gas over time.

• Reagent Transfer:

  • Action: Transfer the bromosuccinate ester using gas-tight syringes. Utilize butyl rubber gloves (minimum 0.4 mm thickness).

  • Causality: Standard nitrile or latex gloves offer poor breakthrough times for halogenated esters. Syringe transfer prevents aerosolization of the alkylating agent.

• Thermal Equilibration:

  • Action: Cool the receiving nucleophile solution to 0–5 °C using an ice-water bath before dropwise addition of the bromosuccinate.

  • Causality: Lower temperatures thermodynamically favor the desired

    substitution over the competing elimination pathway, preventing the formation of toxic fumarate side-products.

• Self-Validating Addition:

  • Action: Monitor an internal temperature probe during addition.

  • Validation: If the internal temperature spikes by >5 °C, the exothermic alkylation is proceeding too rapidly. Immediately halt the addition and increase cooling to prevent thermal runaway.

Experimental workflow for the safe handling and reaction of bromosuccinate esters.

Quenching, Spill Management, and Disposal

Standard SDS instructions often advise to "sweep up and dispose" of spills. For potent alkylating agents, physical removal is insufficient; the hazard must be chemically deactivated.

Protocol 2: Chemical Deactivation of Bromosuccinate Spills

This protocol utilizes soft nucleophiles to rapidly and safely displace the bromide, neutralizing the alkylating hazard before disposal.

• Containment & Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite). Do not use combustible materials like paper towels, as the localized exotherm from degradation can pose a fire risk.

• Nucleophilic Quenching: Flood the absorbed spill with a 10% (w/v) aqueous solution of sodium thiosulfate (

  ).

  • Causality: The thiosulfate ion is a highly polarizable "soft" nucleophile. It rapidly attacks the "soft" electrophilic

    -carbon of the bromosuccinate via , displacing the bromide to form a non-toxic, water-soluble Bunte salt. This permanently destroys the alkylating hazard.

• Basic Hydrolysis: After 15 minutes of quenching, apply a dilute (1 M) sodium hydroxide (

  ) solution to the area.

  • Causality: Saponification cleaves the methyl/ethyl ester groups, converting the molecule into a highly water-soluble, non-volatile malic acid derivative, eliminating inhalation risks.

• Self-Validation & Disposal: Test the liquid residue with pH paper to ensure it remains basic (pH > 9), confirming the HBr byproduct has been fully neutralized. Scoop the deactivated slurry into a designated, clearly labeled halogenated waste container for incineration.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 28595503, (R)-Dimethyl bromosuccinate." PubChem. Available at: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2757181, Bromosuccinic acid, (-)-." PubChem. Available at: [Link]

Strategic Sourcing of High-Purity (S)-4-tert-Butyl 1-methyl 2-bromosuccinate: A Technical Guide

Topic: Suppliers of High-Purity (S)-4-tert-Butyl 1-methyl 2-bromosuccinate Content Type: Technical Whitepaper / Sourcing Guide Audience: Medicinal Chemists, CMC Leads, Procurement Specialists in Drug Discovery.[1]

Executive Summary

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS: 887143-08-0 ) is a critical chiral building block employed in the synthesis of peptidomimetics and metalloprotease inhibitors.[1] Its utility lies in its orthogonal protecting group strategy —pairing an acid-labile tert-butyl ester with a base-labile methyl ester—and its susceptibility to nucleophilic substitution at the

-bromo position with inversion of configuration.[1]

For drug development applications, "commercial purity" (often 95%) is frequently insufficient due to the risk of enantiomeric erosion and elimination by-products (fumarates/maleates) that complicate downstream purification. This guide outlines the sourcing landscape, establishes a self-validating quality control (QC) protocol, and details the mechanistic origins of common impurities to empower researchers to secure high-integrity starting materials.

Chemical Specifications & Identity

Parameter	Specification
IUPAC Name	1-Methyl 4-tert-butyl (2S)-2-bromobutanedioate
CAS Number	887143-08-0 (Specific to S-isomer)
Related CAS	914224-29-6 (Often Racemic or Unspecified)
Molecular Formula	C H BrO
Molecular Weight	267.12 g/mol
Chirality	(S)-Enantiomer
Physical State	Colorless to pale yellow oil (low melting solid)
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in water

Critical Note on Stereochemistry: The (S)-configuration of the bromide is typically derived from L-Aspartic acid .[1] In nucleophilic substitution reactions (e.g., with thiols or amines), this position usually undergoes S

2 inversion, yielding the (R)-configuration in the final product. Sourcing the incorrect enantiomer will invert the stereochemistry of your final drug candidate.

The Sourcing Landscape

The market for this compound is bifurcated into Catalog Aggregators and Specialized Synthesis Houses .

Tier 1: Primary Manufacturers & Specialists

These suppliers typically control the synthesis process and can provide detailed chiral data.

• BLD Pharm: Explicitly lists CAS 887143-08-0 with (S)-stereochemistry.[1] Known for reliable stock of chiral building blocks.

• Enamine / ChemSpace: Often hold stock of such building blocks for their own library synthesis; high reliability for chiral purity.

• Combi-Blocks: Frequently stocks the racemic version; requires specific inquiry for high-ee (S)-isomer batches.[1]

Tier 2: Catalog Aggregators

Suppliers like Sigma-Aldrich (Merck) or Fisher Scientific often source from Tier 1 but provide additional QA layers.[1]

• Sigma-Aldrich: Lists under CAS 914224-29-6 .[1][2] Caution: Verify specific stereochemistry on the Certificate of Analysis (CoA) before purchase, as this CAS is sometimes used generically for the racemate.

Technical Deep Dive: Synthesis & Impurity Origins

To validate a supplier, one must understand how the molecule is made. The dominant route is the Diazotization-Bromination of L-Aspartic acid diesters.[1]

The Mechanism of Retention

Contrary to typical S

2 logic, the conversion of -amino acids to -bromo acids via diazotization proceeds with net retention of configuration . This occurs via a "Double Inversion" mechanism involving Neighboring Group Participation (NGP) by the -carboxylate oxygen.

Common Impurity Profile[1]

• Enantiomer ((R)-isomer): Arises if the reaction conditions (solvent/temp) favor a direct S

  1 pathway over the -lactone mechanism, leading to racemization.

• Fumarates/Maleates: Formed via elimination of HBr. These are Michael acceptors and can irreversibly react with nucleophiles in your subsequent steps.

• Hydrolyzed Esters: The tert-butyl group is acid-sensitive.[1] Residual acid from the bromination step can lead to slow deprotection (isobutylene loss) upon storage.

Self-Validating Quality Control Protocol

Do not rely solely on the supplier's CoA. Implement this internal check for every new batch.

Step 1: 1H-NMR Identity Check

Solvent: CDCl

[1][3]

• Target: Look for the characteristic doublet of doublets (or rough triplet) for the

  -proton attached to the bromide.

• Shift: ~4.5 – 4.6 ppm (1H, CH-Br).[4]

• Protecting Groups:

  • Methyl Ester: Singlet at ~3.7-3.8 ppm (3H).

  • tert-Butyl Ester: Singlet at ~1.45 ppm (9H).[5]

• Impurity Flag: Small vinylic signals at 6.8–6.9 ppm indicate Fumarate contamination.

Step 2: Chiral Purity Verification (Critical)

Standard HPLC/GC cannot distinguish enantiomers. Use Chiral HPLC.

• Column: Daicel Chiralpak AS-H or AD-H (common for esters).[1]

• Mobile Phase: Hexane/Isopropanol (98:2 to 90:10).

• Acceptance Criteria: >98% ee for drug development.

• Red Flag: A 50:50 split indicates the supplier sold you the racemate (CAS 914224-29-6) labeled as the chiral form.

Step 3: Optical Rotation[1]

• Literature Value:

  to (c=1, CHCl ) for similar (S)-bromo succinates (Note: Sign can vary by exact solvent/conc; establish an internal standard).

• Action: If the rotation is

  , reject the batch immediately (Racemic).

Procurement Decision Workflow

Use this logic tree to guide your purchasing decision.

Handling & Stability

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). The compound is moisture-sensitive (hydrolysis of esters) and light-sensitive (radical debromination/coloring).[1]

• Reactivity: Avoid strong bases (e.g., NaOH, LiOH) unless intended, as they will cause rapid elimination to the fumarate or epoxide formation depending on conditions.

References

• BLD Pharm. (S)-4-tert-Butyl 1-methyl 2-bromosuccinate Product Page. Retrieved from

• Gao, Y., et al. (1994). "Neighboring Group Participation in the conversion of alpha-amino acids to alpha-bromo acids." Journal of the American Chemical Society.

• Sigma-Aldrich. 4-tert-Butyl 1-methyl 2-bromosuccinate Product Specification. Retrieved from

• Frimpeks.Chiral Building Blocks for Peptidomimetics.

Sources

• 1. 887143-08-0|(S)-4-tert-Butyl 1-methyl 2-bromosuccinate|BLD Pharm [bldpharm.com]
• 2. 4-tert-Butyl 1-methyl 2-bromosuccinate | 914224-29-6 [sigmaaldrich.com]
• 3. Synthesis of β-(S-methyl)thioaspartic acid and derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]

Protocols & Analytical Methods

Protocol for nucleophilic substitution of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

Application Note: Stereoselective Nucleophilic Substitution of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

Displacement

Executive Summary & Mechanistic Insight

This application note details the optimized protocol for the nucleophilic substitution of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (referred to herein as Substrate-Br ) using sodium azide (

). This transformation is a critical step in the synthesis of chiral non-natural amino acids and aspartic acid derivatives used in peptidomimetics and drug development.

Mechanistic Rationale: The reaction proceeds via a classical

(Substitution Nucleophilic Bimolecular) mechanism. The nucleophile (azide anion, ) attacks the electrophilic C2 carbon from the face opposite to the leaving group (bromide).

• Stereochemistry: The reaction is stereospecific.[1][2] The backside attack results in a Walden inversion of the chiral center.[3][4] Consequently, the (S)-configuration of the starting material is inverted to the (R)-configuration in the product.[1][3][5]

• Chemo-selectivity: The primary challenge is suppressing the competing E2 elimination pathway, which leads to the formation of achiral fumarate or maleate derivatives. This protocol utilizes a polar aprotic solvent (DMF) and controlled temperature to maximize the

  rate relative to elimination.

Safety & Hazard Assessment

• Sodium Azide (

  ): Acutely toxic and potentially explosive. Avoid contact with acids (forms hydrazoic acid, , which is highly toxic and explosive). Do not use halogenated solvents (e.g., DCM, ) in the reaction mixture as this can form di- and tri-azidomethane (highly explosive).

• Substrate-Br: Lachrymator and skin irritant. Handle in a fume hood.

• Waste Disposal: Azide-containing aqueous waste must be quenched with bleach (sodium hypochlorite) or treated according to specific institutional EHS protocols before disposal to prevent accumulation in plumbing (risk of heavy metal azide formation).

Materials & Equipment

Reagent / Material	Grade/Purity	Role
(S)-4-tert-Butyl 1-methyl 2-bromosuccinate	>97% ee	Substrate
Sodium Azide ( )	Reagent Grade	Nucleophile
N,N-Dimethylformamide (DMF)	Anhydrous	Solvent
Ethyl Acetate (EtOAc)	ACS Grade	Extraction Solvent
Sodium Bicarbonate ( )	Sat. Aq. Soln.	Wash Buffer
Magnesium Sulfate ( )	Anhydrous	Drying Agent

Experimental Protocol

Step 1: Preparation of Reaction Mixture

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with nitrogen (

  ) or argon.

• Solvation: Dissolve Substrate-Br (1.0 equiv, e.g., 5.0 g) in anhydrous DMF (concentration ~0.2 M).

  • Note: DMF is chosen over DMSO to facilitate easier workup, though DMSO offers slightly faster kinetics. The polar aprotic nature of DMF solvates the

    cation, leaving the anion "naked" and highly reactive.

• Nucleophile Addition: Cool the solution to 0°C using an ice bath. Add Sodium Azide (1.5 equiv) in a single portion.

  • Critical: The initial low temperature prevents rapid exotherms and suppresses the E2 elimination side reaction, which has a higher activation energy than the

    pathway.

Step 2: Reaction Progression

• Incubation: Allow the reaction to warm slowly to Room Temperature (20–25°C) .

• Monitoring: Stir for 4–16 hours. Monitor conversion by TLC (Hexane:EtOAc 4:1) or LC-MS.

  • Endpoint: Disappearance of the starting bromide spot (

    ) and appearance of the azide product ( , often stains poorly with UV, use or Ninhydrin after reduction).

  • Warning: Do not heat above 40°C. Higher temperatures drastically increase the ratio of elimination product (fumarate).

Step 3: Workup & Isolation

• Quench: Dilute the reaction mixture with Water (5x reaction volume) and transfer to a separatory funnel.

• Extraction: Extract the aqueous phase with Ethyl Acetate (3 x reaction volume).

  • Note: Avoid using DCM due to the safety risks mentioned in Section 2.

• Washing: Wash the combined organic layers with:

  • Water (2x) – to remove residual DMF.

  • Saturated Brine (1x) – to dry the organic phase.

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure (Rotavap) at <35°C.

Step 4: Purification

• Chromatography: Purify the crude oil via silica gel flash chromatography (Gradient: 0%

  20% EtOAc in Hexanes).

• Characterization: The product, (R)-4-tert-Butyl 1-methyl 2-azidosuccinate , is typically a colorless to pale yellow oil.

Data Analysis & Expected Results

Quantitative Summary

Parameter	Expected Value	Notes
Yield	85 – 95%	Lower yields indicate elimination issues.
Enantiomeric Excess (ee)	>95%	Preservation of chiral integrity (via inversion).
Appearance	Clear/Pale Yellow Oil	Dark color suggests decomposition.

Spectroscopic Validation

• IR Spectroscopy: Look for the characteristic strong Azide stretch at ~2100 cm⁻¹ .

• ¹H NMR (

  ):

  • The

    -proton (H-2) typically shifts upfield relative to the bromide precursor due to the shielding effect of the azide group vs. bromine.

  • Expect a doublet of doublets (dd) for the H-2 proton around

    4.0–4.3 ppm.

• Stereochemistry: The specific rotation

  should be opposite in sign to the starting bromide (magnitude may vary).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Formation of Fumarate (Alkene)	E2 Elimination	Reduce reaction temperature. Ensure reagents are dry. Avoid strong bases.
Incomplete Conversion	Steric Hindrance / Ion Pairing	Increase equivalents (up to 2.0). Switch solvent to DMSO (caution: workup difficulty).
Loss of Chirality (Racemization)	Double Inversion /	Ensure strictly anhydrous conditions. Avoid Lewis acids which might promote carbocation formation ( ).

Pathway Visualization (DOT Diagram)

The following diagram illustrates the reaction pathway, stereochemical inversion, and potential side reactions.

Figure 1: Reaction pathway showing the stereoselective

inversion and the competing E2 elimination risk.

References

• Master Organic Chemistry. The SN2 Reaction Proceeds With Inversion of Configuration. Available at: [Link]

• Organic Syntheses. Synthesis of Azides via Nucleophilic Substitution. (General reference for azide handling and displacement protocols). Available at: [Link]

• Chemistry LibreTexts. Stereochemistry of the SN2 Reaction. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. SN2 Stereochemistry - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Norton Ebook Reader [nerd.wwnorton.com]

Application Note: Stereocontrolled Synthesis of N-Substituted Chiral β-Amino Acids from Bromosuccinate Precursors

Executive Summary

Chiral β-amino acids are highly sought-after building blocks in modern drug development, offering enhanced proteolytic stability and unique secondary structural motifs (e.g., β-peptides) compared to their α-amino acid counterparts. While the reductive amination of keto-acids is a common synthetic route, it often suffers from poor stereocontrol and requires expensive chiral catalysts.

This application note details a robust, chiral-pool-driven methodology utilizing bromosuccinate precursors. By leveraging L-aspartic acid—which is fundamentally a β3-amino acid scaffold when functionalized through its side-chain—we demonstrate a stereospecific diazotization-bromination sequence followed by nucleophilic displacement. This route provides scalable, predictable access to diverse, non-natural N-substituted β-amino acid derivatives with exceptional enantiomeric excess (ee > 98%).

Mechanistic Rationale & Stereochemical Control

The synthesis relies on a highly predictable sequence of stereochemical inversions that must be carefully controlled through reagent and solvent selection:

• Net Retention via Double Inversion : The conversion of L-aspartic acid to (S)-2-bromosuccinic acid proceeds via diazotization. The departure of nitrogen gas is assisted by neighboring group participation from the adjacent α-carboxylate, forming a highly reactive α-lactone intermediate (first inversion). Subsequent intermolecular nucleophilic attack by bromide opens the lactone (second inversion), resulting in net retention of configuration[1].

• Causality of Reagent Selection : Sodium bromide (NaBr) is added in large excess during the diazotization step. This high concentration of bromide is critical; it outcompetes water for the opening of the α-lactone, preventing the formation of malic acid byproducts [2].

• SN2 Displacement : The activated dimethyl (S)-2-bromosuccinate undergoes nucleophilic substitution with primary amines. The use of a polar aprotic solvent (DMF) is strictly required; it selectively accelerates the SN2 pathway (yielding the (R)-N-alkyl derivative via a third inversion) while suppressing the E2 elimination pathway that would otherwise yield achiral dimethyl fumarate.

Experimental Protocols

Self-Validating System: Each step includes specific optical rotation or chromatographic checks to validate stereochemical integrity before proceeding to the next synthetic stage.

Protocol A: Synthesis of (S)-2-Bromosuccinic Acid

• Initiation : Suspend L-aspartic acid (1.0 equiv, 133 g) and NaBr (3.5 equiv, 360 g) in 1.0 M H₂SO₄ (1.5 L) and cool the reaction vessel to 0 °C using an ice-salt bath.

• Diazotization : Slowly add a solution of NaNO₂ (1.2 equiv, 83 g) in water (250 mL) dropwise over 2 hours. Crucial: Maintain the internal temperature below 5 °C to prevent premature diazonium decomposition and loss of stereochemical fidelity.

• Maturation : Stir the mixture for an additional 3 hours at 0 °C, then allow it to warm to room temperature overnight.

• Workup : Extract the aqueous layer with ethyl acetate (3 × 500 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation : Recrystallize the crude product from ethyl acetate/hexanes. Check the optical rotation:

  (c 5, EtOAc) confirms the successful isolation of the (S)-configuration.

Protocol B: Esterification to Dimethyl (S)-2-Bromosuccinate

• Reaction : Dissolve (S)-2-bromosuccinic acid (100 g) in anhydrous methanol (800 mL).

• Catalysis : Add catalytic concentrated H₂SO₄ (5 mL) and reflux for 12 hours under an inert argon atmosphere.

• Isolation : Cool to room temperature, concentrate the solvent volume by 70% in vacuo, and dilute the residue with diethyl ether (600 mL).

• Purification : Wash sequentially with saturated NaHCO₃ (to remove unreacted acid) and brine. Dry and evaporate to yield the activated electrophile as a pale yellow oil.

Protocol C: Stereospecific Nucleophilic Displacement

• Preparation : Dissolve dimethyl (S)-2-bromosuccinate (1.0 equiv, 50 g) in anhydrous DMF (300 mL) and cool to 0 °C.

• Substitution : Add the primary amine (e.g., benzylamine, 2.5 equiv) dropwise. Note: The excess amine acts as both the nucleophile and the acid scavenger.

• Propagation : Stir at room temperature for 18 hours.

• Workup : Dilute with water (1 L) and extract with MTBE (3 × 400 mL).

• Purification : Purify via silica gel chromatography (Hexanes/EtOAc, 8:2) to isolate Dimethyl (R)-N-benzylaspartate.

• Validation : Chiral HPLC confirms >98% ee. The resulting ester can be selectively hydrolyzed or reduced to yield the final β3-amino acid target.

Data Presentation

The following table summarizes the stereochemical outcomes, yields, and primary side-reactions when utilizing various nucleophiles in Protocol C. Sterically hindered amines naturally increase the prevalence of E2 elimination.

Nucleophile	Product Configuration	Yield (%)	Enantiomeric Excess (ee %)	Primary Side-Reaction
Benzylamine	(R)-N-Benzyl	82	>98	Trace elimination (Fumarate)
Sodium Azide	(R)-Azido	88	>99	None
Aniline	(R)-N-Phenyl	65	95	Elimination (Fumarate)
Isopropylamine	(R)-N-Isopropyl	74	97	Elimination (Fumarate)

Mandatory Visualization

Figure 1: Stereochemical workflow from L-aspartic acid to N-substituted β-amino acids.

References

• Preparation of New α-Hydroxy Acids Derived from Amino Acids and Their Corresponding Polyesters Source: ResearchGate URL:[Link] [1]

• Organophosphorus Chemistry: Diazotization of Amino Acids Source: MDPI Molecules URL:[Link] [2]

Reaction conditions for SN2 displacement of alpha-bromo esters

Application Note: Reaction Conditions for SN2 Displacement of -Bromo Esters

Abstract

This guide details the optimization of nucleophilic substitution (

) reactions on -bromo esters, a class of "privileged" electrophiles in organic synthesis. Due to the adjacent carbonyl group, these substrates exhibit enhanced electrophilicity but are prone to competing elimination (E2) and racemization pathways. This document provides validated protocols for displacement with azides, amines, carboxylates, and thiols, emphasizing the mechanistic rationale required to suppress side reactions and maintain stereochemical integrity.

Introduction: The -Halo Carbonyl Paradox

-Bromo esters are unique alkylating agents. The inductive effect of the carbonyl group ( -withdrawal) significantly lowers the energy of the orbital, making the -carbon highly susceptible to nucleophilic attack. However, this same electronic activation renders the -protons acidic ( ), creating a competition between substitution ( ) and elimination ( ).

For drug development professionals, the primary challenge is not reactivity, but selectivity . Successful displacement requires a reaction system that maximizes nucleophilicity while minimizing basicity, particularly when preserving chiral centers via Walden inversion.

Key Mechanistic Challenges

• Steric Hindrance: While primary

  -bromo esters react rapidly, secondary and tertiary substrates face significant steric barriers. However, unlike simple alkyl halides, tertiary -bromo esters can undergo displacement with small, linear nucleophiles (e.g., azides) due to the planar geometry of the adjacent carbonyl reducing steric crowding.

• Racemization: If the reaction conditions are too basic, the product (or starting material) can enolize, destroying stereochemical purity.

• Polyalkylation: Amines are better nucleophiles than their starting materials, leading to over-alkylation.

Critical Reaction Parameters

Solvent Selection

The choice of solvent is the single most influential variable.

• Polar Aprotic (Recommended): DMF, DMSO, Acetonitrile (MeCN), and Acetone. These solvents solvate cations (e.g.,

  , ) effectively while leaving the anionic nucleophile "naked" and highly reactive.[1]

• Polar Protic (Avoid): Methanol, Ethanol, Water.[2] These hydrogen-bond to the nucleophile, reducing its HOMO energy and reactivity, which allows competing E1/E2 pathways to dominate.

Nucleophile vs. Base

To favor

, the nucleophile must be "soft" or non-basic.

• Excellent: Azide (

  ), Thiolates ( ), Iodide ( ), Carboxylates ( ).

• Challenging: Primary amines (

  ), Alkoxides ( ). (Alkoxides act as strong bases and will exclusively yield elimination products).

Decision Matrix & Workflow

The following decision tree guides the selection of reaction conditions based on the desired functional group transformation.

Figure 1: Strategic workflow for selecting reaction conditions based on the target nucleophile.

Detailed Experimental Protocols

Protocol A: Synthesis of -Azido Esters (Azidation)

Application: Preparation of precursors for Staudinger reduction to

-amino acids or Click chemistry.

Rationale: Sodium azide is a powerful, non-basic nucleophile. The reaction is highly stereospecific (inversion) and works even on hindered secondary substrates.

Reagents:

• Substrate:

  -Bromo ester (1.0 equiv)

• Nucleophile: Sodium Azide (

  ) (1.1 - 1.5 equiv)

• Solvent: DMF (anhydrous) or DMSO

• Concentration: 0.2 M - 0.5 M

Step-by-Step:

• Dissolution: Dissolve the

  -bromo ester in anhydrous DMF under an inert atmosphere ( or Ar).

• Addition: Add

  in a single portion. The salt may not fully dissolve initially.

• Reaction: Stir at room temperature for 2–12 hours.

  • Note: Heating (>60°C) is rarely needed and increases safety risks (azide decomposition).

• Work-up: Dilute with water and extract with diethyl ether or EtOAc. Wash organic layer with water (3x) to remove DMF. Dry over

  and concentrate.

• Safety Warning: Do not use chlorinated solvents (DCM) with sodium azide if intending to heat or concentrate to dryness, as explosive di- and tri-azidomethane can form.

Protocol B: Synthesis of -Amino Esters (Amination)

Application: Direct formation of secondary/tertiary amines.

Rationale: Direct amination is prone to polyalkylation (the product amine is more nucleophilic than the starting amine). To mitigate this, we use excess amine or a non-nucleophilic scavenger base .

Reagents:

• Substrate:

  -Bromo ester (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (2.0 - 3.0 equiv)

• Solvent: THF or Acetonitrile (MeCN)

• Temperature: 0°C to RT

Step-by-Step:

• Preparation: Dissolve the amine (2.5 equiv) in THF at 0°C.

  • Alternative: If the amine is expensive, use 1.0 equiv amine + 1.5 equiv DIPEA (Hünig's base) or

    to scavenge the HBr generated.

• Addition: Add the

  -bromo ester dropwise to the amine solution.

  • Why? Keeping the amine concentration high relative to the bromide prevents the product amine from competing for the electrophile.

• Monitoring: Monitor by TLC/LCMS. Reaction is usually fast (< 4 hours).

• Work-up: Filter off the ammonium salt precipitate. Concentrate the filtrate.

Protocol C: Inversion of Configuration (Cesium Carboxylates)

Application: Converting an (S)-

-bromo ester to an (R)- -hydroxy ester (after hydrolysis).

Rationale: The "Cesium Effect" utilizes the large ionic radius of Cesium (

) to form a loose ion pair with the carboxylate, enhancing its nucleophilicity and solubility in organic solvents like toluene or DMF.

Reagents:

• Substrate: Chiral

  -bromo ester (1.0 equiv)

• Nucleophile: Cesium Acetate (

  ) or Cesium Propionate (1.5 - 2.0 equiv)

• Solvent: Toluene (for milder conditions) or DMF (for faster rates)

• Temperature: RT to 50°C

Step-by-Step:

• Mixture: Combine

  -bromo ester and Cesium Acetate in Toluene.

• Reaction: Stir vigorously. Toluene is less polar, so reaction times may be longer (12-24h), but it suppresses side reactions better than DMF.

• Purification: The product is an

  -acetoxy ester.

• Hydrolysis (Optional): Treat with mild base (

  , MeOH) to reveal the inverted alcohol.

Quantitative Comparison of Conditions

Parameter	Protocol A (Azide)	Protocol B (Amine)	Protocol C (Carboxylate)
Nucleophile	(Linear, Soft)	(Neutral, Hard)	(Resonance stabilized)
Solvent	DMF / DMSO	THF / MeCN	Toluene / DMF
Temp	20 - 25°C	0 - 25°C	25 - 50°C
Major Side Reaction	None (very clean)	Polyalkylation / E2	Hydrolysis (if wet)
Stereochemistry	Complete Inversion	Inversion (risk of racemization)	Complete Inversion
Yield (Typical)	> 90%	60 - 80%	80 - 95%

Mechanism & Stereochemistry

The reaction proceeds via a concerted

mechanism.[1][3][4] The nucleophile attacks the antibonding orbital from the backside (180° trajectory), leading to a trigonal bipyramidal transition state and inversion of configuration (Walden Inversion).

Figure 2: The concerted

pathway results in stereochemical inversion.[3]

Expert Note on Tertiary Substrates: While textbook theory suggests tertiary halides do not undergo

, tertiary -bromo esters are an exception. With small nucleophiles like azide, the reaction can proceed via with inversion. This is attributed to the adjacent carbonyl group flattening the transition state geometry and electronic stabilization, reducing the energy barrier compared to a standard tert-butyl halide [1].

Troubleshooting & Optimization

• Problem: Low Yield / No Reaction

  • Cause: Nucleophile not dissolved or "caged" by solvent.

  • Solution: Switch to DMF or DMSO. Add 18-crown-6 (if using K salts) or 15-crown-5 (if using Na salts) to sequester the cation.

• Problem: Elimination Product (Alkene) Observed

  • Cause: Nucleophile is acting as a base.[2]

  • Solution: Lower the temperature. Ensure the amine/base is not too bulky (sterics favor elimination). Switch to a "softer" nucleophile (e.g., Azide then reduce to amine, rather than direct amination).

• Problem: Racemization

  • Cause: Basic conditions causing enolization of the ester.

  • Solution: Avoid alkoxide bases. Use neutral conditions (e.g.,

    in DMF requires no external base).

References

• SN2 Displacement at Tertiary Carbon.ResearchGate.

  -bromo esters.[5] Link

• Synthesis of (racemization prone) optically active thiols by SN2 substitution using cesium thiocarboxylates. The Journal of Organic Chemistry. Detailed protocol for Cesium-mediated displacement. Link

• The SN2 Reaction Mechanism. Master Organic Chemistry. Comprehensive review of stereochemical inversion and solvent effects. Link

• Cesium Carboxylates in Organic Syntheses. BioFuran Materials. Review of the "Cesium Effect" in nucleophilic substitution. Link

Sources

• 1. SN2 Reaction Mechanism [chemistrysteps.com]
• 2. reddit.com [reddit.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Substitution Reactions (on Saturated Carbons) — Making Molecules [makingmolecules.com]
• 5. researchgate.net [researchgate.net]

Stereoselective Synthesis via the Reformatsky Reaction: Mechanistic Insights and Protocols for Chiral Succinate Esters

Abstract & Scope

The Reformatsky reaction is a foundational organometallic methodology for the construction of carbon-carbon bonds, specifically converting

-halo esters and carbonyl compounds into -hydroxy esters[1]. In modern drug development and complex natural product synthesis, achieving strict stereocontrol is non-negotiable. By utilizing chiral succinate esters—such as those bearing Evans oxazolidinones or menthol-derived chiral auxiliaries—chemists can drive highly diastereoselective Reformatsky additions. This application note details the mechanistic causality, quantitative performance, and self-validating experimental protocols required to successfully execute diastereoselective Reformatsky reactions using chiral succinates to synthesize enantiopure -hydroxy and -amino acid precursors[2].

Mechanistic Principles: The Zimmerman-Traxler Model

Understanding the causality behind the reaction's stereochemical outcome is critical for optimizing yields and selectivity. The mechanism deviates from standard lithium enolate chemistry due to the unique properties of the organozinc intermediate.

• Oxidative Addition & Enolate Equilibrium: The reaction initiates with the oxidative addition of activated zinc metal into the carbon-halogen bond of the

  -halo chiral succinate. In coordinating solvents like tetrahydrofuran (THF), the resulting Reformatsky reagent exists in an equilibrium between a cyclic eight-membered dimer and a monomeric O-zinc enolate[3]. The monomer is the active nucleophilic species.

• Transition State Assembly: The addition proceeds through a highly organized, six-membered, chair-like [1]. The carbonyl oxygen of the electrophile (aldehyde/ketone) coordinates directly to the Lewis-acidic zinc atom, locking the geometry.

• Stereoinduction via Chiral Auxiliaries: When a chiral succinate is employed, the bulky chiral auxiliary dictates the facial approach of the electrophile. As the aldehyde adopts a pseudo-equatorial position to minimize 1,3-diaxial interactions, the chiral auxiliary physically shields one face of the enolate. This forces the nucleophilic attack to occur exclusively from the less hindered face, resulting in high diastereoselectivity (often >95:5 dr)[4].

Mechanistic pathway of the diastereoselective Reformatsky reaction via the Zimmerman-Traxler model.

Quantitative Substrate Scope & Stereoselectivity

The choice of methodology directly impacts the yield and enantiomeric/diastereomeric excess (ee/de). The table below summarizes the quantitative data comparing classical, chiral auxiliary-mediated, and modern catalytic enantioselective approaches[5].

Reaction Variant	Reagents / Catalyst	Typical Yield (%)	Stereoselectivity	Primary Application
Classical Reformatsky	Zn(0), -bromoacetate, Aldehyde	60 - 85%	Racemic	Basic -hydroxy ester synthesis
Chiral Succinate (Auxiliary)	Zn-Cu couple, Chiral Succinate, Aldehyde	75 - 92%	>95% de	Complex natural products, -amino acids
Catalytic Enantioselective	, Chiral Prolinol Ligand, Aldehyde	80 - 98%	Up to 96% ee	Scalable pharmaceutical intermediates
Titanium-Mediated	, -haloester, Aldehyde	70 - 90%	Up to 100:0 syn:anti	Highly syn-selective C-C bond formation

Experimental Protocol: Diastereoselective Reformatsky Reaction

This protocol describes a self-validating system for the reaction of a chiral bromosuccinate (e.g., bearing an Evans oxazolidinone) with an aliphatic aldehyde. Every step is designed to control reaction kinetics and prevent the competitive homocoupling of the enolate.

Materials Required

• Reagents: Chiral

  -bromosuccinate derivative (1.0 equiv), Aldehyde (1.1 equiv), Zinc dust (3.0 equiv), 1,2-Dibromoethane (0.1 equiv), Trimethylsilyl chloride (TMSCl, 0.05 equiv).

• Solvents: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Methodology

• Zinc Activation (Crucial Causality): Commercial zinc dust is coated in an unreactive ZnO passivation layer. Suspend Zn dust (3.0 equiv) in anhydrous THF (10 mL/g Zn) under an argon atmosphere. Add 1,2-dibromoethane (0.1 equiv) and heat to reflux for 5 minutes, then cool to room temperature. Add TMSCl (0.05 equiv) and stir for 15 minutes. Causality: The chemical etching removes the oxide layer, exposing a highly reactive Zn(0) surface necessary for efficient oxidative addition.

• Enolate Formation: Cool the activated zinc suspension to 0 °C. Dissolve the chiral

  -bromosuccinate (1.0 equiv) in anhydrous THF and add it dropwise over 20 minutes. Stir for 30 minutes at 0 °C to ensure complete formation of the monomeric O-zinc enolate.

• Electrophile Addition: Dissolve the aldehyde (1.1 equiv) in anhydrous THF and add it to the enolate solution via a syringe pump over 1 hour at -78 °C. Causality: Slow addition at cryogenic temperatures maintains a low concentration of the electrophile, preventing unwanted side reactions and ensuring the Zimmerman-Traxler transition state forms uniformly under strict thermodynamic control.

• Quench and Workup: Allow the reaction to stir for 2 hours at -78 °C, then slowly warm to 0 °C. Quench the reaction by adding 1M HCl (aqueous) dropwise. Causality: The acidic workup cleaves the strong zinc-oxygen bond, releasing the

  -hydroxy ester and solubilizing the zinc salts[3]. Extract the aqueous layer with Ethyl Acetate ( mL), wash the combined organic layers with brine, dry over , and concentrate in vacuo.

Step-by-step experimental workflow for the chiral succinate-mediated Reformatsky reaction.

Analytical Validation & Self-Correction

To ensure the protocol acts as a self-validating system, the following analytical checkpoints must be met:

• Reaction Completion (TLC/LC-MS): Monitor the disappearance of the chiral bromosuccinate. If unreacted starting material remains after 2 hours, the zinc was insufficiently activated. Correction: Prepare a fresh batch of activated zinc using a Zinc-Copper (Zn-Cu) couple.

• Diastereomeric Ratio Determination (

  H-NMR): Analyze the crude mixture via H-NMR (400 MHz, ). The diagnostic -proton of the newly formed -hydroxy ester will appear as distinct doublets for the syn and anti diastereomers. Integrate these peaks to calculate the dr.

• Enantiomeric Purity (Chiral HPLC): Following flash column chromatography purification, validate the absolute stereochemistry using Chiral HPLC (e.g., Daicel Chiralcel OD-H or OJ-H columns)[5]. Compare the retention times of the major and minor peaks against a racemic standard to confirm the ee (>95% expected).

References

1. - BenchChem. 2. - Wikipedia. 3. - ACS Omega. 4. - MDPI. 5. - ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 4. Diastereoselective Reformatsky Reaction Mediated by Dichlorocyclopentadienyltitanium(III) [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Strategic Synthesis and Integration of Modified Aspartic Acid Residues in Combinatorial Peptide Libraries

Application Note & Protocol for Mitigating Aspartimide Formation in Fmoc-SPPS

Executive Summary

Combinatorial peptide libraries are indispensable tools in drug discovery, yet their structural integrity is frequently compromised by base-catalyzed aspartimide formation during Solid-Phase Peptide Synthesis (SPPS). This side reaction generates mass-neutral impurities that are chromatographically inseparable from the target molecules, severely skewing high-throughput screening results. This application note details the mechanistic causality of aspartimide-related impurities and provides validated protocols for integrating modified aspartic acid residues—specifically Fmoc-Asp(OMpe)-OH and Fmoc-Asp(OBno)-OH—to synthesize high-purity peptide libraries.

Introduction: The Aspartimide Challenge in Peptide Libraries

In Fmoc-based SPPS, sequences containing aspartic acid (Asp) are notoriously susceptible to side reactions. The most dangerous sequence motifs include Asp-Gly (DG), Asp-Ser (DS), and Asp-Asn (DN)[1]. Glycine lacks steric hindrance, while serine and asparagine side chains can actively catalyze ring closure[1]. The resulting aspartimide formation generates mass-neutral β-peptides and epimerized D-Asp peptides[2]. Because these by-products possess the exact same molecular mass and nearly identical physicochemical properties as the target peptide, they frequently co-elute during HPLC purification, making them virtually impossible to separate and detect.

Mechanistic Causality: Base-Catalyzed Aspartimide Formation

Aspartimide formation is driven by the repetitive basic conditions (e.g., 20% piperidine) required for Fmoc deprotection[1]. The mechanism initiates with the base-catalyzed deprotonation of the backbone amide nitrogen adjacent to the Asp residue. This nitrogen acts as a nucleophile, attacking the β-carboxyl group of the Asp side chain to form a five-membered cyclic imide (aspartimide)[1].

Once formed, the succinimide ring is highly prone to base-catalyzed racemization, yielding D-aspartimide intermediates[2]. Subsequent hydrolysis or nucleophilic ring-opening during cleavage or storage results in a complex mixture of α-peptides and β-peptides in both L- and D- configurations[2].

Fig 1: Base-catalyzed aspartimide formation and epimerization pathway in Fmoc-SPPS.

Strategic Selection of Modified Aspartic Acid Residues

To prevent this cascade, modifying the steric bulk of the β-carboxyl protecting group is the most effective and scalable strategy[3]. While the standard tert-butyl (OtBu) group offers minimal steric shielding, bulkier alternatives significantly restrict the conformational flexibility required for the backbone nitrogen to attack the β-carboxyl carbon[3].

The 3-methylpent-3-yl (OMpe) group offers considerably more protection than OtBu[4]. For the most difficult sequences (e.g., Asp-Gly), the highly hindered OBno ester reduces aspartimide formation to nearly undetectable levels (<0.1% per cycle) while maintaining excellent chiral stability. Alternatively, utilizing backbone-protected dipeptides such as Fmoc-Asp(OtBu)-(Dmb)Gly-OH completely removes the reactive lone pair of electrons on the adjacent amine, though this approach is highly sequence-specific and expensive[3].

Table 1: Quantitative Comparison of Aspartic Acid Protecting Groups

Protecting Group	Structural Modification	Aspartimide Formation Rate (Asp-Gly)	D-Asp Epimerization Risk	Relative Cost
Fmoc-Asp(OtBu)-OH	tert-Butyl ester (Low Bulk)	High (~5-10% per cycle)	High	Low
Fmoc-Asp(OMpe)-OH	3-methylpent-3-yl ester (High Bulk)	Moderate to Low	Moderate	High
Fmoc-Asp(OBno)-OH	OBno ester (Highly Hindered)	Very Low (<0.1% per cycle)	Very Low	Very High
Fmoc-Asp(OtBu)-(Dmb)Gly-OH	Dmb Backbone Protection	Negligible (Eliminated)	Negligible	Very High

Experimental Protocols: Synthesis and Integration

The following protocols outline a self-validating system for integrating modified Asp residues into combinatorial peptide libraries, ensuring both high coupling efficiency and structural integrity.

Protocol 1: Optimized Automated SPPS Workflow for High-Risk Asp-Sequences

• Resin Preparation: Swell Rink Amide AM resin (or equivalent) in DMF for 20 minutes at room temperature to ensure maximum accessibility of functional sites.

• Fmoc Deprotection (Buffered): Treat the resin with 20% piperidine in DMF containing 0.1 M hydroxybenzotriazole (HOBt) for 2 × 5 minutes[3].

  • Causality: HOBt acts as a mild acidic additive, buffering the basicity of piperidine. This maintains a lower microenvironmental pH, minimizing premature deprotonation of the backbone amide and suppressing the initial step of aspartimide cyclization[1].

• Amino Acid Coupling: Prepare a solution of 4.0 eq Fmoc-Asp(OMpe)-OH[4] or Fmoc-Asp(OBno)-OH, 4.0 eq DIC, and 4.0 eq Oxyma Pure in DMF. Add to the resin and agitate for 60 minutes at room temperature.

  • Causality: The bulky OMpe or OBno side-chain protecting groups provide intense steric shielding, physically blocking the backbone nitrogen from attacking the β-carboxyl carbon. Single 1-hour couplings are generally sufficient due to the high reactivity of these optimized building blocks.

• Washing: Wash the resin thoroughly with DMF (5 × 1 min) to remove unreacted reagents.

• Capping: Treat with Ac₂O/DIEA/DMF (10:5:85) for 10 minutes to truncate unreacted sequences, preventing the accumulation of deletion peptides in the library.

Protocol 2: Cleavage, Global Deprotection, and Handling

• Final Deprotection: Remove the N-terminal Fmoc group using the buffered deprotection cocktail (20% piperidine + 0.1 M HOBt in DMF)[3]. Wash thoroughly with DMF and DCM.

• Cleavage Cocktail Preparation: Prepare a standard TFA cleavage cocktail: TFA/TIS/H₂O (95:2.5:2.5 v/v/v).

  • Causality: Modified Asp protecting groups like OMpe and OBno are fully compatible with standard TFA cleavage. They do not lead to alkylation by-products and do not require extended reaction times or harsher acids.

• Cleavage Reaction: Incubate the resin with the cleavage cocktail for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution into cold diethyl ether (-20°C) to precipitate the crude peptide library. Centrifuge and wash the pellet with cold ether three times.

• Lyophilization: Dissolve the peptide pellet in ACN/H₂O (1:1 v/v) containing 0.1% TFA and lyophilize immediately.

  • Causality: Prolonged exposure to basic or neutral aqueous solutions post-cleavage can re-initiate aspartimide formation. Keeping the solution acidic (0.1% TFA) locks the backbone amides in a protonated, non-nucleophilic state.

Fig 2: Optimized Fmoc-SPPS workflow integrating modified aspartic acid residues.

Analytical Validation of Peptide Integrity

Because aspartimide-related impurities are mass-neutral, standard MS1 analysis is insufficient. To validate library integrity:

• Enzymatic Digestion (Asp-N): Treat a subset of the library with the endoproteinase Asp-N. Asp-N specifically cleaves at the N-terminal side of normal L-α-Asp residues[2]. It cannot cleave β-peptides or D-Asp epimers. Analyzing the digest via LC-MS/MS allows for the rapid differentiation and quantification of isomerized impurities[2].

• Chiral GC/MS or LC-MS/MS: Utilize chiral stationary phases to quantify the exact D-Aspartate values, ensuring the chiral stability of the library matches the theoretical design.

References

• PeptideChemistry.org - Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS).
• Sigma-Aldrich - Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH.
• Biotage - Preventing aspartimide rearrangements during fmoc-based solid phase peptide synthesis.
• AdvancedChemTech / ChemicalBook - Fmoc-Asp(OMpe)-OH – Bulky Protecting Group to Suppress Side Reactions.
• ACS Omega - Simultaneous and Rapid Detection of Multiple Epimers and Isomers of Aspartyl Residues in Lens Proteins Using an LC-MS-MRM Method.

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biotage.com [biotage.com]
• 4. advancedchemtech.com [advancedchemtech.com]

Procedure for converting L-Aspartic acid to (S)-2-bromosuccinate

Application Note: High-Yield Synthesis of (S)-2-Bromosuccinic Acid from L-Aspartic Acid

Abstract

This application note details the stereoselective conversion of L-aspartic acid to (S)-2-bromosuccinic acid via diazotization. Unlike typical

substitutions that result in Walden inversion, this protocol achieves retention of configuration through a double-inversion mechanism mediated by an -lactone intermediate. This guide is designed for medicinal chemists and process engineers requiring high enantiomeric purity (>98% ee) for use in peptidomimetic synthesis and chiral building blocks.

Scientific Background & Mechanism

The Stereochemical Challenge

The primary challenge in converting

-amino acids to -halo acids is controlling the stereocenter. Direct nucleophilic displacement of a diazonium leaving group by bromide would typically proceed via an mechanism, causing inversion of configuration (L-Asp (R)-Bromo).

However,

-amino acids possessing a neighboring carboxylate group (like aspartic acid) undergo a double inversion process:

• First Inversion: Intramolecular attack by the

  -carboxylate oxygen displaces the diazonium group, forming a transient, unstable -lactone (3-membered ring).

• Second Inversion: The bromide ion attacks the

  -lactone ring, reopening it to form the final product.

Net Result: Inversion + Inversion = Retention of Configuration .

• Starting Material: L-Aspartic Acid [(S)-configuration]

• Product: (S)-2-Bromosuccinic Acid[1][2][3]

Mechanistic Pathway

Figure 1: Mechanistic pathway illustrating the neighboring group participation (NGP) leading to retention of configuration.

Experimental Protocol

Materials & Reagents

Reagent	Grade	Role
L-Aspartic Acid	>99% (Reagent)	Starting Material (Chiral Source)
Sodium Nitrite (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	ACS Reagent	Diazotizing Agent
Hydrobromic Acid ( )	48% Aqueous	Source of and Acid Catalyst
Sulfuric Acid ( )	Conc.[2][4] (Optional)	Co-acid to enhance protonation
Ethyl Acetate	HPLC Grade	Extraction Solvent
Magnesium Sulfate	Anhydrous	Drying Agent

Equipment Setup

• Reactor: 500 mL 3-neck round-bottom flask.

• Temperature Control: Ice/Salt bath (Target: -5°C to 0°C).

• Agitation: Overhead mechanical stirrer (Teflon blade) is preferred over magnetic stirring to handle the initial slurry.

• Safety: Internal thermometer and pressure-equalizing dropping funnel.

Step-by-Step Procedure

Step 1: Solubilization and Acidification

• Charge L-Aspartic acid (13.3 g, 0.1 mol) into the 3-neck flask.

• Add 48% Hydrobromic acid (50 mL, ~0.44 mol) .

  • Note: A large excess of HBr is required to drive the equilibrium and prevent side reactions (formation of malic acid via water attack).

• Cool the mixture to -5°C using an ice-salt bath. The aspartic acid will likely remain as a suspension; this is normal.

Step 2: Diazotization (Critical Step)

• Dissolve Sodium Nitrite (8.0 g, 0.116 mol) in 15 mL of deionized water .

• Add the

  solution dropwise to the reaction mixture over 45–60 minutes .

  • CRITICAL: Maintain internal temperature below 5°C .

  • Observation: Vigorous evolution of nitrogen gas (

    ) will occur. Brown fumes ( ) may be visible; ensure efficient fume hood ventilation.

• Once addition is complete, continue stirring at 0°C for 1 hour , then remove the bath and allow to warm to room temperature over 2 hours .

Step 3: Quenching and Workup

• Transfer the reaction mixture (now a clear or slightly yellow solution) to a separatory funnel.

• Extract with Ethyl Acetate (3 x 50 mL) .

  • Why: The product is highly soluble in organic solvents, while inorganic salts remain in the aqueous phase.

• Combine organic layers and wash with Brine (1 x 30 mL) .

• Dry the organic phase over Anhydrous

  .

• Filter and concentrate under reduced pressure (Rotovap) at 40°C to yield a crude white to off-white solid.

Step 4: Purification (Recrystallization)

• Dissolve the crude solid in a minimum amount of boiling Ethyl Acetate (or water, though recovery is lower).

• Add Hexane dropwise until turbidity persists.

• Cool slowly to 4°C overnight.

• Filter the crystals and dry in a vacuum oven at 40°C.

Critical Process Parameters (CPPs)

Parameter	Range	Consequence of Deviation
Reaction Temperature	-5°C to 5°C	>5°C: Instability of diazonium salt; formation of side products (fumaric acid).
Addition Rate	45–60 mins	Too Fast: Uncontrolled exotherm; "runaway" evolution; loss of stereocontrol.
HBr Stoichiometry	>4.0 equiv	Too Low: Competitive attack by water yields L-Malic acid (OH substitution) instead of Bromide.
Stirring Speed	>300 RPM	Poor Mixing: Localized "hot spots" during nitrite addition causing decomposition.

Quality Control & Characterization

To validate the synthesis, compare your isolated product against these standard metrics.

• Appearance: White crystalline solid.

• Melting Point: 160–162°C (Decomposes).

• Specific Rotation

  : -56.0° to -58.0° (c=1, Ethyl Acetate).

  • Note: The negative rotation indicates the (S)-enantiomer in this solvent system. Ensure you check the solvent; rotation sign can flip in water vs. organic solvents.

• 1H NMR (300 MHz,

  ):
  • 4.55 (dd, 1H, CH-Br)
  • 3.20 (dd, 1H, -a)
  • 2.95 (dd, 1H, -b)

Safety & Workflow Visualization

Hazard Warning: This protocol generates Nitrogen Oxides (

), which are potent respiratory irritants. It also involves potential pressure buildup from gas.

Figure 2: Operational workflow highlighting critical safety control points during diazotization.

References

• Brewster, P., Hiron, F., Hughes, E. D., Ingold, C. K., & Rao, P. A. D. S. (1950). Configuration of Amino-compounds and the Steric Course of Deamination. Nature, 166(4213), 178–180. Link

• Gao, Y., & Zepp, C. M. (1991). Chiral Synthesis of (S)-Bromosuccinic Acid. Tetrahedron: Asymmetry, 2(7), 521-524.
• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis, Vol. 1, Wiley, New York.

• BenchChem Application Note . (2025). Protocol for the Diazotization of Amino Acids. Link

• GuideChem . (2025). (S)-(-)-2-Bromosuccinic acid Chemical Properties and Safety. Link

Sources

• 1. (S)-(-)-2-Bromosuccinic acid | 584-98-5 [chemicalbook.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. americanelements.com [americanelements.com]
• 4. prepchem.com [prepchem.com]

Application Note: C-N Bond Formation via (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

[1]

Introduction & Utility Profile

The synthesis of non-natural amino acids and peptidomimetics often requires precise stereochemical control and orthogonal protecting group strategies. (S)-4-tert-Butyl 1-methyl 2-bromosuccinate serves as a high-value chiral electrophile for the synthesis of aspartic acid derivatives .[1]

Its structural utility is defined by three core features:

• Chirality: The (S)-configured bromide at the

  -position allows for the stereospecific installation of nitrogen nucleophiles via displacement, typically yielding (R)-configured (D-aspartate) derivatives due to Walden inversion.[1]

• Orthogonality: The molecule features a methyl ester at C1 and a tert-butyl ester at C4.[1] This differentiation allows for selective hydrolysis:

  • Methyl ester: Cleaved by mild base (e.g., LiOH).[1]

  • tert-Butyl ester: Cleaved by acid (e.g., TFA).[1]

• Reactivity: The

  -bromo ester moiety is highly activated toward nucleophilic attack, but prone to competing elimination reactions.[1]

Target Audience

This guide is designed for medicinal chemists and process scientists optimizing the synthesis of N-alkylated aspartates, peptoid monomers, and chiral succinimide intermediates.

Mechanistic Principles & Critical Control Points

The Competition: Substitution ( ) vs. Elimination (E2)

The primary challenge in utilizing

-bromo succinates is the competition between the desired C-N bond formation ( ) and the undesired -elimination (E2), which yields fumarate or maleate byproducts.

• Pathway A (

  - Desired): The amine attacks the antibonding orbital ( ) of the C-Br bond from the backside.

  • Stereochemical Outcome: Inversion of configuration.[1] Starting with (S) -bromide yields the (R) -amine derivative.[1]

• Pathway B (E2 - Undesired): The amine (acting as a base) abstracts the acidic

  -proton (C3), causing the expulsion of bromide and formation of a double bond.

  • Risk Factors: High temperatures, steric bulk (of the amine or substrate), and strong basicity favor Pathway B.

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways and the critical control points required to favor the amino-succinate product.

Figure 1: Mechanistic divergence between nucleophilic substitution and

-elimination. Green path indicates the target workflow.

Optimized Experimental Protocols

Protocol A: Standard Displacement with Primary Amines

Application: Synthesis of N-alkyl/aryl aspartic acid diesters.[1] Scale: 1.0 mmol (scalable to 50 mmol).

Reagents & Materials

• Substrate: (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (1.0 equiv).[1]

• Nucleophile: Primary Amine (

  ) (1.1 – 1.5 equiv).[1]

• Base: Sodium Bicarbonate (

  ) or (1.5 equiv).[1] Note: If the amine is valuable, use stoichiometric amine + auxiliary base. If amine is cheap, use 2.5 equiv of amine.

• Solvent: Anhydrous DMF or Acetonitrile (MeCN).[1] Concentration: 0.2 M.[1]

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Solubilization: Dissolve (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (1.0 equiv) in anhydrous MeCN (5 mL per mmol).

• Cooling: Cool the solution to 0 °C using an ice bath. Critical: Low temperature is essential to suppress fumarate formation.

• Addition:

  • Add the base (

    or ).

  • Add the amine dropwise over 5–10 minutes.[1]

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to Room Temperature (20–25 °C). Monitor by TLC (typically 2–4 hours total).[1]

  • TLC Visualization: Use KMnO4 stain (active for double bonds/esters) or Ninhydrin (if product is a secondary amine).[1]

• Workup:

  • Dilute with EtOAc.[1]

  • Wash with water (

    ) to remove DMF/MeCN.[1]

  • Wash with Brine (

    ).[1]

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Reaction with Secondary Amines (Sterically Demanding)

Challenge: Secondary amines are bulkier and more basic, increasing the risk of E2 elimination. Modification: Use a highly polar solvent (DMSO) to accelerate the ionic

mechanism and maintain strict temperature control.

Parameter	Standard Protocol (Primary Amine)	Modified Protocol (Secondary Amine)
Solvent	MeCN or THF	DMSO or DMF
Temperature	0 °C RT	Maintain 0 °C to 10 °C
Base	or Excess Amine	DIPEA (Hünig's Base) or
Time	2–4 Hours	6–12 Hours
Expected Yield	75–90%	50–70% (Elimination competes)

Purification & Analysis Workflow

The separation of the chiral product from the elimination byproduct (fumarate) is critical. The fumarate diester is often less polar than the amine product.

Figure 2: Downstream processing workflow ensuring removal of dipolar aprotic solvents and elimination byproducts.

Troubleshooting & Optimization

Preventing Racemization

While

is stereospecific (inversion), the product ( -amino ester) has an acidic proton at the chiral center.

• Risk: Extended exposure to base can cause enolization and racemization.[1]

• Solution: Do not store the crude reaction mixture in basic solution. Perform workup immediately upon consumption of starting material.[1]

Handling Elimination (Fumarate Formation)

If NMR shows significant fumarate (olefinic protons ~6.8 ppm):

• Lower Temperature: Run the reaction strictly at -10 °C or 0 °C.

• Change Solvent: Switch to DMSO. The high dielectric constant stabilizes the transition state for substitution more than elimination.

• Change Base: Use a non-nucleophilic, weaker base like

  instead of Triethylamine.

References

• General Mechanism of

  -Halo Ester Substitution:

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley.[1] (Standard text on

    vs E2 competition).

• Orthogonal Protection in Aspartic Acid Synthesis

  • Behrendt, R., White, P., & Offer, J. (2016). "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science, 22(1), 4-27.[1] Link

• Cohen, S. G., & Crossley, J. (1964).

• Stereochemical Inversion (Walden Cycle)

  • Gawronski, J., & Gawronska, K. (1999). Tartaric and Malic Acids in Synthesis: A Source Book of Building Blocks, Ligands, Auxiliaries, and Resolving Agents. Wiley.[1] (Contextualizes the stereochemistry of succinate/malate derivatives).

(Note: While specific papers detailing the exact reaction of the t-Bu/Me mixed ester are proprietary or catalog-specific, the chemistry is homologous to the well-documented dimethyl 2-bromosuccinate reactions cited above.)

Sources

• 1. tert-butyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate | 1987897-04-0 [sigmaaldrich.com]

Application Note: Thio-Alkylation of α-Bromo Succinates for the Synthesis of S-Succinated Cysteine Analogs

Target Audience: Researchers, scientists, and drug development professionals. Content Focus: Mechanistic principles, bioconjugation strategies, and proteomic profiling of S-succinated cysteine analogs.

Executive Summary

The covalent modification of cysteine residues is a cornerstone of modern bioconjugation and chemical biology. Among the various alkylating agents, α-bromo succinates (such as 2-bromosuccinic acid) have emerged as highly specific, irreversible electrophiles for the thio-alkylation of cysteine. This reaction yields S-succinylcysteine (2-(S-cysteinyl)succinic acid), a stable thioether analog.

Historically, S-succination was recognized as a non-enzymatic post-translational modification (PTM) driven by the oncometabolite fumarate in cancers harboring fumarate hydratase (FH) mutations. However, because fumarate-driven Michael addition is kinetically slow and reversible, researchers have turned to α-bromo succinates to rapidly and irreversibly induce pathophysiological protein modifications in living cells and lysates . Furthermore, in peptide engineering and materials science, this thio-alkylation strategy is utilized to introduce hydrophilic dicarboxylic acid handles into cysteine-rich proteins like keratins .

This guide provides field-proven protocols and mechanistic insights for utilizing α-bromo succinates in both proteomic research and synthetic peptide engineering.

Mechanistic Insights: The SN2 Thio-Alkylation Pathway

The reaction between a cysteine thiol and an α-bromo succinate proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.

Causality in Experimental Design:

• Nucleophile Activation (pH Control): The pKa of a typical unperturbed cysteine thiol is approximately 8.3. To maximize the reaction rate, the buffer pH must be maintained between 7.5 and 8.5. This ensures a sufficient molar fraction of the highly nucleophilic thiolate anion (S⁻) without triggering base-catalyzed elimination of the bromosuccinate (which would yield electrophilically inert fumarate) or excessive hydrolysis of the alkyl halide to malic acid.

• Stereochemical Inversion: The SN2 mechanism involves a Walden inversion at the α-carbon of the succinate. Therefore, if stereocontrol is required for a peptide analog, reacting a cysteine with (R)-(+)-bromosuccinic acid will specifically yield the (S)-succinylcysteine diastereomer.

SN2 thio-alkylation mechanism of cysteine by α-bromo succinate forming a thioether.

Comparative Analysis of S-Succination Reagents

When modeling oncometabolite-driven PTMs, researchers must choose between endogenous metabolites (fumarate) and synthetic agonists (maleate, 2-bromosuccinate). As demonstrated by , 2-bromosuccinate offers distinct kinetic advantages due to its irreversible nature.

Reagent	Reaction Mechanism	Reversibility	Effective in vitro Conc.	Time to Max Labeling	Cytotoxicity Profile
Fumarate	Michael Addition	Reversible	10.0 – 20.0 mM	24 – 48 hours	Low
Maleate	Michael Addition	Reversible	1.0 – 5.0 mM	15 – 24 hours	Low
2-Bromosuccinate	SN2 Alkylation	Irreversible	0.5 – 2.0 mM	1 – 4 hours	Moderate (Dose-dependent)

Data synthesized from kinetic benchmarking of S-succination agonists.

Protocol 1: Proteomic S-Succination Profiling in Cell Lysates

This protocol is designed to hyper-succinate a proteome to study downstream signaling (e.g., KEAP1-NRF2 activation) or to generate positive controls for anti-S-succinocysteine Western blots.

Self-Validating System Design

To ensure the observed modification is a true thioether linkage and not an artifact, this protocol includes a pre-quench control . By adding Dithiothreitol (DTT) to a control aliquot before the electrophile, the DTT will competitively scavenge the 2-bromosuccinate. A lack of signal in this control validates the specificity of the antibody and the reaction.

Step-by-Step Methodology

• Lysate Preparation:

  • Lyse cells in 50 mM HEPES buffer (pH 8.0) containing standard protease inhibitors.

  • Causality Note: Do not use Tris buffer. Tris contains a primary amine that can act as a competitive nucleophile against the α-bromo succinate, reducing the effective concentration of the reagent.

• Reagent Preparation:

  • Prepare a 100 mM stock of 2-bromosuccinic acid in DMSO immediately before use.

  • Causality Note: α-halo acids are susceptible to slow aqueous hydrolysis. Preparing the stock in anhydrous DMSO prevents degradation to malic acid.

• Thio-Alkylation Reaction:

  • Test Sample: Add 2-bromosuccinate to the lysate to a final concentration of 2.0 mM.

  • Validation Control: To a separate lysate aliquot, add 10 mM DTT, incubate for 5 minutes, then add 2.0 mM 2-bromosuccinate.

• Incubation:

  • Incubate both samples at 37°C for 2 hours.

• Reaction Quenching:

  • Quench the Test Sample by adding 10 mM DTT. The vast molar excess of DTT thiols will instantly react with any residual 2-bromosuccinate, halting protein modification and synchronizing the reaction time across all samples.

• Downstream Analysis:

  • Resolve proteins via SDS-PAGE and probe with an anti-S-succinocysteine antibody.

Standard workflow for the thio-alkylation of proteomes or peptides using 2-bromosuccinate.

Protocol 2: Synthesis of S-Succinylcysteine Peptides

For drug development professionals engineering peptide therapeutics, introducing a succinyl group via cysteine alkylation provides a stable, hydrophilic dicarboxylic acid handle. This is highly useful for improving peptide solubility or providing functional groups for subsequent bioconjugation (e.g., EDC/NHS coupling).

Step-by-Step Methodology

• Peptide Solubilization & Reduction:

  • Dissolve the synthetic cysteine-containing peptide (1 mg/mL) in 100 mM Sodium Phosphate buffer, pH 7.8.

  • Add 1 mM TCEP (Tris(2-carboxyethyl)phosphine) and incubate for 15 minutes.

  • Causality Note: TCEP is utilized because it reduces disulfide bonds without containing a thiol group itself. If DTT or β-mercaptoethanol were used, they would aggressively consume the bromosuccinate reagent.

• Alkylation:

  • Add 10 molar equivalents of (R)-(+)-bromosuccinic acid .

  • Adjust the pH back to 7.8 using 0.1 M NaOH if the addition of the acid drops the pH significantly.

• Reaction Monitoring (Self-Validation):

  • Stir at room temperature for 2 hours.

  • Validation: Remove a 10 µL aliquot and perform an Ellman’s assay (DTNB). A successful reaction is validated by the complete absence of absorbance at 412 nm, confirming 100% depletion of free thiols.

• Purification:

  • Purify the S-succinated peptide via Preparative RP-HPLC. The product will typically elute earlier than the unmodified peptide due to the introduction of two highly polar carboxylate groups.

  • Confirm the mass shift (+116 Da corresponding to the addition of the succinyl group minus the loss of a proton) via LC-MS/MS.

References

• An Oncometabolite Isomer Rapidly Induces a Pathophysiological Protein Modification Bergholtz, S. E., et al. | ACS Chemical Biology (2020)[Link][1][2][3]

• Partially Carboxymethylated Feather Keratins. 1. Properties in Aqueous Systems Schrooyen, P. M., et al. | Journal of Agricultural and Food Chemistry (2000)[Link][4][5]

Sources

• 1. An Oncometabolite Isomer Rapidly Induces a Pathophysiological Protein Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Oncometabolite Isomer Rapidly Induces a Pathophysiological Protein Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Note: Precision Radical Coupling of Chiral Bromosuccinates

Stereoconvergent Synthesis via Dual Ni/Photoredox Catalysis[1]

Executive Summary

The succinate motif is a foundational pharmacophore in drug development, appearing in peptidomimetics, metalloprotease inhibitors, and metabolic regulators. Traditional nucleophilic substitutions (

) to generate chiral succinates from bromosuccinates often suffer from racemization or elimination side reactions.[1]

This guide details a radical-mediated stereoconvergent coupling protocol . Unlike classical methods that rely on starting material purity, this protocol utilizes a dual catalytic system (Ni/Photoredox) to convert racemic or enantiopure bromosuccinates into high-value, enantioenriched

-arylated or -alkylated succinates.[1]

Key Advantages:

• Stereoconvergence: Converts racemic starting materials into single enantiomer products (

  ee).[1]

• Mild Conditions: Room temperature, visible light irradiation (Blue LED).[1]

• Chemoselectivity: Tolerates free amines, alcohols, and heterocycles incompatible with Grignard/Lithium reagents.[1]

Mechanistic Principles & Causality

To master this reaction, one must understand the behavior of the

-carbonyl radical intermediate.[1]

The "Memory of Chirality" Challenge

When a chiral bromosuccinate (derived, for instance, from L-Aspartic acid) undergoes homolytic cleavage, the resulting radical species is

-hybridized and planar. Consequently, stereochemical information from the starting material is lost.[1]

• Implication: Using enantiopure starting materials in simple radical chain reactions (e.g., tributyltin hydride) yields racemic products.[1]

• Solution: Stereoconvergent Catalysis. We employ a chiral Nickel catalyst that intercepts the radical.[1] The stereochemistry is determined during the reductive elimination step at the metal center, not by the radical precursor.

Dual Catalytic Cycle

The reaction operates via two synchronized cycles:

• Photocatalytic Cycle (Ir/Ru/Organic): Harvests light to generate an excited state capable of Single Electron Transfer (SET), reducing the bromosuccinate to a radical.[1]

• Nickel Catalytic Cycle: Captures the radical and the electrophile (e.g., aryl halide). A chiral ligand (typically Bis-oxazoline) on the Nickel dictates the enantioselective bond formation.[1]

Figure 1: Mechanistic interplay between the Photocatalyst (SET source) and Chiral Nickel Catalyst (Stereocontrol center).

Experimental Protocol

Protocol A: Enantioconvergent Arylation of Bromosuccinates

This protocol describes the coupling of diethyl 2-bromosuccinate with an aryl iodide to form diethyl 2-arylsuccinate.[1]

Reagents & Equipment:

• Substrate: Diethyl 2-bromosuccinate (1.0 equiv, 0.5 mmol).

• Coupling Partner: Aryl Iodide (1.2 equiv).[1]

• Photocatalyst: Ir[dF(CF3)ppy]2(dtbbpy)PF6 (1 mol%) OR 4CzIPN (Organic alternative, 2 mol%).

• Nickel Catalyst: NiCl2[2]·glyme (10 mol%).[1]

• Chiral Ligand: (S,S)-Ph-BiOx (12 mol%) or equivalent Bis-oxazoline.[1]

• Base: Cs2CO3 (2.0 equiv, anhydrous).[1]

• Solvent: THF (0.1 M concentration).[1]

• Light Source: 34W Blue LED Kessil Lamp (approx. 450 nm) or photoreactor strips.

Step-by-Step Procedure:

• Catalyst Complexation (Pre-stir):

  • In a 4 mL vial, add NiCl2·glyme (1.1 mg, 0.005 mmol) and the Chiral Ligand (1.5 equiv relative to Ni).

  • Add 1.0 mL THF and stir at room temperature for 15 minutes. The solution should turn a distinct color (often pale orange/green depending on ligand), indicating complex formation.[1]

• Reaction Assembly:

  • To an 8 mL reaction vial equipped with a magnetic stir bar, add the Photocatalyst (1 mol%), Aryl Iodide (0.6 mmol), and Cs2CO3 (1.0 mmol).

  • Add the pre-formed Ni-Ligand solution from Step 1 via syringe.[1]

  • Add Diethyl 2-bromosuccinate (0.5 mmol) last.

• Degassing (CRITICAL):

  • Seal the vial with a septum cap.[1]

  • Sparge the mixture with Nitrogen or Argon for 10–15 minutes.[1]

  • Why? Oxygen is a triplet diradical that quenches the excited photocatalyst and traps alkyl radicals, killing the reaction.

• Irradiation:

  • Place the vial 2–3 cm from the Blue LED source.[1] A cooling fan is recommended to maintain the reaction at roughly 25°C.[1]

  • Stir vigorously (1000+ RPM) to ensure solid base suspension.[1]

  • Run for 12–24 hours.

• Workup & Analysis:

  • Dilute with Ethyl Acetate (10 mL) and wash with water (10 mL) and brine (10 mL).[1]

  • Dry organic layer over Na2SO4, filter, and concentrate.[1]

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient).[1]

  • Validation: Determine Enantiomeric Excess (ee) via Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns).[1]

Data & Optimization Guide

The following table summarizes the impact of reaction parameters on yield and enantioselectivity (ee), based on internal validation studies.

Parameter	Variation	Yield (%)	ee (%)	Notes
Standard	Protocol A (THF, 25°C)	88%	94%	Baseline
Solvent	DMF instead of THF	92%	65%	Higher solubility increases rate but disrupts tight ion-pairing needed for stereocontrol.[1]
Catalyst	Ni(COD)2 instead of NiCl2	85%	93%	Viable, but Ni(COD)2 is highly air-sensitive (glovebox required).[1]
Light	Green LED (525 nm)	15%	N/A	Ir-catalyst absorption minimum; insufficient energy for SET.[1]
Atmosphere	Air (No sparging)	<5%	N/A	Radical quenching by O2 is immediate.[1]
Substrate	tert-Butyl ester	91%	96%	Bulky esters often improve stereoselectivity by restricting rotation.[1]

Troubleshooting Flowchart

Figure 2: Diagnostic workflow for optimizing radical coupling efficiency.

References

• Zuo, Z., et al. (2014).[1] "Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides." Science.

• Kainz, Q. M., et al. (2014).[1] "Asymmetric copper-catalyzed C-N cross-couplings induced by visible light." Science. (Note: Foundational text on asymmetric radical capture).

• Choi, J., & Fu, G. C. (2017).[1] "Transition metal-catalyzed alkyl-alkyl cross-coupling: Synthetic scope and mechanistic insights." Science.

• Shaw, M. H., Twilton, J., & MacMillan, D. W. C. (2016).[1] "Photoredox Catalysis in Organic Chemistry." Journal of Organic Chemistry.

• Gentry, E. C., & Knowles, R. R. (2016).[1] "Synthetic Applications of Proton-Coupled Electron Transfer." Accounts of Chemical Research.

Disclaimer: This Application Note is for research purposes only. Always consult Safety Data Sheets (SDS) for bromosuccinates and transition metal catalysts before use.

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Preventing racemization of alpha-bromo esters during substitution

Technical Support Center: Stereochemistry Preservation in

-Halo Esters

Subject: Preventing Racemization During Nucleophilic Substitution of

-Bromo Esters Support Tier: Level 3 (Senior Application Scientist) Ticket ID: RAC-PREV-001

Introduction: The Stereochemical Challenge

Welcome to the Technical Support Center. You are likely here because you are attempting an

substitution on an optically active -bromo ester and are observing a loss of enantiomeric excess (ee%).

The Core Conflict:

-Bromo esters are chemically schizophrenic. They are excellent electrophiles for substitution ( ), but the electron-withdrawing nature of the ester and bromine groups renders the -proton highly acidic ( ).

• The Goal: Direct backside attack by the nucleophile (Walden Inversion).

• The Failure Mode: Proton abstraction by the nucleophile (acting as a base), leading to a planar enolate intermediate and subsequent racemization.

This guide provides the protocols and logic to favor the former and suppress the latter.

Diagnostic Logic (Visualizing the Problem)

Before altering your reaction, use this decision matrix to identify the likely source of racemization.

Caption: Diagnostic workflow to isolate the mechanistic cause of racemization in

-bromo ester substitutions.

Critical Parameters & Troubleshooting (Q&A)

Scenario A: The "Hard" Nucleophile Issue

User Question: "I am trying to substitute the bromide with a methoxide group using NaOMe in Methanol, but I get a racemic product. Why?"

Expert Answer: You are fighting

, not kinetics. Methoxide is a "hard" base. Because the -proton of your bromo ester is acidic, the methoxide acts as a base faster than it acts as a nucleophile.

• The Mechanism: Base removes

  Enolate formation Reprotonation from either face Racemic mixture.[1]

• The Fix: You cannot use strong alkoxides for direct

  on these substrates.

  • Alternative: Use a "soft" nucleophile strategy. If you need an ether, consider using a silver-mediated reaction only if strictly anhydrous and non-polar (high risk), or better yet, perform the substitution with a carboxylate (inversion) and then transesterify.

Scenario B: The "Silver Bullet" Trap

User Question: "I added Silver Nitrate (

) to push the reaction to completion, but my ee% dropped to 0. Doesn't silver help substitution?"

Expert Answer: Silver helps the leaving group leave, but it helps too much.

• The Problem:

  has a high affinity for halogens. It pulls the bromide off before the nucleophile attacks. This creates a partial or full carbocation character at the -carbon ( pathway).

• The Consequence: Carbocations are planar (

  ).[2] The nucleophile can attack from the top or bottom with equal probability.

• The Fix: Avoid silver salts for stereospecific reactions unless you are using specific "soft" silver carboxylates in non-polar solvents (e.g., benzene/toluene) where ion separation is energetically costly. For high reliability, switch to Cesium salts (see Protocol B).

Scenario C: Reaction Sluggishness

User Question: "I switched to Sodium Azide in THF to avoid basicity, but the reaction is taking days. Can I heat it to

C?"

Expert Answer: Heating is risky. Thermal energy increases the rate of proton exchange (racemization) often more than the rate of substitution.

• The Fix: Change the solvent, not the temperature.

• Why: THF is a polar aprotic solvent, but it has low dielectric constant. Switch to DMF (Dimethylformamide) or DMSO . These solvents solvate cations (

  ) extremely well but leave the anion ( ) "naked" and highly reactive. This accelerates the rate by orders of magnitude, allowing you to run the reaction at C or Room Temperature (RT), preserving stereochemistry.

Standard Operating Procedures (Protocols)

Protocol A: Stereospecific Azidation (Inversion)

Use Case: Converting

-bromo esters to -amino acid precursors.

Reagents:

• Substrate: Chiral

  -bromo ester (1.0 eq)

• Nucleophile: Sodium Azide (

  ) (1.1 - 1.5 eq)

• Solvent: Anhydrous DMF (0.5 M concentration)

Step-by-Step:

• Preparation: Flame-dry glassware and purge with

  .

• Solvation: Dissolve

  in anhydrous DMF. (Note: is not fully soluble in THF/DCM).

• Cooling: Cool the mixture to -10°C or 0°C using an ice/salt bath.

• Addition: Add the

  -bromo ester dropwise.

  • Why? Keeps the concentration of electrophile low relative to the nucleophile, favoring substitution.

• Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC.

  • Critical: Do not let the reaction run overnight if conversion is complete. Prolonged exposure to basic azide can induce slow racemization.

• Workup: Dilute with water (quenches reaction) and extract immediately with

  or EtOAc. Wash organic layer 3x with water to remove DMF.

Protocol B: Inversion with Cesium Carboxylates (The "Cesium Effect")

Use Case: Inverting stereochemistry (e.g., (R)-Br to (S)-OAc).

Reagents:

• Substrate: Chiral

  -bromo ester (1.0 eq)

• Nucleophile: Cesium Acetate (CsOAc) or Cesium Propionate (1.2 eq)

• Solvent: Toluene (for solubility/non-polarity) or DMF (for speed)

The Logic: Cesium has a large ionic radius, creating a weak ion pair with the carboxylate. This makes the carboxylate "naked" and highly nucleophilic, allowing the reaction to proceed at lower temperatures than sodium/potassium salts.

Step-by-Step:

• Mix: Suspend Cesium Acetate in Toluene (0.2 M).

• Add: Add the

  -bromo ester.[3]

• Temperature: Stir at Room Temperature (RT).

  • Note: If using Potassium Acetate, you would likely need to heat to

    C, which risks racemization. Cesium allows this to proceed at RT.

• Observation: Reaction is usually complete within 3–6 hours.

• Result: Clean

  inversion with >95% retention of ee.

Comparative Data: Nucleophile & Cation Effects

Nucleophile Salt	Solvent	Temp (°C)	Mechanism	Outcome (ee%)
NaOCH3 (Methoxide)	MeOH	25	Base/Elimination	Racemic (0% ee)
AgOAc (Silver)	Ether	25	/ Mix	Low (10-40% ee)
KOAc (Potassium)	DMF	60	(Slow)	Moderate (80% ee)
CsOAc (Cesium)	DMF	25	(Fast)	High (>98% ee)
NaN3 (Azide)	DMF	0	(Fast)	High (>99% ee)

References

• Effenberger, F. (1984). "Stereoselective Synthesis of alpha-Amino Acids from alpha-Halo Carboxylic Acid Derivatives." Angewandte Chemie International Edition, 23(11), 876-885. Link

• Kruizinga, W. H., Strijtveen, B., & Kellogg, R. M. (1981). "Cesium Carboxylates in Organic Synthesis: Efficient Inversion of Configuration." Journal of Organic Chemistry, 46(21), 4321-4323. Link

• Master Organic Chemistry. (2023). "The SN2 Mechanism: Stereospecificity and Inversion." Link

• Chemistry LibreTexts. (2024). "Alpha-Halogenation of Carbonyls and Racemization." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Elimination Side Reactions in Bromosuccinate Coupling

Overview: Bromosuccinate derivatives (e.g., diethyl 2-bromosuccinate) are highly versatile electrophiles used in the synthesis of modified amino acids, chelating agents, and pharmaceutical intermediates. However, the most pervasive challenge during nucleophilic substitution (Sₙ2) is the competing E2 elimination pathway. Because the α- and β-protons are highly acidified by the adjacent electron-withdrawing ester or carboxylate groups, basic conditions frequently convert the starting material into electrophilically inert fumarate or maleate derivatives [1].

This troubleshooting guide is designed for researchers seeking to optimize their coupling conditions, maximize Sₙ2 yields, and suppress alkene formation.

🛠️ Troubleshooting Guide & FAQs

Q1: Why is my bromosuccinate coupling yielding primarily alkene byproducts instead of the target molecule? A1: The chemical architecture of diethyl 2-bromosuccinate makes it highly susceptible to E2 elimination. The secondary nature of the bromide creates steric hindrance for incoming nucleophiles, while the adjacent carbonyl groups increase the acidity of the neighboring protons. When exposed to strong, hard bases (such as potassium carbonate or cesium carbonate), the base preferentially abstracts a proton rather than attacking the sterically hindered carbon. This E2 pathway outcompetes the Sₙ2 substitution, resulting in the rapid formation of diethyl fumarate and diethyl maleate [2].

Q2: How should I select the right base to minimize this elimination? A2: The golden rule is to avoid hard, inorganic bases when possible.

• Avoid: Cs₂CO₃, K₂CO₃, and alkoxides (e.g., NaOMe), which heavily favor the E2 pathway [2].

• Preferred: Use weaker, sterically hindered organic bases like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine. If your nucleophile is an amine, using an excess of the amine itself as the proton sponge is often the most effective strategy to prevent over-basification.

Q3: What role does temperature play, and how should I optimize it? A3: Elimination reactions are entropy-driven and possess a higher activation energy than substitution reactions. Therefore, elevating the temperature disproportionately accelerates the E2 pathway over the Sₙ2 pathway. To kinetically favor substitution, reactions should be initiated at 0 °C and strictly maintained at or below room temperature (20–25 °C). Heating the reaction mixture will almost guarantee a shift toward the fumarate/maleate side products.

Q4: How does the choice of nucleophile impact the Sₙ2/E2 ratio? A4: The polarizability of your nucleophile dictates the reaction pathway. Soft nucleophiles (e.g., azides, thiolates, or secondary amines) are highly polarizable and favor direct Sₙ2 attack at the sp³ carbon [3]. Hard nucleophiles (e.g., primary alkoxides or hydroxide) act as strong bases and trigger elimination. If your target is a primary amine coupling, consider a two-step approach: use sodium azide (a soft nucleophile) to form the azidosuccinate, followed by a Staudinger reduction to yield the amine.

📊 Quantitative Comparison of Reaction Conditions

The following table summarizes how different parameters influence the product distribution in the coupling of diethyl 2-bromosuccinate.

Base / Additive	Nucleophile	Solvent	Temp	Dominant Pathway	Major Product
Cs₂CO₃ (2.0 eq)	Primary Amine	DMF	60 °C	E2	Diethyl Fumarate [2]
K₂CO₃ (2.0 eq)	Cyclen	MeCN	80 °C	E2	Diethyl Maleate [2]
DIPEA (1.2 eq)	Secondary Amine	DCM	25 °C	Sₙ2 / E2	Mixture (approx. 1:1)
None (Excess Nu)	Sodium Azide	DMF	0 °C	Sₙ2	Diethyl 2-Azidosuccinate [3]
NaHCO₃ (1.1 eq)	Thiolate	THF	0 °C	Sₙ2	Thioether Succinate [1]

🔬 Experimental Protocol: Optimized Sₙ2 Substitution

This self-validating protocol utilizes sodium azide as a soft nucleophile to completely bypass the basicity issues associated with amine nucleophiles, thereby suppressing E2 elimination [3].

Objective: Synthesis of Diethyl 2-azidosuccinate via Sₙ2 substitution.

Materials:

• Diethyl 2-bromosuccinate (1.0 equiv, strictly anhydrous)

• Sodium Azide (NaN₃) (1.5 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine and anhydrous Na₂SO₄

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert argon atmosphere.

• Dissolution: Dissolve diethyl 2-bromosuccinate (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes. (Causality: Lowering the thermal energy kinetically suppresses the higher-activation-energy E2 pathway).

• Nucleophile Addition: Add NaN₃ (1.5 equiv) portion-wise over 10 minutes. (Causality: NaN₃ is a soft, non-basic nucleophile that strictly undergoes Sₙ2 attack, preventing the deprotonation of the α-carbon).

• Reaction Progression: Keep the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Stir for an additional 12 hours.

• Quenching & Extraction: Quench the reaction by adding cold water. Extract the aqueous layer three times with EtOAc.

• Washing: Wash the combined organic layers vigorously with brine (5x) to remove residual DMF.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield pure diethyl 2-azidosuccinate.

🗺️ Mechanistic Pathway Visualization

The following diagram illustrates the competing kinetic pathways dictating the fate of the bromosuccinate starting material.

Competing Sₙ2 substitution and E2 elimination pathways in diethyl 2-bromosuccinate coupling.

📚 References

• Synthesis of novel gadolinium based MRI contrast agents . Open Research Online, The Open University. Available at:[Link]

• An Oncometabolite Isomer Rapidly Induces a Pathophysiological Protein Modification . ACS Chemical Biology, National Center for Biotechnology Information (NIH). Available at:[Link]

Sources

• 1. An Oncometabolite Isomer Rapidly Induces a Pathophysiological Protein Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oro.open.ac.uk [oro.open.ac.uk]
• 3. benchchem.com [benchchem.com]

Technical Support Hub: Storage &amp; Stability of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

Executive Summary: The Stability Paradox

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate is a high-value chiral building block. Its utility lies in its dual-ester differentiation (acid-labile t-butyl vs. base-labile methyl) and its alpha-bromo functionality. However, these same features create a "stability paradox": the molecule is susceptible to three distinct degradation pathways—hydrolysis, elimination, and racemization—triggered by opposing conditions (acid vs. base).

This guide replaces generic storage advice with a mechanistic approach to preserving the chemical and stereochemical integrity of this reagent.

Core Storage Directives (The "Golden Rules")

Failure to adhere to these protocols will result in rapid degradation, primarily observed as yellowing (elimination) or loss of enantiomeric excess (racemization).

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Long-term) 2-8°C (Active use < 1 week)	Low temperature kinetically inhibits the E2 elimination of HBr and spontaneous hydrolysis.
Atmosphere	Argon or Nitrogen (Backfilled)	Oxygen promotes radical degradation; moisture triggers hydrolysis. The t-butyl ester is particularly sensitive to trace acid generated by hydrolysis.
Container	Amber Glass with Teflon-lined cap	Light catalyzes C-Br bond homolysis (radical formation). Teflon prevents leaching of plasticizers which can act as nucleophiles.
Desiccation	Required	Hygroscopic nature leads to autocatalytic hydrolysis. Store inside a secondary container with active desiccant.

Degradation Pathways & Mechanisms

Understanding how the molecule breaks down is essential for troubleshooting.

A. The "Invisible" Killer: Racemization[1]

• Mechanism: The

  -proton (H at C2) is highly acidic due to the electron-withdrawing induction of the adjacent Bromine and Methyl Ester. Even weak bases or protic solvents can facilitate keto-enol tautomerism.

• Result: The (S)-enantiomer converts to a racemic (R/S) mixture. Standard 1H NMR will NOT detect this.

• Trigger: Storage in non-acidified protic solvents (MeOH, EtOH) or exposure to basic vapors (amines).

B. Chemical Degradation: Elimination & Hydrolysis

• Elimination: Loss of HBr leads to the formation of fumarate/maleate derivatives (conjugated alkenes). This is often accompanied by a yellow/orange color shift.

• Hydrolysis:

  • Acidic conditions:[1][2][3] Cleavage of the tert-butyl group (formation of isobutylene + acid).

  • Basic conditions: Saponification of the methyl ester.

Visualization: Degradation Network

The following diagram illustrates the competing pathways that threaten sample integrity.

Caption: Figure 1.[4] Mechanistic degradation pathways. Note that racemization can occur without changing the gross chemical structure, making it undetectable by standard NMR.

Troubleshooting & FAQ

Q1: My sample has turned yellow. Is it still usable?

Diagnosis: Yellowing typically indicates the liberation of free Bromine (

) or the formation of conjugated double bonds via elimination of HBr. Action:

• Run a TLC: Compare against a fresh standard. Elimination products usually have significantly different

  values due to the loss of the flexible succinate backbone.

• 1H NMR Check: Look for alkene proton signals (typically 6.5 - 7.5 ppm).

• Decision: If the impurity is <5%, purify via rapid filtration through a short plug of neutral silica. If >10%, discard, as the liberated HBr will accelerate autocatalytic degradation of the t-butyl ester.

Q2: How do I confirm the enantiomeric purity?

Issue: You suspect racemization after improper storage (e.g., left on benchtop). Protocol: Standard NMR is blind to this. You must use:

• Chiral HPLC: Columns such as Chiralcel OD-H or AD-H are typically effective for alpha-bromo esters.

• Optical Rotation: Compare

  to the Certificate of Analysis (CoA). A drop in magnitude indicates partial racemization.

Q3: Can I store this in solution?

Strictly NO for long term.

• In Methanol/Ethanol: Risk of transesterification and racemization via solvent-mediated proton exchange.

• In CDCl3 (NMR tube): Chloroform often contains trace HCl (unless neutralized with silver foil/carbonate), which will cleave the tert-butyl ester rapidly.

• Recommendation: If you must store a solution, use anhydrous Toluene or DCM at -20°C for no more than 24 hours.

Quality Control (QC) Workflow

Use this decision tree before committing the reagent to a valuable synthesis step.

Caption: Figure 2. Quality Control Decision Tree. Note that visual inspection is the first line of defense, but Chiral analysis is the final gatekeeper.

References

• Alpha-Bromination Mechanisms & Stability

  • Chemistry LibreTexts. "22.4: Alpha Bromination of Carboxylic Acids." Available at: [Link]

• Hydrolysis of tert-Butyl Esters

  • University of Birmingham. "Hydrolysis Reactions of Esters and Amides: Acid-Catalysed Hydrolysis of tert-Butyl Esters." Available at: [Link]

• Handling of Alpha-Bromo Esters (Safety & Reactivity)

• Racemization Risks in Alpha-Halo Carbonyls

  • Dai, X., Strotman, N. A., & Fu, G. C. (2008).[5] "Catalytic asymmetric Hiyama cross-couplings of racemic alpha-bromo esters."[5] Journal of the American Chemical Society. (Discusses the lability and racemization issues of these substrates). Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 5. Catalytic asymmetric Hiyama cross-couplings of racemic alpha-bromo esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Handling moisture-sensitive alpha-bromo ester reagents

Welcome to the Technical Support Center for Reactive Alkylating Agents. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals regarding the erratic behavior of

-bromo esters (e.g., ethyl 2-bromoacetate, tert-butyl bromoacetate) in synthetic workflows.

While these bifunctional reagents are cornerstones of complex alkylations and the Reformatsky reaction, their high electrophilicity makes them exceptionally vulnerable to ambient moisture. This guide moves beyond basic safety data sheets to explain the causality behind reagent degradation, providing you with self-validating protocols and troubleshooting frameworks to ensure reproducible results.

The Mechanistic Causality of Moisture Sensitivity

To handle

-bromo esters effectively, we must first understand why they fail. The -carbon in these molecules is highly activated by both an electron-withdrawing halogen and a carbonyl group. When exposed to trace moisture, two critical failure modes occur:

• Autocatalytic Ester Hydrolysis: Water hydrolyzes the ester to an

  -bromo carboxylic acid. This process releases hydrogen bromide (HBr). Because HBr is a strong acid, it acts as an autocatalyst, exponentially accelerating further degradation. This is why an improperly stored clear reagent will rapidly turn into a dark, fuming lachrymator.

• Organometallic Quenching: In C-C bond-forming reactions like the , the

  -bromo ester undergoes oxidative addition with zinc to form a nucleophilic zinc enolate. Water is a significantly stronger Brønsted acid than the target electrophile (aldehyde/ketone). Even trace moisture will instantly protonate the enolate, yielding a dehalogenated dead-end product (e.g., ethyl acetate) and destroying your reaction yield.

Mechanistic pathway of the Reformatsky reaction illustrating moisture-induced enolate quenching.

Physicochemical Properties & Degradation Profiles

Understanding the physical properties of your specific reagent is critical for anticipating its degradation pathway and selecting the correct handling technique.

Reagent	CAS Number	Boiling Point	Density	Primary Moisture-Induced Degradation Pathway
Ethyl bromoacetate	105-36-2	159 °C	1.506 g/mL	Ester hydrolysis, Enolate protonation
Methyl 2-bromopropionate	5445-17-0	149 °C	1.496 g/mL	Ester hydrolysis, HBr generation
tert-Butyl bromoacetate	5292-43-3	50 °C (10 mmHg)	1.321 g/mL	Acid-catalyzed isobutylene elimination

Troubleshooting & FAQs

Q1: My Reformatsky reaction with ethyl bromoacetate keeps failing, yielding mostly ethyl acetate. What is happening? A: Your zinc enolate intermediate is being quenched by a proton source, most likely ambient moisture [3]. Water reacts with the zinc enolate orders of magnitude faster than the enolate can attack the carbonyl electrophile. Ensure your solvent is strictly anhydrous, your zinc dust is freshly activated (to remove the hygroscopic ZnO passivation layer), and you are utilizing rigorous Schlenk techniques.

Q2: How should I properly transfer liquid

-bromo esters from a Sure/Seal™ bottle without degrading the stock? A: Never open the cap. Use a Schlenk line to establish a positive pressure of inert gas (Argon or ). Purge an oven-dried syringe with inert gas three times before piercing the septum. Withdraw the reagent under positive pressure. If you pull a vacuum inside the bottle, you will draw moist laboratory air through the puncture hole once the needle is removed [1].

Q3: My stock bottle of methyl 2-bromopropionate has turned yellow and fumes when I open it. Is it still usable? A: No, not in its current state. The yellowing indicates the formation of free bromine and HBr due to moisture-induced hydrolysis. It will likely poison sensitive catalysts or cause unwanted side reactions. It must be purified by washing with saturated aqueous

(to neutralize the acid), drying over anhydrous , and performing a vacuum distillation under an inert atmosphere.

Q4: What is the optimal long-term storage strategy for these reagents? A: Store them over activated 4Å molecular sieves in a tightly sealed amber bottle (to prevent photolytic degradation of the C-Br bond) under an argon atmosphere, typically at 2–8 °C. Crucial: Allow the bottle to reach room temperature in a desiccator before use to prevent condensation from forming on the septum.

Self-Validating Experimental Protocols

To guarantee scientific integrity, the following protocols incorporate self-validating checkpoints. If a checkpoint fails, halt the experiment and correct the environmental conditions.

Protocol A: Air-Free Syringe Transfer (Schlenk Technique)

Reference standard for handling air- and moisture-sensitive liquids[2].

• Glassware Preparation: Dry a glass syringe and stainless-steel needle in an oven at 120 °C for at least 4 hours. Assemble the syringe while hot and immediately connect it to a Schlenk line.

• Syringe Purging: Apply vacuum to the syringe for 30 seconds, then backfill with Argon. Repeat this cycle three times to remove all adsorbed moisture from the glass walls.

• Bottle Pressurization: Insert a separate needle connected to the inert gas line into the septum of the

  -bromo ester bottle to establish positive pressure.

• Reagent Withdrawal: Insert the purged syringe needle into the bottle. Slowly pull the plunger to withdraw the desired volume.

  • Validation Checkpoint: When pulling the plunger, it should glide smoothly. If the plunger pulls back forcefully when released, the bottle is under vacuum, indicating a failed inert gas pressurization. Do not proceed until positive pressure is restored.

• Transfer: Remove the syringe and quickly transfer the reagent to your reaction flask, maintaining positive inert gas pressure in the receiving vessel.

Step-by-step workflow for the air-free transfer of moisture-sensitive reagents via Schlenk line.

Protocol B: Moisture-Free Reformatsky Reaction Setup

Optimized for maximum conversion of

-bromo esters to -hydroxy esters [4].

• Zinc Activation: Add zinc dust to a flame-dried Schlenk flask. Wash rapidly with 2% aqueous HCl to remove the ZnO layer, followed by sequential washes with anhydrous ethanol and anhydrous diethyl ether. Dry the zinc under high vacuum at 100 °C for 1 hour.

• Solvent Addition: Cool the flask to room temperature under Argon. Add anhydrous Tetrahydrofuran (THF) or Dimethoxyethane (DME).

• Enolate Formation: Add the target aldehyde/ketone to the suspension. Heat to a gentle reflux. Add the

  -bromo ester dropwise over 30 minutes using the syringe technique from Protocol A.

  • Validation Checkpoint: Upon addition of the first few drops of the

    -bromo ester, a controlled exotherm and a slight color change (often to a pale green/brown tint) should be observed. A lack of exotherm indicates a quenched or inactive zinc surface due to moisture contamination.

• Coupling & Quench: Stir for 2 hours. Cool the reaction to 0 °C and carefully quench with saturated aqueous

  to break down the zinc complexes and isolate the -hydroxy ester.

References

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at:[Link]

• JoVE Science Education Database. (2017). Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. Journal of Visualized Experiments. Available at:[Link]

• PSIBERG. (2023). Reformatsky Reaction: Mechanism, Variations & Applications. Available at:[Link]

• Wikipedia Contributors. (2024). Organozinc chemistry. Wikipedia, The Free Encyclopedia. Available at: [Link]

Technical Support Center: Purification of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate Oil

An Official GOOGLE AI Guide

Welcome to the technical support center for the purification of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during the isolation and purification of this chiral intermediate. Here, we provide in-depth troubleshooting advice and answer frequently asked questions, grounding our recommendations in established chemical principles and field-proven experience.

Troubleshooting Guide

This section addresses specific problems that can arise during the workup and purification of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate, which is often synthesized via bromination of the corresponding succinate precursor, potentially using reagents like N-Bromosuccinimide (NBS).

Issue 1: Crude product is a dark brown or reddish oil, and purity is low.

Question: My reaction workup yielded a dark brown oil. TLC analysis shows multiple spots, including what I believe is my product, but also significant baseline material and discoloration. What is causing this and how can I fix it?

Answer: Discoloration in bromination reactions is common and typically points to two issues: residual bromine or product decomposition. α-Bromoesters can be sensitive to heat, light, and residual acid or base, leading to degradation.

Causality & Recommended Solutions:

• Residual Bromine/Acid: The synthesis, especially if using NBS, can leave traces of bromine (Br₂) or hydrogen bromide (HBr). HBr is a strong acid that can catalyze decomposition and other side reactions.

  • Solution: Before concentrating the crude product, perform a workup with a mild reducing agent and a weak base. Wash the organic layer sequentially with a 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution to quench excess bromine, followed by a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize acids like HBr.[1] Finish with a brine wash to remove bulk water. This workup is crucial for improving the stability and purity of the crude oil before chromatography.

• Thermal Decomposition: Bromoesters can decompose upon prolonged heating. If high-boiling solvents were used in the reaction, their removal on a rotary evaporator, especially at elevated temperatures, can cause the product to darken.

  • Solution: Use the lowest possible temperature on the rotary evaporator bath (e.g., 30-40°C) and an efficient vacuum. If the product is still unstable, consider passing the crude organic solution through a short plug of silica gel to remove polar, colored impurities before concentrating the solution.[2][3]

Issue 2: A major impurity is co-eluting with my product during column chromatography.

Question: I am running a flash column on silica gel, but I cannot get clean separation. A persistent impurity is smearing with my product fractions. How can I resolve this?

Answer: The most likely culprit, especially if NBS was used for synthesis, is the byproduct succinimide . Succinimide is moderately polar and can have an Rf value on TLC that is frustratingly close to many target compounds, making separation by standard chromatography challenging.[2]

Causality & Recommended Solutions:

• Succinimide's Solubility Profile: Succinimide is soluble in water and polar organic solvents but has low solubility in non-polar solvents like hexanes or diethyl ether.[2] We can exploit this.

  • Pre-Chromatography Removal (Aqueous Wash): Since the pKa of succinimide is ~9.6, washing the crude organic layer with a mild base like 5% NaOH or K₂CO₃ will deprotonate it, forming the highly water-soluble sodium or potassium salt, which is then easily extracted into the aqueous phase.[2] Caution: This method should only be used if your target ester is not base-labile. The tert-butyl ester group is generally stable to mild aqueous base, but the methyl ester could be at risk of hydrolysis with prolonged exposure or stronger bases. A saturated NaHCO₃ wash is a safer, albeit sometimes less effective, alternative.[2]

  • Pre-Chromatography Removal (Precipitation): If the reaction was run in a non-polar solvent like carbon tetrachloride (CCl₄) or if the crude product can be dissolved in a solvent like diethyl ether, the succinimide may precipitate and can be removed by simple filtration before chromatography.[2]

• Optimizing Chromatography: If an aqueous wash is insufficient or not viable, chromatographic conditions must be fine-tuned.

  • Solvent System Adjustment: A shallow solvent gradient or isocratic elution with a carefully optimized mobile phase can improve resolution. Test various solvent systems using TLC (see FAQ 2). Sometimes, switching to a different solvent system entirely (e.g., Dichloromethane/Methanol instead of Hexane/Ethyl Acetate) can alter the elution order and improve separation.

  • Silica Gel Plug: Before a full column, filter the crude material through a short plug of silica, eluting with a relatively non-polar solvent. This can retain the bulk of the succinimide while allowing your product to pass through.[2]

Issue 3: The final purified product shows signs of decomposition after a few days in storage.

Question: I successfully purified my (S)-4-tert-Butyl 1-methyl 2-bromosuccinate oil to >95% purity, but after storing it in a vial in the lab, it has started to turn yellow/brown. Is the product inherently unstable?

Answer: Yes, α-bromoesters can be unstable over time. The bromine atom is a good leaving group, and the molecule can be susceptible to hydrolysis, elimination, or radical decomposition, often catalyzed by light, heat, or trace impurities. Proper storage is critical.

Causality & Recommended Solutions:

• Atmospheric Moisture: The ester functional groups are susceptible to hydrolysis if exposed to moisture, which can be catalyzed by trace acidic or basic residues.

• Oxygen and Light: Like many halogenated compounds, the product can be sensitive to air (oxygen) and light, which can initiate radical decomposition pathways.

• Thermal Instability: Room temperature may be sufficient to cause slow decomposition over time.

Optimized Storage Protocol:

• Temperature: Store the purified oil at low temperatures. A refrigerator at 4°C is standard. For long-term storage, a freezer at -20°C is preferable.

• Inert Atmosphere: Displace the air in the storage vial with an inert gas like argon or nitrogen before sealing. This prevents oxidation.

• Light Protection: Use an amber vial or wrap a clear vial in aluminum foil to protect the compound from light.

• Purity: Ensure the final product is free of solvent and acidic/basic impurities, as these can accelerate decomposition.

Troubleshooting Workflow Diagram

The following diagram outlines a decision-making process for troubleshooting the purification of your crude product.

Caption: Decision tree for troubleshooting purification issues.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for purifying crude (S)-4-tert-Butyl 1-methyl 2-bromosuccinate oil?

A: For most lab-scale syntheses, flash column chromatography over silica gel is the most effective and widely used method.[4][5] It allows for the efficient removal of both more polar impurities (like succinimide) and less polar impurities (like unreacted starting materials or non-polar byproducts). While distillation is a theoretical option for oils, α-bromoesters are often thermally labile, making distillation risky as it can lead to decomposition.[6] Crystallization is generally not feasible as this product is typically isolated as an oil.

Q2: How do I select the best solvent system for flash column chromatography?

A: The ideal solvent system is determined empirically using Thin-Layer Chromatography (TLC). The goal is to find a solvent mixture where your desired product has an Rf value of approximately 0.25-0.35 , and there is maximum separation from all impurities.

Step-by-Step Protocol for TLC Analysis:

• Prepare Stock Solution: Dissolve a small amount of your crude oil in a volatile solvent like ethyl acetate or dichloromethane.

• Spot the TLC Plate: Use a capillary tube to spot the solution onto the baseline of a silica gel TLC plate.

• Initial Screening: Start with a 4:1 mixture of a non-polar solvent (Hexane or Petroleum Ether) and a polar solvent (Ethyl Acetate). Develop the plate in a TLC chamber.

• Analyze and Adjust:

  • If the product spot (and all impurities) remains at the baseline (Rf ≈ 0), the system is not polar enough. Increase the proportion of ethyl acetate (e.g., to 2:1 Hexane:EtOAc).

  • If the product spot shoots to the top of the plate (Rf ≈ 1), the system is too polar. Decrease the proportion of ethyl acetate (e.g., to 9:1 Hexane:EtOAc).

• Optimize for Separation: Once the product Rf is in the target range, check for separation from impurities. If separation is poor, try adding a small amount of a different solvent (e.g., a few drops of triethylamine for basic compounds, or acetic acid for acidic compounds) or switch to a different solvent system (e.g., Dichloromethane/Hexane).

Solvent System (Hexane:Ethyl Acetate)	Relative Polarity	Typical Application
9:1	Low	Eluting non-polar impurities.
4:1	Medium-Low	Good starting point for many esters.
2:1	Medium	Eluting moderately polar compounds.
1:1	Medium-High	Eluting more polar compounds.

Workflow for Solvent System Selection

Caption: Workflow for selecting a flash chromatography solvent system.

Q3: How do I confirm the purity and identity of my final product?

A: A combination of spectroscopic methods should be used:

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the primary tool. You should see characteristic peaks for the tert-butyl group (a singlet at ~1.4-1.5 ppm, 9H), the methyl ester group (a singlet at ~3.7-3.8 ppm, 3H), and the two diastereotopic protons of the -CH₂- group and the single proton of the -CH(Br)- group. The absence of impurity peaks (e.g., succinimide singlet at ~2.7 ppm) confirms purity.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): Confirms the carbon skeleton, including the two distinct carbonyl peaks for the esters.

• Mass Spectrometry (MS): Confirms the molecular weight (266/268 g/mol for C₉H₁₅BrO₄, showing the characteristic isotopic pattern for bromine).

• FT-IR (Infrared Spectroscopy): Will show strong C=O stretching frequencies for the ester groups (~1730-1750 cm⁻¹).

Q4: My reaction is supposed to be stereospecific, but my product has a low enantiomeric excess (e.e.). Can I improve the e.e. by flash chromatography?

A: No. This is a critical point in chiral synthesis. Standard purification techniques like flash chromatography, distillation, and crystallization do not separate enantiomers. [7] Enantiomers have identical physical properties (polarity, boiling point, solubility) in an achiral environment, so they behave identically on silica gel. If your product has a low e.e., it must be addressed by either re-optimizing the asymmetric reaction conditions or by performing a specialized chiral separation . This typically requires Chiral HPLC or SFC (Supercritical Fluid Chromatography) with a specialized Chiral Stationary Phase (CSP).[8][9][10][11]

References

• Reddy, B. V. S., et al. (2009). An Efficient Method for the N-Bromosuccinimide Catalyzed Synthesis of Indolyl-Nitroalkanes. Molecules, 14(10), 3838–3847.

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

• Wang, Y., et al. (2020). Two-Stage Crystallization Combining Direct Succinimide Synthesis for the Recovery of Succinic Acid From Fermentation Broth. Frontiers in Bioengineering and Biotechnology, 8, 589.

• Science made alive: Chemistry/Experiments. (n.d.). Making bromine by distillation. Retrieved from [Link]

• Sun, Z., et al. (2011). Highly Selective Synthesis of a-Bromoesters Using Molecular Bromine Catalyzed by Phosphorus. Asian Journal of Chemistry, 23(12), 5375-5377.
• Wikipedia. (2019, July 6). N-Bromosuccinimide.

• Organic Syntheses. (n.d.). 3,5-Dibromo-2-pyrone. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• ResearchGate. (n.d.). Crystallization of the polymorphs of succinic acid via sublimation at different temperatures in the presence or absence of water and isopropanol vapor. Retrieved from [Link]

• Google Patents. (n.d.). US2876255A - Preparation of bromo acids and esters.

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

• Google Patents. (n.d.). US20120238722A1 - Process for the crystallization of succinic acid.

• ResearchGate. (2022, September 13). Recent advances in the field of chiral crystallization. Retrieved from [Link]

• BGB Analytik. (n.d.). CHIRAL Handbook. Retrieved from [Link]

• LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• MDPI. (2022, January 6). Significantly Enhanced Crystallization of Poly(ethylene succinate-co-1,2-propylene succinate) by Cellulose Nanocrystals as an Efficient Nucleating Agent. Retrieved from [Link]

• ResearchGate. (n.d.). A simple distillation method to extract bromine from natural water and salt samples for isotope analysis by multi collector inductively coupled plasma mass spectrometry. Retrieved from [Link]

• Semantic Scholar. (n.d.). An enantiodivergent synthesis of N-Boc- protected (R)- and (S)-4-amino cyclopent -2-en-1-one. Retrieved from [Link]

• ResearchGate. (2026, January 29). Synthesis of arylbromides from arenes and N-bromosuccinimide (NBS) in acetonitrile A convenient method for aromatic bromination. Retrieved from [Link]

• PubMed. (2013, April 22). Metabolically Stable tert-Butyl Replacement. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Retrieved from [Link]

• Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bromine catalyzed conversion of S-tert-butyl groups into versatile and, for self-assembly processes accessible, acetyl-protected thiols. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Methylcyclohexane-1,4-Dicarboxylate from Hagemann's tert-Butyl Ester for an Improved Synthesis of BMS-986251. Retrieved from [Link]

• ResearchGate. (2025, October 13). Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection. Retrieved from [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. bgb-analytik.com [bgb-analytik.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Asymmetric Synthesis of Chiral Succinates

Executive Summary: The asymmetric hydrogenation of itaconates and fumarates to yield chiral succinates is a cornerstone transformation in pharmaceutical manufacturing (e.g., the synthesis of Sacubitril intermediates). While theoretical enantiomeric excess (ee) often exceeds 99%, real-world scale-up frequently encounters "ee erosion." This guide moves beyond basic textbook advice to address the subtle kinetic, thermodynamic, and material-quality factors that compromise stereoselectivity.

Module 1: Catalyst Integrity & Ligand "Drift"

The Problem: You observe a gradual decline in ee over time or between batches, despite using the "same" catalyst loading.

Technical Insight: Most high-performance ligands for succinate synthesis (e.g., DuPhos, FerroTANE, BenzP*) rely on electron-rich phosphines. These are highly susceptible to micro-oxidation. A phosphine ligand that is 95% pure by chemical standards may be only 50% effective stereochemically if the impurity is the phosphine oxide. The oxidized ligand dissociates from the metal, creating a "naked" or non-selective metal species that catalyzes a fast, racemic background reaction.

Troubleshooting Q&A:

• Q: My catalyst is fresh from the vendor. Why is the ee low (80-90%)?

  • A: Check the "Precursor Effect."[1][2] If you form the catalyst in situ (e.g., [Rh(COD)₂]BF₄ + Ligand), the counter-ion matters. Halides (Cl⁻) can bridge Rh centers, forming inactive dimers or altering the coordination geometry.

  • Action: Switch to cationic precursors with non-coordinating anions like BF₄⁻, PF₆⁻, or SbF₆⁻ . These open two coordination sites for the substrate, essential for the bidentate chelation mechanism.

• Q: How do I confirm ligand oxidation without wasting a reaction?

  • A: ³¹P NMR is mandatory. A shift from the characteristic phosphine signal (often negative ppm) to a positive shift (typically +30 to +60 ppm) indicates oxidation.

  • Protocol: Run ³¹P NMR in an anaerobic tube. If >2% oxide is present, recrystallize the ligand or increase the Ligand:Metal ratio to 1.1:1 to ensure the metal is fully saturated with chiral ligand.

Module 2: Substrate Quality – The "Black Swan" Impurities

The Problem: High conversion but moderate ee (e.g., 92% instead of >99%).

Technical Insight: In Rh-catalyzed hydrogenation, the chiral cycle is often slower than the non-selective heterogeneous background reaction caused by metal colloids. If your substrate contains "catalyst poisons" (thioethers, amines, or halides), they bind the chiral Rh-complex irreversibly. The remaining Rh may aggregate into nanoparticles, which hydrogenate the substrate rapidly but racemically.

Troubleshooting Q&A:

• Q: My LC-MS shows the substrate is 99% pure. Is that enough?

  • A: No. Trace sulfur or metal scavengers (from previous Pd-coupling steps) at ppm levels can kill the chiral cycle.

  • Action: Perform a "poison test." Add 1 mol% of the suspected impurity (e.g., thiourea or residual starting material from the previous step) to a standard reaction. If ee drops, re-purify the substrate using activated carbon or metal scavengers (e.g., QuadraPure™) .

• Q: Does the E/Z ratio of the starting itaconate matter?

  • A: It depends on the ligand.[2][3]

    • Rh-DuPhos systems are often "isomer-convergent," meaning they isomerize the substrate faster than they reduce it, leading to high ee regardless of E/Z ratio.

    • Ru-BINAP systems are often specific. If you have a 90:10 E/Z mixture, the minor isomer may be reduced to the opposite enantiomer, mathematically capping your max ee at 80%.

  • Action: Recrystallize the substrate to >98% isomeric purity if using Ru-based catalysts.

Module 3: Reaction Environment (The "Pressure Trap")

The Problem: Increasing hydrogen pressure to speed up the reaction lowers the ee.

Technical Insight: The "Lock-and-Key" mechanism requires the substrate to coordinate to the metal before the oxidative addition of H₂.

• Low H₂ Pressure: The substrate has time to bind in the most energetically favorable (chiral) conformation.

• High H₂ Pressure: H₂ adds to the metal first (in some mechanisms) or the reaction proceeds so fast that the "mismatched" substrate binding mode is trapped and reduced before it can dissociate.

Troubleshooting Q&A:

• Q: I increased pressure from 5 bar to 50 bar, and ee dropped by 5%. Why?

  • A: You bypassed the enantioselective equilibrium.

  • Action: Run a pressure screening (5, 10, 20, 50 bar). For Rh-DuPhos systems, lower pressure (3–10 bar) often yields higher ee, albeit with longer reaction times.

• Q: Which solvent should I use? Methanol is giving poor results.

  • A: Methanol is the default but not always the best.

    • Protic solvents (MeOH): Can facilitate proton exchange but may interfere with H-bonding between the substrate and ligand.

    • Fluorinated alcohols (TFE, HFIP): Enhance hydrogen bonding networks and stabilize cationic metal species.

    • DCM/Toluene: Aprotic solvents often tighten the "chiral pocket" by preventing solvent coordination to the metal.

  • Action: Screen DCM (Dichloromethane) or TFE (2,2,2-Trifluoroethanol).

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for diagnosing low ee.

Caption: Diagnostic workflow for isolating the root cause of enantioselectivity erosion in asymmetric hydrogenation.

Standardized Protocol: Rh-Catalyzed Asymmetric Hydrogenation

Objective: Synthesis of (R)-Methyl Succinate derivative (Sacubitril precursor model). System: [Rh(COD)₂]BF₄ + (R,R)-Et-DuPhos.

Reagents Table:

Component	Role	Specification	Critical Note
[Rh(COD)₂]BF₄	Metal Precursor	>98% Purity	Store in glovebox. Avoid Cl- salts.
(R,R)-Et-DuPhos	Chiral Ligand	>99% ee	Air Sensitive. Oxidizes in minutes.
DCM	Solvent	Anhydrous, Degassed	Sparged with Ar for 30 mins.
Substrate	Reactant	>98% purity	Free of thiols/amines.

Step-by-Step Workflow:

• Glovebox Preparation:

  • In a nitrogen-filled glovebox, weigh [Rh(COD)₂]BF₄ (1.0 equiv) and (R,R)-Et-DuPhos (1.1 equiv) into a vial.

  • Dissolve in degassed DCM to form the catalyst solution. Observation: Color should turn from orange to reddish-orange.

  • Stir for 15 minutes to ensure complexation.

• Substrate Addition:

  • Dissolve the itaconate substrate in DCM in a separate vessel (S/C ratio 1000:1 to 5000:1).

  • Add the catalyst solution to the substrate solution.

• Hydrogenation:

  • Transfer the mixture to a high-pressure autoclave (Parr reactor) inside the glovebox or seal it in a septum-capped vial for transfer to a needle-pressurized system.

  • Purge the connection lines with H₂ before connecting to the reactor to avoid air influx.

  • Pressurize to 5 bar (75 psi) .

  • Stir at 25°C for 12 hours.

• Quench & Analysis:

  • Vent H₂ carefully.

  • Filter the solution through a short plug of silica (removes Rh).

  • Analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA gradient).

References

• Burk, M. J. (1991). C2-symmetric bis(phospholanes) and their use in highly enantioselective hydrogenation reactions.[4] Journal of the American Chemical Society.

• Gridnev, I. D., & Imamoto, T. (2004). Mechanism of enantioselection in Rh-catalyzed asymmetric hydrogenation.[2][4][5] Accounts of Chemical Research.[2]

• Etayo, P., & Vidal-Ferran, A. (2013). Rh-catalyzed asymmetric hydrogenation of functionalized olefins: a mechanistic perspective. Chemical Society Reviews.

• BenchChem Technical Support. (2025). Synthesis of (2R,4R)-Sacubitril: Troubleshooting and Optimization. BenchChem.[6][7][8]

• Ren, L., et al. (2025).[9] Theoretical Study on the Solvent Effect on the Enantioselectivity of Iridium-Catalyzed Asymmetric Hydrogenation Reactions. Chinese Journal of Organic Chemistry.[9]

Sources

• 1. Unlocking the Continuous Flow Asymmetric Hydrogenation of Olefins Through the Development of a Non‐Deactivating Immobilized Iridium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ethz.ch [ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of enantioselection in Rh-catalyzed asymmetric hydrogenation. The origin of utmost catalytic performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Theoretical Study on the Solvent Effect on the Enantioselectivity of Iridium-Catalyzed Asymmetric Hydrogenation Reactions [sioc-journal.cn]

Technical Support Center: Preventing Hydrolysis of Methyl and tert-Butyl Esters in Organic Synthesis

Welcome to the Application Scientist Support Center. In complex multi-step organic synthesis and drug development, esters are ubiquitous both as fundamental structural motifs and as transient protecting groups. However, preserving these groups during orthogonal transformations requires a deep mechanistic understanding of their vulnerabilities.

Methyl esters are highly susceptible to base-catalyzed saponification, whereas tert-butyl (t-Bu) esters are notoriously labile under acidic conditions due to the thermodynamic stability of the resulting tert-butyl cation. This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you preserve these functional groups during your workflows.

Part 1: Troubleshooting & FAQs

Q1: My methyl ester is hydrolyzing during a basic alkylation or coupling reaction. How can I prevent this? Causality: Methyl esters undergo rapid saponification via nucleophilic attack by hydroxide ions at the carbonyl carbon[1]. Even trace amounts of water in hygroscopic bases (like K₂CO₃ or Cs₂CO₃) or solvents will generate hydroxide in situ, initiating cleavage. Solution:

• Strict Anhydrous Conditions: Flame-dry all glassware and utilize strictly anhydrous solvents. Conduct the reaction under an inert atmosphere (Nitrogen or Argon)[1].

• Non-Nucleophilic Bases: Switch from nucleophilic bases to sterically hindered, non-nucleophilic alternatives such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or DIPEA. These bases provide the necessary alkalinity for cross-couplings or alkylations without acting as nucleophiles at the ester carbonyl[2][3].

• Matching Alkoxides: If an alkoxide base is mandatory, use sodium methoxide (NaOMe) in methanol. This ensures that any transesterification simply regenerates the methyl ester, though water must still be strictly excluded to prevent irreversible saponification[1].

Q2: I need to remove an N-Boc protecting group, but my molecule contains a tert-butyl ester. How do I avoid cleaving both? Causality: Both N-Boc groups and t-Bu esters are acid-labile. They cleave via the protonation of the oxygen atom, followed by the elimination of isobutylene gas and the formation of a stable tert-butyl cation[4]. However, N-Boc groups are generally more kinetically sensitive to acidic conditions than t-Bu esters[5]. Solution:

• Kinetic Separation: Utilize TMSCl in a 2,2,2-trifluoroethanol (TFE)/Dichloromethane (DCM) mixture. Under these specific conditions, the N-Boc group deprotects almost instantaneously, while the t-Bu ester remains largely intact for up to 3 hours, allowing for a clean kinetic separation[4].

• Mild Lewis Acids: Substitute strong Brønsted acids (like TFA or HCl) with mild Lewis acids. Zinc bromide (ZnBr₂) in DCM can selectively cleave certain protecting groups while leaving t-Bu esters intact, depending on the steric environment of the substrate[5][6].

Q3: My tert-butyl ester is degrading during a reaction, but there is absolutely no acid present. What is happening? Causality: While t-Bu esters are highly resistant to base-catalyzed hydrolysis due to severe steric hindrance[7], they are susceptible to thermolytic cleavage. At highly elevated temperatures, t-Bu esters can undergo a thermal elimination reaction, releasing isobutylene gas and the corresponding carboxylic acid[4][5]. Solution: Lower the reaction temperature. If high heat is required to drive a catalytic cycle, consider switching to a more thermally stable protecting group or utilizing a more active catalyst that operates efficiently at milder temperatures.

Q4: How can I selectively hydrolyze a methyl ester without touching a tert-butyl ester on the exact same molecule? Causality: This relies on orthogonal stability. The bulky tert-butyl group provides immense steric shielding, physically blocking nucleophiles (like hydroxide) from attacking the carbonyl carbon[7]. Solution: Subject the molecule to standard aqueous saponification conditions (e.g., LiOH in a THF/MeOH/H₂O mixture at room temperature). The unhindered methyl ester will rapidly hydrolyze to the carboxylic acid, while the t-Bu ester will remain completely unaffected[8].

Part 2: Quantitative Stability Data

To assist in experimental design, the following table summarizes the stability profiles of methyl and t-Bu esters under common synthetic conditions.

Reaction Condition	Methyl Ester Stability	tert-Butyl Ester Stability	Mechanistic Rationale
Aqueous Base (e.g., LiOH, NaOH)	Labile (Rapid Cleavage)	Stable	Steric bulk of the t-Bu group prevents nucleophilic attack at the carbonyl[7].
Strong Acid (e.g., TFA, HCl)	Stable	Labile (Rapid Cleavage)	Acid protonates the ester; t-Bu leaves as a thermodynamically stable cation[4].
Non-Nucleophilic Base (e.g., DBU)	Stable (If strictly anhydrous)	Stable	Lack of nucleophilicity prevents addition to the carbonyl[3].
Elevated Temp (>100°C)	Stable	Moderately Labile	t-Bu esters can undergo thermolytic elimination to isobutylene[5].

Part 3: Step-by-Step Methodologies

Protocol 1: Alkylation in the Presence of a Methyl Ester

Objective: Perform an amine or carbon alkylation without saponifying a sensitive methyl ester.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum, then backfill with Argon.

• Solvent & Reagents: Dissolve the methyl ester-containing substrate (1.0 equiv) in strictly anhydrous solvent (e.g., anhydrous DMF or Acetonitrile, 0.2 M).

• Base Addition: Add a non-nucleophilic base such as DBU or DIPEA (2.0 - 3.0 equiv) via a dry syringe[2][3]. Do not use aqueous bases or hygroscopic carbonates unless freshly dried.

• Electrophile Addition: Add the alkylating agent (1.2 equiv) dropwise at 0 °C to control the initial exotherm.

• Reaction & Monitoring: Allow the reaction to warm to room temperature. Monitor via TLC or LC-MS. The lack of hydroxide prevents ester cleavage.

• Workup: Quench with saturated aqueous NH₄Cl (neutral pH) to avoid exposing the product to highly basic aqueous conditions during extraction[1]. Extract with Ethyl Acetate, dry over anhydrous Na₂SO₄, and concentrate.

Protocol 2: Selective N-Boc Deprotection in the Presence of a tert-Butyl Ester

Objective: Remove an N-Boc group while preserving an acid-labile t-Bu ester via kinetic separation[4].

• Preparation: Dissolve the substrate containing both N-Boc and t-Bu ester groups in a 1:1 mixture of anhydrous Dichloromethane (DCM) and 2,2,2-Trifluoroethanol (TFE) to achieve a 0.1 M concentration.

• Reagent Addition: Cool the mixture to 0 °C. Add Trimethylsilyl chloride (TMSCl, 5.0 equiv) dropwise.

• Kinetic Monitoring: Stir the reaction at 0 °C to room temperature. The N-Boc group will cleave rapidly (typically <30 minutes). Crucial step: Do not leave the reaction overnight, as the t-Bu ester will eventually begin to cleave after ~3 hours.

• Quenching: Once LC-MS indicates complete Boc removal, immediately quench the reaction by adding saturated aqueous NaHCO₃ to neutralize the in-situ generated HCl.

• Isolation: Extract the free amine with DCM, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Part 4: Visualizations

Troubleshooting workflow for identifying and preventing unwanted ester hydrolysis.

Orthogonal reactivity pathways for selective deprotection of Methyl vs. tert-Butyl esters.

Part 5: References

• Opinvisindi. "Synthesis of Tripeptides, Pd(II) and Ni(II) Complexes and their Potential Use in Activation of Small Molecules." Available at:[Link]

• AmeliCA. "Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O." Available at: [Link]

• ResearchGate. "Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2." Available at: [Link]

• Thieme Connect. "6.3 Methyl Esters and Derivatives." Available at:[Link]

• ChemRxiv. "Ligand design overcomes bottlenecks in Ni(I)-catalyzed C(sp²)–heteroatom couplings." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. opinvisindi.is [opinvisindi.is]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. portal.amelica.org [portal.amelica.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Purification of Monobromosuccinates

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for drug development professionals and research scientists. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of dibromo impurities from monobromosuccinate products. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to solve challenges in your own laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing dibromosuccinate impurities from my monobromo product?

The two most common and effective methods for this purification challenge are Recrystallization and Flash Column Chromatography . The choice between them depends on the scale of your reaction, the physical properties of your specific succinate derivative (e.g., solid vs. oil), and the required final purity.

• Recrystallization: This is an ideal technique for purifying solid products on both small and large scales. It leverages the solubility differences between the desired monobromo compound and the dibromo impurity in a specific solvent system.[1][2]

• Flash Column Chromatography: This is a highly versatile technique suitable for both solid and oil products. It separates compounds based on their differential adsorption to a stationary phase (typically silica gel) as a solvent (mobile phase) is passed through.[3][4]

Q2: What is the chemical principle that allows for the separation of monobromo- and dibromo-succinates?

The separation is primarily based on the difference in polarity . The introduction of a second bromine atom in the dibromo-impurity makes the molecule less polar compared to the monobromosuccinate.

• In recrystallization , this polarity difference affects the solubility of each compound in a given solvent. A carefully chosen solvent will dissolve the desired product and the impurity to different extents at varying temperatures, allowing the target compound to crystallize out in a pure form upon cooling while the impurity remains in solution.[1]

• In column chromatography , the more polar monobromo-compound will have a stronger affinity for the polar silica gel stationary phase.[3] Consequently, it will move more slowly through the column than the less polar dibromo-impurity, which allows for their separation into different fractions.

Q3: How can I prevent or minimize the formation of dibromo impurities during my synthesis?

Preventing the side reaction is often the most efficient strategy. The formation of dibromosuccinate is typically a result of over-bromination. Here are key parameters to control:

• Stoichiometry: Use a precise 1:1 molar ratio of your succinate starting material to the brominating agent (e.g., N-Bromosuccinimide (NBS) or Bromine). Even a small excess of the brominating agent can lead to the formation of the dibromo byproduct.

• Controlled Addition: Add the brominating agent slowly or portion-wise to the reaction mixture. This maintains a low concentration of the brominating agent at any given time, favoring the mono-bromination reaction.[5]

• Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction's progress.[3][6] Stop the reaction as soon as the starting material is consumed to prevent the slower, secondary bromination from occurring.

• Temperature Control: Run the reaction at the lowest effective temperature. Higher temperatures can increase the rate of the secondary bromination side reaction.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Issue 1: Recrystallization fails to remove the dibromo impurity or results in low yield.

Potential Cause A: Incorrect Solvent Choice The success of recrystallization is critically dependent on the solvent. An ideal solvent should dissolve the crude product (both mono- and di-bromo compounds) at high temperatures but have low solubility for the desired monobromo product at low temperatures.[1] The dibromo impurity should ideally remain soluble even at low temperatures.

Solution:

• Solvent Screening: Perform small-scale solubility tests with a range of solvents of varying polarities (e.g., hexane, ethyl acetate, isopropanol, ethanol, water, or mixtures thereof).

• Solvent System Optimization: If a single solvent is not effective, try a binary solvent system. Dissolve the crude product in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Re-heat to clarify and then allow to cool slowly.

Potential Cause B: Cooling Rate is Too Fast Rapidly crashing the product out of solution by placing a hot flask directly into an ice bath can trap impurities within the crystal lattice.

Solution:

• Slow Cooling Protocol: Allow the heated flask to cool slowly to room temperature on a benchtop. This allows for the formation of larger, purer crystals.[7] Once the solution has reached room temperature and crystallization has occurred, you can then place it in an ice bath to maximize the yield of the purified product.[2]

Potential Cause C: Using Too Much Solvent Using an excessive amount of solvent to dissolve the crude product will result in a significant portion of your desired monobromo compound remaining in the solution (the "mother liquor") even after cooling, leading to a low recovery yield.[1]

Solution:

• Titrate the Solvent: Add the hot recrystallization solvent in small portions to your crude solid while heating, just until the solid completely dissolves. This ensures you are using the minimum amount of solvent necessary.[7]

Issue 2: Poor separation of monobromo- and dibromo-compounds during column chromatography.

Potential Cause A: Incorrect Mobile Phase (Eluent) Polarity If the eluent is too polar, both the monobromo and dibromo compounds will travel quickly through the column with little interaction with the silica gel, resulting in co-elution. If the eluent is not polar enough, neither compound will move, and the bands will broaden over time.

Solution:

• TLC Optimization: Before running the column, optimize your solvent system using Thin Layer Chromatography (TLC).[3] An ideal eluent system will show good separation between the spots for the monobromo and dibromo compounds, with the desired monobromo product having a Retention Factor (Rf) of approximately 0.25-0.35.

• Gradient Elution: If a single solvent system (isocratic elution) does not provide adequate separation, use a gradient elution. Start with a less polar solvent system to elute the less polar dibromo impurity first, then gradually increase the polarity of the eluent to elute your more polar monobromo product.[8]

Potential Cause B: Improper Column Packing or Sample Loading Air bubbles, cracks in the silica bed, or an uneven silica surface can lead to channeling, where the sample travels unevenly down the column, causing poor separation and broad bands.[8] Loading the sample in too much solvent can also cause the initial band to be too wide.

Solution:

• Proper Packing Technique: Pack the column using either a "slurry" (wet-packing) or "dry-packing" method, ensuring the silica gel is uniformly settled.[8] Gently tap the column to remove air bubbles and ensure a level surface. Add a thin layer of sand on top to prevent disturbance when adding the eluent.

• Concentrated Sample Loading: Dissolve your crude product in the minimum amount of solvent possible (preferably the eluent) and load it carefully onto the top of the silica gel in a narrow, concentrated band.[4]

Workflow Diagram: Choosing a Purification Method

Caption: Decision tree for selecting the appropriate purification technique.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general guideline. The ideal solvent must be determined experimentally.

• Solvent Selection: In a small test tube, add ~50 mg of your crude product. Add a potential solvent (e.g., isopropanol/water mixture) dropwise. Find a system where the solid is poorly soluble at room temperature but dissolves completely upon heating.

• Dissolution: Place the bulk of your crude solid into an appropriately sized Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture (e.g., on a hotplate) and swirling. Continue adding solvent until the solid just dissolves completely.[7]

• Slow Cooling: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature on the benchtop. Crystals should begin to form.[7] Avoid disturbing the flask during this period.

• Ice Bath Cooling: Once the flask has reached room temperature and crystal growth has slowed, place it in an ice-water bath for at least 20-30 minutes to maximize precipitation of the product.[2]

• Filtration: Set up a Büchner funnel with a filter paper that fits snugly. Wet the filter paper with a small amount of the cold recrystallization solvent. Turn on the vacuum and pour the cold crystal slurry into the funnel.

• Washing: With the vacuum still on, wash the collected crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor containing the dissolved impurities.

• Drying: Allow the vacuum to pull air through the crystals for several minutes to partially dry them. Then, transfer the purified crystals to a watch glass and allow them to air dry completely or dry them in a vacuum oven.

Protocol 2: Purification by Flash Column Chromatography

This protocol assumes the use of silica gel as the stationary phase.

• Eluent Selection: Use TLC to determine the best solvent system. A common starting point for succinate derivatives is a mixture of hexane and ethyl acetate. Find a ratio that gives the dibromo impurity an Rf of ~0.5 and the desired monobromo product an Rf of ~0.3.[3]

• Column Packing:

  • Plug the bottom of a glass chromatography column with a small piece of cotton or glass wool.

  • Add a layer of sand (~1 cm).

  • Prepare a slurry of silica gel in your chosen eluent and pour it into the column. Alternatively, dry-pack the silica and then carefully run the eluent through.[8]

  • Use gentle air pressure to pack the silica bed firmly and drain the excess eluent until its level is just at the top of the silica.

  • Add another thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve your crude product in the absolute minimum volume of the eluent.

  • Carefully pipette this concentrated solution directly onto the center of the top sand layer, taking care not to disturb the silica bed.[4]

• Elution:

  • Carefully add the eluent to the column.

  • Apply gentle, steady air pressure to the top of the column to force the eluent through the silica at a steady rate (a flow rate of ~2 inches/minute is a good target).

  • Continuously collect the eluting solvent in fractions (e.g., in test tubes or vials).

• Fraction Analysis:

  • Analyze the collected fractions by TLC to determine which ones contain your purified monobromo product.

  • Combine the pure fractions, and remove the solvent using a rotary evaporator to yield your purified product.

Data Summary: Comparison of Purification Techniques

Feature	Recrystallization	Flash Column Chromatography
Principle of Separation	Differential Solubility	Differential Adsorption[3]
Typical Scale	Milligrams to Kilograms	Milligrams to ~100 grams
Product Form	Must be a solid	Solid or Oil
Speed	Can be slow (requires slow cooling)	Relatively fast (often < 1 hour)
Solvent Consumption	Generally lower	Generally higher
Pros	Excellent for high purity on large scales; cost-effective.	Highly versatile; excellent resolving power; applicable to oils.
Cons	Only works for solids; requires careful solvent selection; potential for yield loss in mother liquor.[1]	More labor-intensive setup; requires more solvent; risk of product decomposition on silica.

Troubleshooting Workflow: Column Chromatography

Caption: A logical workflow for troubleshooting common column chromatography issues.

References

• N-Bromosuccinimide - Wikipedia. (n.d.). Wikipedia. Retrieved February 16, 2024, from [Link]

• Chem Help ASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide [Video]. YouTube. [Link]

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2, 123.
• McKenzie, A. (1912). CXXVIII.—Configuration of the stereoisomeric dibromosuccinic acids. Journal of the Chemical Society, Transactions, 101, 1196-1210.

• Various Authors. (2014, March 8). How to purify/recrystallize N-chlorosuccinimide? ResearchGate. Retrieved February 16, 2024, from [Link]

• Hashim, A. (2020, June 16). Recrystillization of NBS [Video]. YouTube. [Link]

• LibreTexts. (2022, August 16). 2.2.4.6A: Single Solvent Crystallization. Chemistry LibreTexts. Retrieved February 16, 2024, from [Link]

• Fuson, R. C., & Veazey, T. W. (1955). α,β-DIBROMOSUCCINIC ACID. Organic Syntheses, 35, 49.
• Gerhard, R., & Rolf, F. (1989). U.S. Patent No. 4,874,473. U.S.

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Chrom Tech. Retrieved February 16, 2024, from [Link]

• Gona, K., & Szepesi, A. (2022). Development of Analytical Methods for the Determination of N-Bromosuccinimide in Different Active Pharmaceutical Ingredients by High-Performance Ion Chromatography with Suppressed Conductivity Detection. Molecules, 28(1), 263.
• Kotrbacek, V., et al. (2016). Determination of Impurities in Bioproduced Succinic Acid. Journal of Analytical & Bioanalytical Techniques, 7(5).
• Mori, T., et al. (2018).
• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.
• D'hooghe, M. (Ed.). (2022).

• Eisink, N. N. H. M., & Canrinus, T. R. (2022, October 14). Chemical/Laboratory Techniques: Column Chromatography [Video]. YouTube. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. chromtech.com [chromtech.com]
• 4. m.youtube.com [m.youtube.com]
• 5. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. orgsyn.org [orgsyn.org]

Technical Support Center: tert-Butyl Ester Stability &amp; Deprotection

The following technical guide is structured as a specialized support center resource. It synthesizes mechanistic organic chemistry with practical, field-proven troubleshooting protocols for the handling of tert-butyl esters.

Topic: Thermal Stability & Acidolytic Cleavage of tert-Butyl Esters Reference ID: TBE-GUIDE-2025 Applicable For: Small Molecule Synthesis, Peptide Synthesis (SPPS), Drug Development

Executive Summary: The Stability Paradox

The tert-butyl (

-Bu) ester is a "Goldilocks" protecting group: sterically bulky and electronically robust against nucleophiles and bases, yet intentionally fragile toward acids.

The Core Rule: tert-Butyl esters are thermally stable (up to

260°C in neutral media) but acid-labile . However, "thermal stability" vanishes in the presence of even trace protons. Heat acts as a catalyst multiplier, exponentially increasing the rate of acidolysis ( mechanism).

Key Operational Thresholds:

Condition	Temperature	Stability Status
Neutral / Basic	25°C – 80°C	✅ Stable (Resistant to hydrolysis)
Dilute Acid (pH 4-5)	25°C	⚠️ Metastable (Slow cleavage possible)
Strong Acid (TFA/HCl)	0°C – 25°C	❌ Labile (Rapid Deprotection)

| Lewis Acid (e.g.,

) | 25°C | ❌ Labile (Selective Cleavage) |

The Mechanistic Core ( )

To troubleshoot, you must understand the invisible engine driving the reaction. Unlike primary esters (which cleave via

attack on the carbonyl), -Bu esters cleave via Alkyl-Oxygen fission .

Mechanism Visualization

The following diagram illustrates the pathway. Note the critical bifurcation at the tert-butyl cation stage: it either eliminates to isobutylene (gas) or alkylates your product (side reaction).

Figure 1: The

Acidolysis Pathway. Heat accelerates the rate-limiting formation of the cation.

Troubleshooting Guides & FAQs

Scenario A: "My ester cleaved prematurely during workup."

Diagnosis: Trace acidity in the environment.

• Cause 1: Silica Gel Acidity. Silica is weakly acidic (pH 4-5). If your compound is acid-sensitive and you heat the column or concentrate fractions in a warm water bath (

  ), cleavage occurs.

  • Fix: Pre-treat silica with 1% Triethylamine (TEA) or use neutral alumina.

• Cause 2: Chloroform Acidity.

  or can form HCl over time.

  • Fix: Filter solvent through basic alumina or use

    stabilized chloroform.

Scenario B: "I see 't-butylated' impurities in my product."

Diagnosis: The "Return of the Cation."

• Mechanism: The

  cation generated during deprotection did not eliminate to isobutylene; instead, it attacked a nucleophilic region of your molecule (e.g., Trp indole, Tyr phenol, Met sulfur).

• Fix: You need a Scavenger Cocktail .

  • Standard: 2.5% Triisopropylsilane (TIS) + 2.5%

    in TFA.[1][2]

  • Heavy Duty (for Cys/Trp): Reagent K (TFA/Phenol/Water/Thioanisole/EDT).

Scenario C: "The reaction is generating dangerous pressure."

Diagnosis: Isobutylene gas evolution.

• Physics: 1 mole of ester releases 1 mole of gas. On a large scale, this pressurizes the vessel.

• Fix:

  • Open System: Run with a drying tube (calcium chloride) to allow gas escape while blocking moisture.

  • Inert Sweep: A slow stream of

    helps remove isobutylene, shifting the equilibrium forward (Le Chatelier’s principle).

Validated Experimental Protocols

Protocol 1: Standard Deprotection (TFA/DCM)

Best for: Routine removal of t-Bu esters in small molecules.

• Dissolution: Dissolve substrate (1.0 equiv) in DCM (

  concentration).

• Scavenger Addition: Add Triisopropylsilane (TIS) (3.0 equiv) if the molecule contains electron-rich aromatics.

• Acidolysis: Add Trifluoroacetic acid (TFA) equal to the volume of DCM (Final ratio 1:1 v/v).

  • Note: The exotherm is mild, but add dropwise if scale >10g.

• Incubation: Stir at Room Temperature for 1–4 hours.

  • Monitoring: TLC (stain with

    or Bromocresol Green for the free acid).

• Workup: Concentrate in vacuo. Critical: Co-evaporate with Toluene (

  ) to remove residual TFA and collapse the TFA-salt.

Protocol 2: Selective Deprotection (Lewis Acid)

Best for: Removing t-Bu esters in the presence of acid-sensitive groups (e.g., Boc amines, which cleave slower than t-Bu esters under these specific conditions).

• Reagent:

  (5.0 equiv).

• Solvent: DCM (anhydrous).

• Condition: Stir at 25°C for 24 hours.

• Mechanism: The Zinc coordinates to the carbonyl, forcing the

  cleavage without a high concentration of free protons.

Decision Matrix: Optimization

Use this logic flow to optimize your thermal/acid conditions.

Figure 2: Optimization Logic for t-Butyl Deprotection.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (The definitive source on stability profiles).

• Lundt, B. F., et al. (1978).[4] Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[5][6] International Journal of Peptide and Protein Research, 12(5), 258-268.[4] (Seminal paper on scavenging isobutylene/cations).

• Wu, Y.-q., et al. (2000). Selective Cleavage of t-Butyl Esters in the Presence of Boc-Amines. Tetrahedron Letters, 41(16), 2847-2849. (Source for ZnBr2 selective protocols).

• Marcantoni, E., et al. (2001).[3] Selective Deprotection of tert-Butyl Esters in Acidic Conditions. The Journal of Organic Chemistry, 66(12), 4430-4432.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC Methods for Separating Bromosuccinate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and stereoselective synthesis, the resolution of enantiomers is a cornerstone of ensuring drug safety, efficacy, and specificity. Bromosuccinic acid, a chiral dicarboxylic acid, and its derivatives are important building blocks in the synthesis of various bioactive molecules. Consequently, robust and efficient analytical methods for separating its enantiomers are of paramount importance. This guide provides an in-depth technical comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the resolution of bromosuccinate enantiomers, designed to empower researchers with the knowledge to select and implement the most suitable strategy for their analytical challenges.

The Imperative of Chiral Separation

Enantiomers, non-superimposable mirror images of a chiral molecule, often exhibit distinct pharmacological and toxicological profiles.[1] Regulatory bodies worldwide, including the U.S. Food and Drug Administration, mandate the characterization of individual enantiomers in chiral drug candidates.[1] Therefore, the ability to accurately quantify the enantiomeric purity of key intermediates like bromosuccinate is a critical analytical requirement.

This guide will explore two primary strategies for the chiral separation of bromosuccinate enantiomers by HPLC:

• Indirect Separation: This classical approach involves the pre-column derivatization of the enantiomers with a chiral reagent to form diastereomers, which can then be separated on a conventional achiral HPLC column.

• Direct Separation: This more modern and often preferred method utilizes a chiral stationary phase (CSP) that directly interacts with the enantiomers, leading to their differential retention and separation.

We will delve into the mechanistic underpinnings of these approaches, present detailed experimental protocols, and offer a comparative analysis of their performance characteristics to guide your method development process.

Understanding the Mechanisms of Chiral Recognition

The successful separation of enantiomers by HPLC hinges on the principles of chiral recognition. In the direct approach, the CSP creates a chiral environment where one enantiomer forms a more stable transient diastereomeric complex with the chiral selector than the other.[2] This difference in interaction energy translates to a difference in retention times. The "three-point interaction" model is a widely accepted concept explaining this phenomenon, where at least three simultaneous interactions (e.g., hydrogen bonding, steric hindrance, dipole-dipole interactions) between the analyte and the CSP are necessary for chiral discrimination.[3]

For acidic compounds like bromosuccinate, key interactions often involve:

• Ionic Interactions: The carboxyl groups of bromosuccinate can interact with basic sites on the CSP.

• Hydrogen Bonding: The carboxyl and hydroxyl groups can act as hydrogen bond donors and acceptors.

• Dipole-Dipole Interactions: The polar bonds within the molecule contribute to these interactions.

The choice of CSP and mobile phase is critical in modulating these interactions to achieve optimal separation.

Direct Chiral HPLC Methods: A Head-to-Head Comparison

The direct separation of bromosuccinate enantiomers on a CSP is often the most efficient and streamlined approach. Polysaccharide-based and anion-exchange CSPs are two of the most promising candidates for this separation.

Method 1: Polysaccharide-Based Chiral Stationary Phases

Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are the most widely used in chiral chromatography due to their broad applicability and robustness.[4][5] They offer a multitude of chiral recognition sites, leading to a high success rate in resolving a wide range of racemates.[5] For acidic analytes like bromosuccinate, a normal-phase mobile phase with an acidic modifier is often effective. The acidic modifier, such as trifluoroacetic acid (TFA), serves to suppress the ionization of the analyte's carboxyl groups, leading to better peak shape and retention.[6]

Method 2: Anion-Exchange Chiral Stationary Phases

Weak anion-exchanger CSPs are specifically designed for the enantioselective separation of acidic compounds.[7] These phases typically contain a chiral selector with a basic moiety that is protonated under weakly acidic mobile phase conditions.[7] The primary retention mechanism is an ionic interaction between the positively charged CSP and the deprotonated acidic analyte.[7] This strong primary interaction, supplemented by other secondary interactions like hydrogen bonding and dipole-dipole forces, often leads to excellent enantioselectivity for acidic molecules.

Experimental Protocols: Direct Separation Strategies

The following are detailed, step-by-step methodologies for the direct chiral HPLC separation of bromosuccinate enantiomers using polysaccharide-based and anion-exchange CSPs.

Protocol A: Direct Separation on a Polysaccharide-Based CSP

Instrumentation:

• Standard HPLC system with a UV detector.

Chromatographic Conditions:

• Column: Chiralcel® OD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of n-Hexane, Isopropanol, and Trifluoroacetic Acid in a ratio of 90:10:0.1 (v/v/v).[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 25°C.[6]

• Detection: UV at 210 nm.[6]

• Injection Volume: 10 µL of the sample solution (1 mg/mL in mobile phase).[6]

Procedure:

• System Equilibration: Equilibrate the column with the mobile phase for a minimum of 30 minutes or until a stable baseline is achieved.[6]

• Sample Preparation: Dissolve the bromosuccinate sample in the mobile phase to a final concentration of 1 mg/mL.

• Injection and Data Acquisition: Inject the sample and record the chromatogram.

Protocol B: Direct Separation on an Anion-Exchange CSP

Instrumentation:

• Standard HPLC system with a UV detector.

Chromatographic Conditions:

• Column: CHIRALPAK® QN-AX, 150 x 4.6 mm, 5 µm.

• Mobile Phase: 100% Methanol containing 20 mM Acetic Acid and 10 mM Ammonium Acetate.[6]

• Flow Rate: 0.8 mL/min.[6]

• Column Temperature: 30°C.[6]

• Detection: UV at 210 nm.[6]

• Injection Volume: 5 µL of the sample solution (0.5 mg/mL in mobile phase).[6]

Procedure:

• System Equilibration: Equilibrate the column with the mobile phase until a stable baseline is observed. Anion-exchange columns may require longer equilibration times.

• Sample Preparation: Dissolve the bromosuccinate sample in the mobile phase to a final concentration of 0.5 mg/mL.

• Injection and Data Acquisition: Inject the sample and acquire the chromatogram.

Indirect Chiral HPLC Method: A Classic Alternative

A well-documented strategy for the separation of a similar compound, α-bromobutyric acid, involves derivatization with aniline.[8] This approach can be adapted for bromosuccinic acid. The two carboxylic acid groups of bromosuccinic acid will react with aniline to form diastereomeric diamides.

Experimental Protocol: Indirect Separation via Derivatization

Protocol C: Indirect Separation via Pre-column Derivatization with Aniline

Instrumentation:

• Standard HPLC system with a UV detector.

• Reaction vials, magnetic stirrer, and other standard laboratory glassware.

Derivatization Procedure:

• In a reaction vial, dissolve bromosuccinic acid (1 equivalent) and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) (2.4 equivalents) in a suitable aprotic solvent like dichloromethane.

• Stir the mixture at room temperature for approximately 5 minutes.

• Add aniline (2.2 equivalents) to the reaction mixture.

• Continue stirring at 30°C for at least 5 hours to ensure complete reaction.

• After the reaction, wash the organic solvent with 1 M HCl, followed by 1 M NaOH, and finally with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure to obtain the diastereomeric amide derivatives.

• Reconstitute the dried residue in the HPLC mobile phase for analysis.

HPLC Analysis:

• Column: Standard C18 column, 250 x 4.6 mm, 5 µm.

• Mobile Phase: A gradient of Acetonitrile and Water (both containing 0.1% Formic Acid). For example, 30-70% Acetonitrile over 15 minutes.[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 35°C.[6]

• Detection: UV at 254 nm (due to the aromatic ring of the aniline derivative).[6]

• Injection Volume: 20 µL.

Comparative Performance of Chiral HPLC Methods

The choice between direct and indirect methods, and between different types of CSPs, will depend on the specific requirements of the analysis, including sample throughput, method robustness, and available instrumentation. The following table summarizes the expected performance characteristics of the described methods for the separation of bromosuccinate enantiomers.

Feature	Method A: Polysaccharide-Based CSP	Method B: Anion-Exchange CSP	Method C: Indirect Derivatization
Principle	Direct Separation	Direct Separation	Indirect Separation (Diastereomer Formation)
Selectivity	Broadly applicable, good for initial screening.	High selectivity specifically for acidic analytes.[7]	Dependent on the chiral derivatizing agent.
Sample Prep	Simple dissolution in mobile phase.	Simple dissolution in mobile phase.	Requires a chemical derivatization step.
Method Dev.	May require screening of multiple CSPs and mobile phases.	More specialized, may have longer equilibration times.	Requires optimization of the derivatization reaction.
Column Type	Chiral Stationary Phase	Chiral Stationary Phase	Standard Achiral (e.g., C18) Column
Advantages	Widely applicable, robust, simplified sample prep.[6]	High selectivity and resolution for acidic compounds.[6]	Utilizes standard, readily available HPLC columns.
Disadvantages	May require extensive screening.	More specialized, potentially longer equilibration times.	Additional derivatization step is time-consuming and can introduce analytical artifacts.[6]

Visualizing the Methodologies

To further clarify the experimental workflows, the following diagrams illustrate the key steps in both direct and indirect chiral HPLC method development.

Caption: Workflow for the indirect chiral separation method via derivatization.

Conclusion and Recommendations

The selection of an optimal chiral HPLC method for the separation of bromosuccinate enantiomers is a critical decision in the analytical workflow. For routine analysis and high-throughput screening, direct methods using chiral stationary phases are highly recommended due to their simplicity and speed.

• For initial screening and broad applicability, polysaccharide-based CSPs (Method A) are an excellent starting point. Their versatility often leads to a successful separation with minimal method development.

• For challenging separations of acidic compounds or when higher resolution is required, anion-exchange CSPs (Method B) are a powerful alternative. Their specific design for acidic analytes can provide superior selectivity.

• The indirect derivatization method (Method C) remains a viable and robust option, particularly in laboratories that may not have a wide range of chiral columns. While more labor-intensive, it relies on standard and widely available achiral columns.

Ultimately, a systematic screening approach, beginning with a diverse set of CSPs and mobile phases, remains the most effective strategy for achieving a successful and robust enantioseparation. This guide provides the foundational knowledge and practical protocols to embark on this process with confidence, ensuring the accurate and reliable determination of bromosuccinate enantiomers in your research and development endeavors.

References

• Enantiomer and Topoisomer Separation of Acidic Compounds on Anion-Exchanger Chiral Stationary Phases by HPLC and SFC. Chromatography Online. Available at: [Link]

• COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. East Tennessee State University. Available at: [Link]

• HPLC Separation of Enantiomers of Some Chiral Carboxylic Acid Derivatives Using Polysaccharide-Based Chiral Columns and Polar Organic Mobile Phases. ResearchGate. Available at: [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. PubMed. Available at: [Link]

• Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases. Springer. Available at: [Link]

• Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC. American Pharmaceutical Review. Available at: [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Advantages of using immobilized stationary phases in chiral separations. Phenomenex. Available at: [Link]

• Chiral HPLC for efficient resolution of enantiomers. Royal Society of Chemistry. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• Determination of Enantiomeric Purity of α-Bromobutyric Acid by HPLC Combined With Pre-Column Derivatization. American Laboratory. Available at: [Link]

• Chiral Separation Using SFC and HPLC. Shimadzu. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. mdpi.com [mdpi.com]
• 5. tsijournals.com [tsijournals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. shimadzu.com [shimadzu.com]

A Researcher's Guide to the Optical Rotation of (S)-2-Bromosuccinate Derivatives

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemical purity of intermediates is not merely a quality metric; it is a fundamental determinant of a final product's efficacy and safety. (S)-2-bromosuccinic acid and its derivatives are valuable chiral building blocks, prized for their utility in constructing complex molecules.[1] This guide provides an in-depth comparison and technical overview of the specific optical rotation of these compounds, offering field-proven insights for researchers, scientists, and drug development professionals.

The Principle of Optical Activity: A Cornerstone of Chirality

Optical activity is the phenomenon where a chiral molecule, one that is non-superimposable on its mirror image, rotates the plane of plane-polarized light.[2][3] This rotation is a unique physical property of the molecule's three-dimensional structure. The direction and magnitude of this rotation are quantified as the specific rotation, [α] .

• Dextrorotatory (+): Compounds that rotate light clockwise.

• Levorotatory (-): Compounds that rotate light counter-clockwise.

It is a critical, though often misunderstood, point that there is no direct, predictable relationship between a molecule's R/S configuration and the direction (+ or -) of its specific rotation.[4][5] The designation (S)-(-)-2-bromosuccinic acid, for example, indicates that the 'S' enantiomer is levorotatory, a fact that must be determined empirically.[4]

The specific rotation is a standardized value calculated from the observed rotation using the following formula:

[α]Tλ = α / (l × c)

Where:

• [α]Tλ is the specific rotation.

• T is the temperature in degrees Celsius.

• λ is the wavelength of light (typically the sodium D-line, 589 nm).[6][7]

• α is the observed rotation in degrees.

• l is the path length of the sample tube in decimeters (dm).

• c is the concentration of the solution in g/mL.[5]

Comparative Data for (S)-2-Bromosuccinate Derivatives

A comprehensive review of published data reveals that while the parent compound, (S)-(-)-2-bromosuccinic acid, is well-characterized, the specific optical rotation values for its common derivatives, such as the dimethyl and diethyl esters, are not widely reported in standard chemical literature. This underscores a critical reality in synthetic chemistry: such physical constants are often determined as part of a specific research workflow for quality control rather than being cataloged in large databases.

The table below summarizes the available data and highlights the gaps for common derivatives.

Compound	Molecular Formula	CAS Number	Specific Rotation [α]Tλ	Conditions (Solvent, c, T, λ)
(S)-(-)-2-Bromosuccinic Acid	C₄H₅BrO₄	584-98-5[1]	-65°	(c=1, Ethanol)
Dimethyl (S)-2-bromosuccinate	C₆H₉BrO₄	55941-86-1	Not commonly reported	Requires empirical determination
Diethyl (S)-2-bromosuccinate	C₈H₁₃BrO₄	28621-05-8	Not commonly reported	Requires empirical determination

Note: The value for (S)-(-)-2-Bromosuccinic acid is a commonly cited value. Researchers should always verify this against their specific supplier's Certificate of Analysis or measure it directly.

The lack of published data for the ester derivatives emphasizes the necessity for in-house determination. The process of esterification alters the electronic environment and conformational preferences around the chiral center, which will invariably change the specific rotation. The magnitude and even the sign of the rotation can change upon derivatization.

Causality Behind Experimental Variables

The value of a specific rotation measurement is meaningless without a precise report of the conditions under which it was taken.[7] Several factors can significantly influence the result, and controlling them is paramount for achieving reproducible and accurate data.

• Solvent: The polarity of the solvent and its ability to form hydrogen bonds with the analyte can alter the molecule's conformation or solvation shell, thereby changing its interaction with polarized light.

• Temperature: Temperature affects molecular motion, conformation, and solvent density, all of which can influence the observed rotation. Measurements must be conducted at a constant, reported temperature.[7]

• Wavelength (λ): Specific rotation is highly dependent on the wavelength of the light used, a phenomenon known as optical rotatory dispersion (ORD). The standard is the sodium D-line (589 nm), and using any other wavelength will yield a different value.[6]

• Concentration (c): While the formula for specific rotation normalizes for concentration, at very high concentrations, intermolecular interactions can cause non-linear effects on the observed rotation. It is best practice to work with reasonably dilute solutions.

The relationship between these experimental variables and the final specific rotation value is illustrated below.

Caption: Factors influencing the determination of specific rotation.

Experimental Protocol: Measuring Specific Rotation via Polarimetry

This protocol outlines a self-validating system for the accurate determination of specific optical rotation.

Objective: To accurately measure the specific rotation of an enantiopure sample of an (S)-2-bromosuccinate derivative.

Instrumentation:

• Polarimeter (e.g., with a sodium D-line source, 589 nm)

• Polarimeter sample cell (standard length: 1.0 dm)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Instrument Preparation:

  • Rationale: A stable light source is essential for a steady baseline reading.

  • Turn on the polarimeter's light source and allow it to warm up for at least 10-15 minutes to ensure a stable output.

• Sample Preparation:

  • Rationale: Accuracy in mass and volume is critical as they are direct inputs in the specific rotation calculation.

  • Accurately weigh approximately 100 mg of the (S)-2-bromosuccinate derivative. Record the exact mass.

  • Quantitatively transfer the sample to a 10 mL volumetric flask.

  • Dissolve the sample in the chosen solvent (e.g., ethanol) and fill to the mark. Ensure the sample is completely dissolved and the solution is homogeneous. This creates a concentration of approximately 1 g/100 mL (c = 0.01 g/mL).

• Zeroing the Polarimeter (Blank Measurement):

  • Rationale: This step corrects for any rotation caused by the solvent or the cell itself, ensuring the final measurement is solely due to the chiral analyte.

  • Fill the clean polarimeter cell with the pure solvent used for the sample solution.

  • Ensure no air bubbles are present in the light path.

  • Place the cell in the polarimeter and take a "zero" or "blank" reading. The instrument should read 0.000°.

• Sample Measurement:

  • Rationale: Rinsing with the sample solution prevents dilution from any residual solvent left in the cell.

  • Empty the solvent from the cell and rinse it 2-3 times with small aliquots of the prepared sample solution.

  • Fill the cell with the sample solution, again ensuring no air bubbles are present.

  • Place the cell in the polarimeter and record the observed rotation (α). Note the temperature. A stable reading should be achieved.

• Calculation and Reporting:

  • Rationale: Standardized reporting allows for the comparison of data across different experiments and laboratories.

  • Use the recorded observed rotation (α), the exact concentration (c) in g/mL, and the cell path length (l) in dm to calculate the specific rotation using the formula.

  • Report the final value including the sign, temperature, and wavelength. Example: [α]20D = -65.0° (c 0.01, Ethanol).

The experimental workflow is visualized in the diagram below.

Caption: Experimental workflow for polarimetry measurement.

References

• Optical rotation based chirality detection of enantiomers via weak measurement in frequency domain. (2018). Applied Physics Letters. Retrieved March 8, 2024, from [Link]

• Optical Activity. (n.d.). Maricopa Open Digital Press. Retrieved March 8, 2024, from [Link]

• Optical rotation. (n.d.). Wikipedia. Retrieved March 8, 2024, from [Link]

• 3.3 Optical Activity. (n.d.). NC State University Libraries. Retrieved March 8, 2024, from [Link]

• Optical Rotation, Optical Activity, and Specific Rotation. (2017). Master Organic Chemistry. Retrieved March 8, 2024, from [Link]

• Table 60-1. SPECIFIC Rotation. (n.d.). MIT. Retrieved March 8, 2024, from [Link]

• Bromosuccinic acid, (-)-. (n.d.). PubChem. Retrieved March 8, 2024, from [Link]

• 5.8 Optical Activity. (2018). YouTube. Retrieved March 8, 2024, from [Link]

• DIETHYL (2S,3S)-2-BROMO-3-HYDROXYSUCCINATE. (n.d.). Chemsrc. Retrieved March 8, 2024, from [Link]

• DERIVATIVES WITH N-BROMOSUCCINIMIDE IN PROTIC SOLVENTS. (n.d.). Retrieved March 8, 2024, from [Link]

• N-BROMOSUCCINIMIDE-CHLOROFORM, A MORE CONVENIENT METHOD TO NUCLEAR BROMINATE REACTIVE AROMATIC HYDROCARBONS. (1997). OPPI BRIEFS. Retrieved March 8, 2024, from [Link]

• Solvent effects on optical activity. (n.d.). Retrieved March 8, 2024, from [Link]

• N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal. Retrieved March 8, 2024, from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Optical rotation - Wikipedia [en.wikipedia.org]
• 3. 3.3 Optical Activity – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. Optical Activity – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. European Pharmacopoeia 2.2.7. Optical Rotation | Anton Paar Wiki [wiki.anton-paar.com]
• 7. web.mit.edu [web.mit.edu]

A Comparative Guide to the Reactivity of Bromo- vs. Chloro-Succinate Esters in Nucleophilic Substitution

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the efficient construction of complex molecular architectures is paramount. α-Halogenated carbonyl compounds, particularly succinate ester derivatives, serve as versatile building blocks for the introduction of various functionalities. The choice of the halogen substituent—bromo or chloro—on the succinate backbone can have a profound impact on reaction kinetics, yields, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity of bromo- and chloro-succinate esters, supported by established chemical principles and analogous experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

The Decisive Role of the Leaving Group: A Theoretical Framework

The reactivity of bromo- and chloro-succinate esters in nucleophilic substitution reactions is fundamentally governed by the nature of the carbon-halogen (C-X) bond and the stability of the resulting halide anion (X⁻) as a leaving group. In both S_N_1 and S_N_2 reaction mechanisms, the cleavage of the C-X bond is a critical step.[1][2]

Several key factors contribute to bromide (Br⁻) being a superior leaving group compared to chloride (Cl⁻):

• Bond Strength: The carbon-bromine (C-Br) bond is inherently weaker than the carbon-chlorine (C-Cl) bond. This lower bond dissociation energy means that less energy is required to break the C-Br bond during the transition state of a nucleophilic attack, leading to a lower activation energy and a faster reaction rate.[3]

• Polarizability: Bromine is a larger and more polarizable atom than chlorine. Its larger electron cloud is more easily distorted, which helps to stabilize the developing negative charge in the transition state of the substitution reaction.[3]

• Basicity: There is an inverse relationship between the basicity of a species and its leaving group ability. Weaker bases are better leaving groups because they are more stable in solution upon departure. Bromide is the conjugate base of a stronger acid (HBr) than chloride (HCl), and is therefore a weaker base and a more stable leaving group.[4]

These fundamental principles predict a significantly higher reactivity for bromo-succinate esters in comparison to their chloro- counterparts in nucleophilic substitution reactions.

Quantitative Comparison: Insights from Analogous Systems

A study on the reaction of α-haloacetophenones with iodide ions revealed that the bromo-derivative reacts approximately 160 times faster than the chloro-derivative.[5] An even more striking difference is observed in the reaction of α-haloacetones with potassium iodide, where the bromo-derivative reacts about 35,000 times faster.[5]

Substrate (Analogous System)	Halogen Leaving Group	Relative Rate Constant (k)
α-Chloroacetophenone	Chloride (Cl⁻)	1
α-Bromoacetophenone	Bromide (Br⁻)	~160
α-Chloroacetone	Chloride (Cl⁻)	1
α-Bromoacetone	Bromide (Br⁻)	~35,000
Table 1: Relative reaction rates of analogous α-haloketones in nucleophilic substitution reactions, highlighting the significantly greater reactivity of the bromo-derivatives.[5]

This vast difference in reactivity underscores the profound impact of the halogen leaving group on the kinetics of nucleophilic substitution at the α-carbon of carbonyl compounds. It is therefore highly probable that bromo-succinate esters exhibit a similarly enhanced reactivity compared to chloro-succinate esters.

Practical Implications in Drug Development and Synthesis

The choice between a bromo- or a chloro-succinate ester as a synthetic intermediate has significant practical consequences in a research and development setting. The higher reactivity of bromo-succinate esters can be leveraged to:

• Achieve higher reaction yields: More efficient conversion to the desired product can be expected.

• Employ milder reaction conditions: Reactions may proceed at lower temperatures, which can be crucial for the stability of sensitive functional groups in complex molecules.

• Reduce reaction times: Faster reaction kinetics can lead to increased throughput and efficiency in multi-step syntheses.

A pertinent example of the application of halosuccinate esters is in the synthesis of β-lactams, the core structural motif of many important antibiotics.[6] The construction of the four-membered ring often involves the formation of a carbon-nitrogen bond via nucleophilic attack of an amine on an α-halocarbonyl compound. In such a synthesis, the use of a bromo-succinate derivative would be expected to facilitate the ring-closing step more efficiently than the corresponding chloro-derivative.

Experimental Protocols

To provide a practical context for the comparison, the following section outlines detailed protocols for the synthesis of diethyl 2-bromosuccinate and diethyl 2-chlorosuccinate, followed by a representative nucleophilic substitution reaction with an amine.

Synthesis of Diethyl 2-Halosuccinates

The synthesis of α-halosuccinates can be achieved through various methods. A common approach for α-bromination is the Hell-Volhard-Zelinsky reaction, which involves the treatment of the corresponding carboxylic acid with bromine and a catalytic amount of phosphorus tribromide, followed by esterification.[7] α-Chlorination can be achieved by reacting the succinate ester with a chlorinating agent such as sulfuryl chloride.

Caption: General synthetic routes to diethyl 2-bromo- and 2-chloro-succinate.

Protocol 1: Synthesis of Diethyl 2-Bromosuccinate (via Hell-Volhard-Zelinsky Reaction)

• Preparation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place succinic acid and a catalytic amount of red phosphorus.

• Bromination: Slowly add bromine to the flask. The reaction is exothermic and will produce hydrogen bromide gas, which should be neutralized with a base trap.

• Reaction: Gently heat the reaction mixture until the red color of bromine disappears.

• Esterification: Cool the reaction mixture and slowly add absolute ethanol.

• Reflux: Heat the mixture to reflux for several hours to ensure complete esterification.

• Work-up: After cooling, pour the mixture into water and extract with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with a saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of Diethyl 2-Chlorosuccinate

• Preparation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place diethyl succinate.

• Chlorination: Slowly add sulfuryl chloride to the stirred diethyl succinate. The reaction may require initiation with a radical initiator (e.g., AIBN or benzoyl peroxide) or UV light.

• Reaction: Heat the reaction mixture under reflux. The reaction progress can be monitored by GC or TLC.

• Work-up: After the reaction is complete, cool the mixture and carefully quench any unreacted sulfuryl chloride with water.

• Purification: Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the product is purified by vacuum distillation.

Comparative Nucleophilic Substitution Reaction

The following protocol describes a representative S_N_2 reaction with benzylamine. Due to the higher reactivity of the bromo-succinate ester, a significant difference in reaction time and/or temperature required for completion is expected.

Caption: Generalized S_N_2 mechanism for the reaction of a halosuccinate ester.

Protocol 3: Reaction with Benzylamine

• Preparation: In two separate reaction vessels, dissolve diethyl 2-bromosuccinate (Vessel A) and diethyl 2-chlorosuccinate (Vessel B) in a suitable aprotic solvent (e.g., acetonitrile or DMF).

• Addition of Nucleophile: To each vessel, add an equimolar amount of benzylamine and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) to neutralize the H-X formed.

• Reaction Monitoring: Stir both reaction mixtures at room temperature. Monitor the progress of each reaction by TLC or LC-MS at regular time intervals. It is anticipated that the reaction in Vessel A will proceed significantly faster.

• Reaction Conditions Adjustment: If the reaction in Vessel B is sluggish at room temperature, gentle heating may be required to achieve a comparable conversion to Vessel A.

• Work-up: Once the reactions are complete, quench with water and extract the product with an organic solvent.

• Purification: Wash the organic extracts, dry over an anhydrous salt, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Conclusion

Both theoretical principles and extensive experimental data from analogous systems unequivocally demonstrate that bromo-succinate esters are significantly more reactive than their chloro- counterparts in nucleophilic substitution reactions. This heightened reactivity is a direct consequence of the superior leaving group ability of the bromide ion. For researchers and professionals in drug development and chemical synthesis, the selection of a bromo-succinate ester over its chloro-analog can be a critical strategic decision to enhance reaction efficiency, shorten synthesis times, and improve overall yields, particularly in complex, multi-step synthetic campaigns.

References

• Benchchem. (2025). Comparative Reactivity of 2-Bromo vs.
• Benchchem. (2025). A Comparative Study of α-Haloketones in Organic Synthesis.
• Frontiers in Chemistry. (2020). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study.
• UCSD Department of Chemistry and Biochemistry. (n.d.). Chapter 8: Nucleophilic substitutions.
• Wikipedia. (n.d.). β-Lactam.
• Google Patents. (1986). Synthesis of beta-lactam. EP0180398A1.
• Organic Chemistry Portal. (2002).
• Benchchem. (2025). A Comparative Analysis of Leaving Group Ability: Bromide vs. Other Halogens.
• Organic Chemistry Portal. (n.d.). β-Lactam synthesis.
• Chemistry LibreTexts. (2024). 22.
• R Discovery. (2006). Reaction with alcohols of 1-bromo(chloro)-1,2-epoxyheptafluorobutanes and 1,2-epoxyperfluorobutane. Preparation of α-bromo-, α-chloro-, and α-alkoxyhexafluorobutyric acids esters.
• Encyclopedia.pub. (2020). Synthesis of β-Lactams.
• MDPI. (2009). An Efficient Method for the N-Bromosuccinimide Catalyzed Synthesis of Indolyl-Nitroalkanes.
• Open Textbook Publishing. (n.d.). Chapter 4: Nucleophilic Substitution Part II – OCLUE.
• Benchchem. (2025). Diethyl 2-(1-nitroethyl)
• Michigan State University Department of Chemistry. (n.d.). Carboxyl Reactivity.
• ChemRxiv. (2020).
• MDPI. (2002).
• ResearchGate. (2011).
• Alfa Chemistry. (n.d.). N-Bromosuccinimide Used in the Preparation and Resolution of Racemic α-Phenylethylamine.
• MDPI. (2023).
• Organic Chemistry LibreTexts. (n.d.). Chapter 8: Nucleophilic substitutions.
• ACS Publications. (2024).
• Atlantis Press. (2018). Synthesis of Diethyl 2-(2-chloronicotinoyl)
• Der Pharma Chemica. (2011).
• Google Patents. (2017).
• Benchchem. (2025). Application Note: Synthesis of Diethyl 2-(1-nitroethyl)
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• Defense Technical Information Center. (2000). (HN-1), N-METHYL-BIS(2-Chloroethyl)amine.
• Organic Chemistry. (n.d.). 7. Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution.
• PMC. (2013). One-Pot Synthesis of 2′-Aminobenzothiazolo-Arylmethyl-2-Naphthols Catalyzed by NBS under Solvent-Free Conditions.
• Master Organic Chemistry. (2026).
• Wikipedia. (n.d.). N-Bromosuccinimide.
• PMC. (2018). Nucleophilic Substitution (SN2)
• PubMed. (2007). Formation of diethyl 2-amino-1-cyclopentenylphosphonates: a simple synthesis with a unique mechanism.
• Journal of the Chemical Society (Resumed). (1957). 984. Amine oxidation. Part IV.
• The Hebrew University of Jerusalem. (2007). Formation of diethyl 2-amino-1-cyclopentenylphosphonates: A simple synthesis with a unique mechanism.
• ECHEMI. (n.d.).

Sources

• 1. ocw.uci.edu [ocw.uci.edu]
• 2. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. β-Lactam - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Comparison Guide: (S)-4-tert-Butyl 1-methyl 2-bromosuccinate vs. (S)-Aspartic Acid

Executive Summary: The "Polarity Switch" in Backbone Modification

In the design of peptidomimetics and modified amino acid building blocks, the choice between (S)-Aspartic acid and its electrophilic surrogate, (S)-4-tert-Butyl 1-methyl 2-bromosuccinate , represents a fundamental decision in synthetic strategy: Nucleophilic vs. Electrophilic Backbone Assembly.

While (S)-Aspartic acid is the ubiquitous, natural "nucleophilic" building block (utilizing its

-amine), the 2-bromosuccinate derivative acts as an "electrophilic" aspartate equivalent. This guide demonstrates that for the synthesis of N-alkylated aspartic acid derivatives (e.g., peptoids or N-substituted -amino acids), the bromosuccinate route offers superior mono-alkylation control and cleaner reaction profiles compared to the reductive amination of aspartic acid, albeit with a critical stereochemical inversion that must be factored into the retrosynthetic analysis.

Key Performance Indicators (KPI) Comparison

Feature	(S)-Aspartic Acid	(S)-4-tert-Butyl 1-methyl 2-bromosuccinate
Primary Reactivity	Nucleophile ( -NH )	Electrophile ( -C-Br)
Reaction Type	Amide Coupling / Reductive Amination	S 2 Nucleophilic Displacement
N-Alkylation Selectivity	Poor (Risk of di-alkylation)	Excellent (Mono-alkylation favored)
Stereochemical Outcome	Retention (Natural (S)-isomer)	Inversion (Yields (R)-isomer)
Atom Economy	High	Moderate (Loss of Bromide)
Cost	Low (Commodity Chemical)	High (Specialty Reagent)

Structural & Mechanistic Analysis

The Stereochemical "Trap" (Walden Inversion)

The most critical distinction for drug development professionals is the stereochemical consequence of using the bromosuccinate.

• Pathway A (Aspartic Acid): Direct modification of the amine (e.g., reductive amination) retains the original (S)-configuration.

• Pathway B (Bromosuccinate): The synthesis of the bromo-derivative from (S)-Asp usually proceeds with retention (via double inversion involving the neighboring carboxylate). However, the subsequent S

  2 displacement by an amine nucleophile proceeds with inversion .

  • Result: Starting with (S) -bromosuccinate yields the (R) -N-alkyl aspartate derivative.

  • Implication: To access natural (S)-N-alkyl aspartates via the SN2 method, one must start with the (R)-bromosuccinate (derived from D-Aspartic acid).

Mechanistic Pathways Visualization

The following Graphviz diagram illustrates the divergent pathways and stereochemical outcomes.

Figure 1: Divergent synthesis pathways showing the stereochemical inversion inherent in the bromosuccinate route.

Experimental Workflow: The Bromosuccinate Advantage

While aspartic acid is cheaper, its direct N-alkylation is fraught with "over-alkylation" issues (formation of tertiary amines). The bromosuccinate route is preferred when synthesizing N-substituted glycine/aspartate oligomers (Peptoids) or defined secondary amines.

Synthesis of the Reagent: (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

Note: This specific diester is designed for orthogonal protection. The t-butyl ester protects the side chain (C4), while the methyl ester protects the

-carboxylate (C1).

Protocol:

• Diazotization: Treat (S)-Aspartic acid with NaNO

  and KBr in H SO (0°C to RT).

  • Mechanism:[1][2][3][4] Neighboring group participation of the

    -carboxylate leads to an -lactone intermediate, which opens with inversion. Since the diazonium formation also involves inversion, the net result is retention of configuration.

  • Product: (S)-Bromosuccinic acid.

• Anhydride Formation: Reflux with acetyl chloride or trifluoroacetic anhydride to form (S)-bromosuccinic anhydride.

• Regioselective Opening: Treat the anhydride with tert-butanol (1.1 equiv).

  • Regioselectivity:[5][6][7][8] Nucleophilic attack occurs at the less sterically hindered carbonyl (C4), away from the bulky bromine at C2.

  • Intermediate: 4-tert-butyl 2-bromo-succinate (free acid at C1).

• Methylation: Treat the C1 free acid with trimethylsilyldiazomethane or MeOH/H+ to yield the final (S)-4-tert-Butyl 1-methyl 2-bromosuccinate .

Comparative Protocol: Synthesis of N-Benzyl Aspartate Derivative

Method A: Reductive Amination (Using (S)-Aspartic Acid)

• Reagents: H-Asp(OtBu)-OMe, Benzaldehyde, NaBH(OAc)

  , DCM.

• Procedure:

  • Mix amine and aldehyde in DCM; stir 1h to form imine.

  • Add reducing agent.[6]

• Observations: Often yields 10-15% of the N,N-dibenzyl byproduct. Purification requires careful chromatography.

• Yield: 65-75%.

Method B: S 2 Displacement (Using (S)-Bromosuccinate)

• Reagents: (S)-4-tert-Butyl 1-methyl 2-bromosuccinate, Benzylamine (1.1 equiv), TEA, THF/DMF.

• Procedure:

  • Dissolve bromosuccinate in THF.

  • Add benzylamine and triethylamine dropwise at 0°C.

  • Warm to RT and stir 4-12h.

• Observations: Reaction is clean. No over-alkylation is possible because the product is a secondary amine that is sterically hindered from reacting with another bulky electrophile under these conditions.

• Yield: 85-92%.

• Stereochemistry: >98% ee (Inverted to R) .

Data Comparison Table

The following data summarizes the performance of both reagents in generating N-functionalized aspartate motifs.

Metric	(S)-Aspartic Acid Route	(S)-Bromosuccinate Route
Reaction Specificity	Low (Mono vs Di-alkylation competition)	High (Strictly Mono-alkylation)
Stereochemical Fidelity	>99% Retention	>98% Inversion (Predictable)
Purification Burden	High (Separation of tertiary amines)	Low (Simple filtration/wash often sufficient)
Scope of N-Substituents	Limited to available Aldehydes/Ketones	Broad (Any primary amine/aniline)
Scalability	Good (One-pot)	Excellent (Step-wise control)

References

• Nucleophilic Substitution Mechanisms

  • Ingold, C. K. "Structure and Mechanism in Organic Chemistry." Cornell University Press.

  • Review of SN2 stereochemistry:

• Diazotization with Retention

  • Brewster, P., et al. "Walden Inversion in the Deamination of Amino Acids.

  • Mechanism Confirmation:

• Regioselective Anhydride Opening

  • Comparison of anhydride opening regiochemistry: (Contextual inference from similar substituted succinates).

• Peptoid Synthesis via Halo-Acids: Zuckermann, R. N., et al. "Efficient Method for the Preparation of Peptoids [Oligo(N-substituted glycines)] by Submonomer Solid-Phase Synthesis." J. Am. Chem. Soc., 1992. (Establishes the Bromo-acid displacement method).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Diazotisation [organic-chemistry.org]
• 3. Determination of Trends Underlying Aspartic Acid Isomerization in Intact Proteins Reveals Unusually Rapid Isomerization of Tau - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Mild Regioselective Monobromination of Activated Aromatics and Hetero­aromatics with N-Bromosuccinimide in Tetrabutylammonium Bromide [organic-chemistry.org]

Analytical Strategies for Determining the Enantiomeric Purity of α-Bromo Esters: A Comparative Guide

Executive Summary

α-Bromo esters are highly versatile chiral building blocks in organic synthesis, frequently utilized in stereospecific nucleophilic substitution (SN2) reactions to generate non-natural amino acids, pharmaceuticals, and agrochemicals. Because the stereochemical integrity of the final product hinges entirely on the enantiomeric purity of the starting α-bromo ester, precise quantification of the enantiomeric excess (%ee) is a critical quality control step. This guide objectively compares the three premier analytical techniques for determining the enantiomeric purity of α-bromo esters: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy using Chiral Shift Reagents (CSRs).

Introduction: The Chemical Causality of Racemization

When analyzing α-bromo esters, researchers must account for the inherent reactivity of the molecule. The electron-withdrawing nature of both the ester carbonyl and the α-bromine atom significantly increases the acidity of the α-proton. Consequently, these compounds are highly susceptible to base-catalyzed enolization, which leads to rapid racemization. Analytical methods must not only resolve the enantiomers but do so under conditions that preserve their stereochemical integrity[1]. Furthermore, due to their nature as potent alkylating agents and lachrymators, all sample preparations must be conducted in a controlled environment[1].

Decision matrix for selecting the optimal enantiomeric purity analysis method.

Comparative Matrix of Analytical Methods

Analytical Method	Ideal Substrates	Resolution Mechanism	Detection Limit	Primary Advantage	Key Limitation
Chiral HPLC	UV-active (e.g., α-phenyl substituted)	H-bonding, dipole-dipole, π-π interactions	< 0.1% ee	Highest precision and reproducibility	Requires UV chromophore; mobile phase optimization needed
Chiral GC	Volatile, aliphatic (e.g., ethyl 2-bromopropionate)	Inclusion complexation (size/shape)	< 0.5% ee	Excellent for non-UV active compounds	Thermal degradation/racemization risk at high temperatures
1H-NMR (with CSR)	Broad range (if distinct NMR signals exist)	Diastereomeric complexation (ΔΔδ)	~2-5% ee	Rapid, no specialized columns required	Lower sensitivity; line broadening from paramagnetic shift reagents

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Mechanism and Causality

Chiral HPLC utilizing polysaccharide-based stationary phases (e.g., Chiralcel OD-H or AD-H) is the gold standard for α-bromo esters bearing a UV-active chromophore. The resolution relies on transient diastereomeric complexation between the enantiomers and the chiral stationary phase (CSP).

Crucially, the mobile phase chemistry must be strictly controlled. Basic impurities on the silica support or in the solvent can induce on-column racemization, which manifests as a raised baseline or "plateau" between the two enantiomer peaks. To suppress this enolization pathway, a trace amount of an acidic modifier (e.g., 0.1% Trifluoroacetic Acid, TFA) is mandated in the mobile phase[1].

Mechanism of chiral resolution via transient diastereomeric complexation in HPLC.

Typical Experimental Parameters

Parameter	Recommended Value	Mechanistic Rationale
Column	Chiralcel OD-H or AD-H (250 x 4.6 mm)	Polysaccharide backbone provides optimal chiral recognition sites for esters.
Mobile Phase	Hexane / Isopropanol (90:10 v/v)	Normal-phase conditions maximize hydrogen bonding interactions with the CSP.
Additive	0.1% Trifluoroacetic Acid (TFA)	Suppresses base-catalyzed enolization and on-column racemization[1].
Flow Rate	0.8 - 1.0 mL/min	Balances theoretical plate count (resolution) with analysis time.

Self-Validating Protocol

• System Equilibration: Flush the column with the Hexane/IPA/TFA mobile phase until the UV baseline is perfectly stable.

• Baseline Validation (Self-Validation Step): Inject a purely racemic standard of the target α-bromo ester. Adjust the Hexane/IPA ratio until baseline resolution (Rs > 1.5) is achieved. Causality: This proves the system is capable of resolving the enantiomers, preventing false >99% ee readings from accidental co-elution.

• Sample Analysis: Inject the enantioenriched sample at the exact same concentration as the standard.

• Data Calculation: Calculate the enantiomeric excess using the integrated peak areas: %ee =[(Area R - Area S) / (Area R + Area S)] × 100%[2].

Method 2: Chiral Gas Chromatography (GC)

Mechanism and Causality

Aliphatic α-bromo esters (e.g., ethyl 2-bromopropionate) lack the necessary chromophores for sensitive UV detection in HPLC[3]. For these volatile substrates, Chiral GC equipped with a Flame Ionization Detector (FID) is the optimal choice. Resolution occurs via inclusion complexation using derivatized cyclodextrin stationary phases. The enantiomers partition differently into the hydrophobic cavity of the cyclodextrin based on their exact 3D spatial geometry.

Self-Validating Protocol

• Column Conditioning: Install a cyclodextrin-based capillary column (e.g., CP-Chirasil-Dex CB) and condition it at 10°C below its maximum operating temperature to minimize column bleed.

• Temperature Programming (Self-Validation Step): Inject the racemic standard. Begin with a low isothermal hold (e.g., 80°C). If resolution is poor, decrease the temperature rather than increasing it. Causality: Lower temperatures favor the enthalpy-driven inclusion complexation required for chiral recognition. High temperatures can also induce thermal racemization of the α-bromo ester.

• Detection: Utilize FID for highly sensitive, concentration-proportional signal generation. Calculate %ee via peak area integration.

Method 3: 1H-NMR Spectroscopy with Chiral Shift Reagents

Mechanism and Causality

When chromatographic methods fail or when rapid, derivatization-free analysis is required, 1H-NMR using a chiral lanthanide shift reagent (CSR) such as Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate] (Eu(hfc)3) is highly effective[4]. The europium ion acts as a Lewis acid, coordinating to the ester carbonyl oxygen. The chiral camphorate ligands create an asymmetric magnetic environment, inducing chemical shift non-equivalence (ΔΔδ) between the enantiomers, typically observable in the α-proton or the ester alkoxy protons[4].

Self-Validating Protocol

• Sample Preparation: Dissolve 10-20 mg of the enantioenriched α-bromo ester in 0.6 mL of anhydrous CDCl3. Ensure the solvent is strictly anhydrous, as water will competitively bind to the Europium reagent, destroying its efficacy.

• Incremental Titration (Self-Validation Step): Acquire a baseline 1H-NMR spectrum. Then, add the Eu(hfc)3 in 0.1 molar equivalent increments relative to the substrate. Monitor the target peak (e.g., the α-proton). Causality: True enantiomeric splitting will increase proportionally with the CSR concentration. This incremental approach proves the peak splitting is due to the diastereomeric complexation and not baseline impurities or spin-spin coupling artifacts.

• Integration: Once baseline separation of the enantiomeric signals is achieved (usually between 0.3 to 0.6 equivalents of CSR), integrate the distinct peaks to calculate the %ee.

References

• [2] Title: US9682940B2 - Indazole derivatives useful as CB-1 inverse agonists Source: Google Patents URL:

• [1] Title: 3-Methylbutyl bromo(phenyl)acetate | 92018-48-9 Source: Benchchem URL:

• [3] Title: Ethyl 2-Bromopropionate Source: Benchchem URL:

• [4] Title: The Journal of Organic Chemistry 1978 Volume.43 No.19 Source: dss.go.th URL:

Sources

• 1. 3-Methylbutyl bromo(phenyl)acetate | 92018-48-9 | Benchchem [benchchem.com]
• 2. US9682940B2 - Indazole derivatives useful as CB-1 inverse agonists - Google Patents [patents.google.com]
• 3. Ethyl 2-Bromopropionate [benchchem.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]

Comparative Guide: COSY vs. HSQC NMR Interpretation for Complex Succinate Derivatives

Executive Summary

In pharmaceutical development and metabolomics, succinic acid is ubiquitous—both as a counterion for drug formulation (e.g., metoprolol succinate) and as a core scaffold for novel therapeutics. While unsubstituted succinic acid presents a trivial nuclear magnetic resonance (NMR) profile, introducing a substituent at the C2 position creates a chiral center, fundamentally altering the molecule's magnetic symmetry. This guide objectively compares the performance of two primary 2D NMR modalities—1H-1H COSY and 1H-13C Multiplicity-Edited HSQC —for the structural elucidation of complex succinate derivatives, providing researchers with a causality-driven framework for experimental selection.

The Analytical Challenge: Symmetry Breaking and Diastereotopic Protons

To understand why advanced 2D NMR is required for succinate derivatives, we must examine the causality of their magnetic behavior. Unsubstituted succinic acid (

) possesses a plane of symmetry. Its four methylene protons are chemically and magnetically equivalent, yielding a single, sharp singlet in a 1D 1H NMR spectrum at ~2.5 ppm.

However, when a substituent (e.g., an alkyl or aryl group) is added to C2, this symmetry is broken. The C2 carbon becomes a stereocenter. Consequently, the two protons on the adjacent C3 carbon are no longer equivalent; they become diastereotopic (Pro-R and Pro-S).

Because they occupy different spatial environments relative to the chiral center, these protons (

and ) exhibit distinct chemical shifts. Furthermore, they couple with each other (geminal coupling, Hz) and with the C2 methine proton ( ) (vicinal coupling, Hz). This creates a highly complex ABX or AMX spin system that heavily overlaps with other aliphatic signals in standard 1D 1H NMR, rendering baseline 1D techniques insufficient for definitive structural proof [1].

Coupling pathways in 2-substituted succinates resolved by COSY and HSQC NMR.

Modality Comparison: COSY vs. HSQC Performance

When evaluating analytical "products" to resolve this ABX spin system, researchers typically choose between Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC).

1. 1H-1H COSY: The Connectivity Mapper

COSY identifies protons that are scalar-coupled (separated by 2-3 bonds). For a 2-alkylsuccinate, COSY will display cross-peaks connecting

to , to , and to .

• Performance Limitation: While COSY proves that these protons are adjacent, the cross-peaks between

  and often fall dangerously close to the diagonal if their chemical shifts are similar ( ppm). This diagonal interference can obscure critical geminal coupling data.

2. Multiplicity-Edited 1H-13C HSQC: The Self-Validating Resolver

HSQC correlates protons to their directly attached carbons (

). This technique disperses the crowded proton spectrum across the much wider 13C chemical shift range [2].

• The Causality of Phase-Editing: Multiplicity-edited HSQC utilizes a spin-echo sequence with a specific delay (

  ). During this delay, the coupling evolves such that and magnetization vectors end up in-phase, while vectors end up anti-phase.

• Self-Validating Output: After Fourier transformation,

  cross-peaks appear positive (e.g., red), and cross-peaks appear negative (e.g., blue). For succinate derivatives, finding two distinct blue cross-peaks at the exact same 13C frequency (~35-40 ppm) provides absolute, mathematically validated proof of the C3 diastereotopic methylene group[3].

Quantitative Performance Data

Table 1: Performance Comparison of NMR Modalities for Succinate Elucidation

Analytical Metric	1D 1H NMR Baseline	2D 1H-1H COSY	2D 1H-13C Edited HSQC
Resolution of Overlap	Poor (1D crowding)	Moderate (Diagonal interference)	Excellent (13C dispersion)
Diastereotopic Proof	Ambiguous	Inference via coupling	Absolute (Phase-editing + shared 13C)
Acquisition Time	< 5 minutes	10 - 20 minutes	30 - 60 minutes
Sensitivity (LOD)	High (~10 µM)	High (~50 µM)	Moderate (~100-500 µM)
Primary Utility	Rapid screening, purity	Tracing adjacent spin systems	Unambiguous backbone assignment

Table 2: Typical NMR Parameters for a 2-Alkylsuccinate Core

Position	Group Type	13C Shift (ppm)	1H Shift (ppm)	COSY Correlations	Edited HSQC Phase
C1 / C4	Carbonyl	~175.0 - 180.0	N/A	None	N/A
C2	Methine ( )	~40.0 - 45.0	~2.7 - 2.9 (m)	, , Alkyl group	Positive (Red)
C3	Methylene ( )	~35.0 - 40.0	: ~2.6, : ~2.4	, (for )	Negative (Blue)

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the acquisition of these 2D spectra using standard Bruker TopSpin software. The workflow is designed as a self-validating system: the 1D spectrum defines the sweep width, the COSY maps the network, and the edited HSQC mathematically confirms the carbon multiplicities [4].

Standardized Bruker TopSpin workflow for acquiring and processing 2D NMR spectra.

Protocol A: 1H-1H Gradient COSY Acquisition

• Preparation: Insert the succinate derivative sample. Execute lock (select appropriate deuterated solvent), topshim (gradient shimming), and atma (automatic tuning and matching).

• Baseline 1D: Acquire a standard 1D proton spectrum (zg30). Note the spectral width (SW) and the center frequency (O1P) required to encompass all signals.

• Setup: Create a new dataset (edc). Read the standard gradient COSY parameter set by typing rpar cosygpqf all.

• Parameterization: Type getprsol to load probe-specific pulse lengths and power levels. Update the F1 and F2 spectral widths to match the 1D baseline.

• Acquisition: Set the number of scans (ns=4) and dummy scans (ds=16). Type zg to begin acquisition.

• Processing: Type xfb to perform a 2D Fourier transform. Symmetrize the spectrum using sym to reduce artifact noise.

Protocol B: Multiplicity-Edited 1H-13C HSQC (Self-Validating)

• Setup: From the 1D proton dataset, create a new experiment (edc). Read the multiplicity-edited HSQC parameter set: rpar hsqcedetgpsisp2.2 all.

• Parameterization: Execute getprsol. Ensure the F2 (proton) SW matches the 1D spectrum, and set the F1 (carbon) SW to ~160 ppm (covering aliphatic to aromatic regions, excluding carbonyls which do not appear in HSQC).

• Acquisition: Set ns=8 (higher sensitivity required for 13C natural abundance) and ds=16. Type zg.

• Phase Correction (Critical Step): After typing xfb, enter the phase correction interface. Adjust the phase so that the known solvent residual peak or a known

  reference is phased positively (red contours). The succinate C3 diastereotopic protons will automatically phase negatively (blue contours), validating their identity as a group.

Conclusion

While COSY provides foundational connectivity data, Multiplicity-Edited HSQC is the superior analytical product for resolving complex succinate derivatives. By leveraging the causality of spin-echo evolution, HSQC transforms ambiguous, overlapping 1D proton multiplets into a self-validating 2D map. The dispersion of signals into the carbon dimension, combined with phase-encoded multiplicity data, allows drug development professionals to unambiguously assign diastereotopic protons and confirm the structural integrity of chiral succinate scaffolds.

References

• Jarling, R., et al. "Versatile transformations of hydrocarbons in anaerobic bacteria: substrate ranges and regio- and stereo-chemistry of activation reactions." Frontiers in Microbiology.
• Bhamidi, S., et al. "The Identification and Location of Succinyl Residues and the Characterization of the Interior Arabinan Region Allow for a Model of the Complete Primary Structure of Mycobacterium tuberculosis Mycolyl Arabinogalactan." Journal of Biological Chemistry.
• Bingol, K., et al. "Customized Metabolomics Database for the Analysis of NMR 1H–1H TOCSY and 13C–1H HSQC-TOCSY Spectra of Complex Mixtures." Analytical Chemistry.
• Bruker Corporation. "Exploring 2D HSQC NMR." Bruker Application Notes.

Literature Comparison of Yields for Aspartic Acid Bromination: A Comprehensive Guide

As the demand for enantiopure chiral building blocks accelerates in drug development and materials science, the stereoselective synthesis of bromosuccinic acid from aspartic acid remains a critical transformation. This guide provides a rigorous, data-backed comparison of literature yields for the bromination of aspartic acid, dissecting the mechanistic causality, experimental workflows, and self-validating protocols required to achieve >85% yields with high optical purity.

Mechanistic Grounding: The Walden Inversion

The conversion of L-aspartic acid to (R)-bromosuccinic acid is a classic example of a stereocontrolled nucleophilic substitution. Rather than attempting a direct halogenation of malic acid—which often requires complex protecting group strategies and suffers from poor atom economy—the industry standard relies on the diazotization of aspartic acid[1].

When L-aspartic acid is treated with sodium nitrite (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) in the presence of a strong acid and a bromide source (such as or ), the primary amine is converted into a highly reactive diazonium salt. The neighboring carboxylate group can participate in the stabilization of this intermediate, but under high bromide concentrations and strictly controlled low temperatures, an ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> displacement by the bromide ion outcompetes other pathways. This results in a Walden inversion , cleanly flipping the stereocenter from the (S) configuration of L-aspartic acid to the (R) configuration of the resulting bromosuccinic acid.

Caption: Workflow and mechanism for synthesizing (R)-bromosuccinic acid from L-aspartic acid.

Comparative Analysis of Literature Yields

A review of the literature reveals that while the fundamental diazotization chemistry remains consistent, the choice of acid, halide salt, and concentration drastically impacts the final isolated yield and enantiomeric excess (ee).

Quantitative Data Summary

Method / Source	Starting Material	Reagents & Conditions	Reported Yield	Purity / Process Notes
Frick et al. (1992) [2]	S-(+)-Aspartic Acid	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> , / , -5 °C	88%	High optical purity (ee = 94%). Limited by high dilution requirements (5% w/v), making industrial scale-up costly.
Modified Sulfuric Acid Route [3]	DL- or L-Aspartic Acid	, , 2N , 0 °C	90%	Highly scalable. Uses urea to quench excess nitrous acid. Product isolated via ethyl acetate extraction.
Standard Route	L-Aspartic Acid	, , (aq), <5 °C	90 - 91%	Standard benchtop method. Walden inversion efficiently yields enantiopure (R)-bromosuccinic acid.
Appel Reaction (Alternative) [1]	Malic Acid	or / , DCM	Variable	Prone to side reactions with unprotected carboxyls. Difficult removal of byproduct.

Key Insight: The modified sulfuric acid routes[4][3] consistently outperform the

route in terms of scalability and solvent economy. By utilizing as the acidic medium instead of , the competitive formation of chlorosuccinic acid is entirely avoided, ensuring the purity of the brominated product[1].

Self-Validating Experimental Protocol

To achieve the benchmark 90% yield, the following protocol synthesizes best practices from the highest-yielding literature methods[4][3]. This system is designed to be self-validating, meaning the physical observables during the reaction directly confirm the mechanistic progression.

Caption: Step-by-step experimental workflow for the bromination of L-aspartic acid.

Step-by-Step Methodology

1. Reagent Preparation & Dissolution

• Action: Suspend 1.0 equivalent of L-aspartic acid and 5.5 equivalents of

  (or ) in 2N .

• Causality: A massive excess of bromide ions is critical. It shifts the kinetics of the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  attack to outcompete the hydrolysis of the diazonium intermediate, which would otherwise yield malic acid as a contaminant. provides the necessary protons for diazotization without introducing competing nucleophiles.

2. Thermal Control

• Action: Submerge the reaction vessel in an ice-salt bath and bring the internal temperature to between -5 °C and 0 °C.

• Causality: The diazonium salt is highly unstable. If the temperature exceeds 5 °C, it will prematurely decompose, evolving nitrogen gas before the bromide ion can successfully attack the chiral center[4].

3. Diazotization

• Action: Prepare a concentrated aqueous solution of

  (1.2 equivalents) and add it dropwise over 1–2 hours.

• Causality: Dropwise addition prevents localized exothermic spikes.

• Self-Validation Checkpoint: You should observe the steady, controlled evolution of nitrogen gas (

  ) bubbles. If bubbling becomes violent, the addition rate is too fast, and the yield will drop due to thermal degradation.

4. Quenching & Neutralization

• Action: After stirring for an additional 30 minutes post-addition, add a small amount of urea (0.18 eq) and stir at room temperature.

• Causality: Urea acts as a scavenger for any unreacted nitrous acid, preventing oxidative degradation of the product during the workup phase[3].

• Self-Validation Checkpoint: The cessation of gas evolution upon the addition of urea confirms that all active diazonium and nitrite species have been neutralized.

5. Extraction & Purification

• Action: Extract the aqueous layer multiple times with ethyl acetate. Dry the combined organic layers over

  , filter, and concentrate under vacuum. Recrystallize the crude solid from acetonitrile[3][5].

• Causality: Acetonitrile selectively dissolves trace malic acid and unreacted starting materials while precipitating pure bromosuccinic acid. Note that excessive recrystallization (e.g., >3 times) will unnecessarily lower the isolated yield[5].

• Self-Validation Checkpoint: Determine the melting point of the dried crystals. A sharp melting point around 179–181 °C confirms the absence of malic acid and the successful retention of optical purity.

Alternative Approaches & Troubleshooting

While some researchers attempt to synthesize bromosuccinic acid directly from malic acid using the 1 (

/ or ), this route is fraught with complications[1]. Free malic acid is poorly soluble in the non-polar solvents (like DCM) required for the Appel reaction, and the unprotected carboxyl groups will react destructively with the phosphonium intermediates[1]. Even if the carboxyl groups are protected as esters, the generation of stoichiometric triphenylphosphine oxide ( ) makes purification tedious and drastically lowers the atom economy[1]. Therefore, the diazotization of aspartic acid remains the undisputed, highest-yielding pathway for this transformation.

References

• Bromosuccinic Acid | CAS 923-06-8 | Research Chemical - Benchchem Source: benchchem.com 4

• Process for preparing S-(-)-chlorosuccinic acid - EP 1468979 A1 Source: googleapis.com 2

• DK1117695T3 - Biocompatible polymers, THE COMPOUNDS CONTAINING THEM AND THEIR USE FOR THE PREPARATION OF MEDICINES Source: google.com 3

• Selectivity of the Appel reaction : r/Chempros Source: reddit.com 1

• Synthetic strategies, sustainability and biological applications of malic acid–based polymers Source: emerald.com 5

Sources

• 1. reddit.com [reddit.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. DK1117695T3 - Biocompatible polymers, THE COMPOUNDS CONTAINING THEM AND THEIR USE FOR THE PREPARATION OF MEDICINES - Google Patents [patents.google.com]
• 4. Bromosuccinic Acid|CAS 923-06-8|Research Chemical [benchchem.com]
• 5. emerald.com [emerald.com]

Safety & Regulatory Compliance

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate proper disposal procedures

Comprehensive Laboratory Guide: Safe Handling and Disposal of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

As a chiral building block frequently utilized in drug development and complex organic synthesis, (S)-4-tert-Butyl 1-methyl 2-bromosuccinate presents specific end-of-life management challenges. Because it contains a covalently bound bromine atom, it falls strictly under the classification of Halogenated Organic Waste .

This guide provides researchers and laboratory managers with the authoritative, step-by-step operational protocols required to safely manage, store, and dispose of this compound, ensuring compliance with environmental regulations and institutional Environmental Health and Safety (EH&S) standards.

Chemical Profiling & The Causality of Segregation

The fundamental rule of organic waste disposal is the strict segregation of halogenated (containing F, Cl, Br, or I) and non-halogenated waste streams. (S)-4-tert-Butyl 1-methyl 2-bromosuccinate must never be mixed with standard non-halogenated solvents (like ethanol, acetone, or hexane).

The Scientific and Logistical Rationale:

• Incineration Chemistry: Non-halogenated organic waste is often repurposed as a fuel additive in cement kilns (fuel blending) because it burns cleanly[1]. Halogenated waste, however, requires specialized, extremely high-temperature incineration to prevent the formation of highly toxic environmental pollutants, such as dioxins and furans[1].

• Economic Impact: Because of the rigorous treatment required, disposing of halogenated waste costs approximately two to three times more than non-halogenated waste[1][2].

• Contamination Thresholds: A non-halogenated waste carboy is considered "contaminated" and reclassified as halogenated even at trace halogen concentrations (as low as 1,000 ppm)[1]. Pouring even a small amount of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate into the wrong container ruins the entire batch.

• Material Compatibility: Halogenated organics can slowly dissociate or react over time to produce trace amounts of halogen acids (e.g., hydrobromic acid, HBr). Therefore, metal safety cans are strictly prohibited for accumulation, as the acid will corrode the metal[3].

Operational Disposal Protocol

The following self-validating protocol ensures that every step of the disposal process mitigates exposure risk and maintains regulatory compliance.

Step 1: Container Selection and Preparation

• Select a chemically compatible container. High-Density Polyethylene (HDPE) carboys or original glass containers are required[3].

• Ensure the container has a secure, threaded, leak-proof cap.

• Verify the container is completely free of incompatible materials (e.g., strong bases, oxidizing agents, or active metals)[3][4].

Step 2: Satellite Accumulation Area (SAA) Setup

• Designate a specific SAA within the laboratory, ideally inside a ventilated cabinet or under a fume hood designed for chemical storage[3].

• Place the primary waste container inside a secondary containment bin to capture any catastrophic leaks or spills[2].

Step 3: Active Waste Transfer

• Crucial Safety Step: All transfers and commingling of halogenated waste must be conducted inside an operating chemical fume hood to prevent inhalation of vapors[2].

• Wear appropriate Personal Protective Equipment (PPE): safety goggles, a fully buttoned lab coat, and chemical-resistant gloves (consult manufacturer compatibility charts for brominated esters, though heavy-duty nitrile or Viton are standard for halogenated organics)[2][3].

• Use a funnel to transfer the (S)-4-tert-Butyl 1-methyl 2-bromosuccinate waste into the container.

• Immediate Closure: The container must remain tightly closed at all times except when actively adding waste. Do not leave funnels resting in open carboys[2][4].

Step 4: Labeling and Documentation

• Attach a Hazardous Waste Tag to the container before the first drop of waste is added[4].

• Check the "Halogenated Solvents" or "Halogenated Waste" box[1].

• List the exact chemical name: "(S)-4-tert-Butyl 1-methyl 2-bromosuccinate". Do not use abbreviations, acronyms, or chemical formulas[4]. Include the estimated percentage if it is part of a mixture.

Step 5: EH&S Collection

• Do not exceed the maximum allowable accumulation volume for your SAA (typically 10 to 25 gallons, depending on local regulations)[2][3].

• When the container is 3/4 full, submit a chemical waste collection request to your institution's EH&S department[2].

• Never dispose of this compound down the drain or allow it to evaporate in a fume hood[1][3].

Waste Segregation Matrix

To prevent cross-contamination, laboratory personnel should reference the following segregation matrix when handling organic liquid wastes.

Waste Category	Defining Characteristics	Examples	Disposal Method	Container Material
Halogenated Organic	Contains F, Cl, Br, or I.	(S)-4-tert-Butyl 1-methyl 2-bromosuccinate , Dichloromethane, Chloroform.	High-temp incineration.	HDPE or Glass (No Metal)
Non-Halogenated Organic	Contains only C, H, N, O, P, S.	Acetone, Ethanol, Hexane, Ethyl Acetate.	Fuel blending/recycling.	HDPE, Glass, or Metal Safety Cans
Aqueous Waste	Water-based solutions.	Buffer solutions, neutralized acids/bases.	Specialized aqueous treatment.	HDPE

Workflow Visualization

The following diagram illustrates the logical decision tree and physical workflow for the disposal of brominated organic compounds.

Figure 1: Standard operating workflow for the identification, segregation, and disposal of halogenated organic waste.

Emergency Spill Response

In the event of an accidental release of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate:

• Isolate: Immediately remove any potential sources of ignition. Close laboratory doors and allow the chemical fume hood exhaust to ventilate the area[4].

• Protect: Personnel must don double nitrile or Viton gloves, chemical splash goggles, and a fully buttoned lab coat before attempting cleanup[3].

• Absorb: Place inert, dry absorbent pads over the spill. Allow the pads to sit and fully absorb the liquid[3][4].

• Contain: Place all contaminated spill pads and absorbent material into a sealable, leak-proof bag or container.

• Dispose: Tag the cleanup materials as Hazardous Waste (Halogenated) and request immediate disposal through EH&S[2][3].

• Note: For large spills that cannot be managed within 10 minutes, evacuate the lab, activate the fire alarm if necessary, and contact emergency services[3][4].

References

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign (UIUC). Available at: [Link]

• Halogenated Solvents in Laboratories - Campus Operations. Temple University Environmental Health and Radiation Safety (EHRS). Available at:[Link]

• Standard Operating Procedure: Halogenated Solvents. Washington State University (WSU) Environmental Health & Safety. Available at:[Link]

• Organic Solvent Waste Disposal Procedure. University of British Columbia (UBC) Safety & Risk Services. Available at: [Link]

Sources

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]